(R)-Tco4-peg7-NH2: An In-depth Technical Guide for Researchers and Drug Development Professionals
Introduction (R)-Tco4-peg7-NH2 is a heterobifunctional linker molecule integral to the field of bioconjugation and drug development. It incorporates a strained trans-cyclooctene (B1233481) (TCO) moiety, a seven-unit poly...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
(R)-Tco4-peg7-NH2 is a heterobifunctional linker molecule integral to the field of bioconjugation and drug development. It incorporates a strained trans-cyclooctene (B1233481) (TCO) moiety, a seven-unit polyethylene (B3416737) glycol (PEG) spacer, and a terminal amine group. The TCO group is a key component for bioorthogonal chemistry, specifically participating in the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition with a tetrazine partner. This "click chemistry" reaction is characterized by its exceptionally fast kinetics and high specificity, allowing for the efficient and selective labeling of biomolecules in complex biological environments without the need for cytotoxic catalysts.
The PEG7 spacer enhances the solubility and bioavailability of the molecule while providing a flexible linker that minimizes steric hindrance during conjugation. The terminal amine group (NH2) allows for the covalent attachment of this linker to various substrates, such as proteins, peptides, or other molecules, through standard amine-reactive chemistries. This guide provides a comprehensive overview of the chemical structure, properties, and applications of (R)-Tco4-peg7-NH2, complete with experimental protocols and data presented for clarity and ease of use by researchers.
Chemical Structure and Properties
While the precise stereochemical structure of the "(R)-Tco4" moiety is not consistently published across public sources, the general structure consists of a trans-cyclooctene ring. The molecule's key properties are summarized below.
Table 1: Physicochemical Properties of (R)-Tco4-peg7-NH2
Property
Value
Source
Molecular Formula
C25H48N2O9
--INVALID-LINK--
Molecular Weight
520.66 g/mol
--INVALID-LINK--, --INVALID-LINK--
Purity
> 95%
--INVALID-LINK--
Appearance
Not specified (often a colorless oil or solid)
General knowledge
Solubility
Soluble in DMSO, DMF
General knowledge of similar compounds
Storage Conditions
Store at -20°C, keep dry and in the dark.
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Mechanism of Action: TCO-Tetrazine Ligation
The primary application of (R)-Tco4-peg7-NH2 revolves around the highly efficient and bioorthogonal TCO-tetrazine ligation. This reaction proceeds via an inverse-electron-demand Diels-Alder cycloaddition, where the electron-rich TCO (dienophile) reacts rapidly with an electron-deficient tetrazine (diene). This is followed by a retro-Diels-Alder reaction that releases nitrogen gas, forming a stable dihydropyridazine (B8628806) product. This reaction is notable for its extremely fast kinetics, with second-order rate constants reported to be as high as 1 x 10^6 M⁻¹s⁻¹.
Exploratory
The Role of (R)-Tco4-peg7-NH2 in Modern Bioconjugation: A Technical Guide
(R)-Tco4-peg7-NH2 is a heterobifunctional linker at the forefront of bioconjugation, enabling researchers to covalently connect molecules with high efficiency and specificity. This guide provides an in-depth overview of...
Author: BenchChem Technical Support Team. Date: December 2025
(R)-Tco4-peg7-NH2 is a heterobifunctional linker at the forefront of bioconjugation, enabling researchers to covalently connect molecules with high efficiency and specificity. This guide provides an in-depth overview of its applications, supported by quantitative data, detailed experimental protocols, and workflow diagrams for researchers, scientists, and drug development professionals.
At its core, (R)-Tco4-peg7-NH2 is a molecular tool designed for "click chemistry," a class of reactions known for their speed, selectivity, and biocompatibility. It features three key components: a trans-cyclooctene (B1233481) (TCO) group, a seven-unit polyethylene (B3416737) glycol (PEG) spacer, and a terminal primary amine (NH2). This trifecta of functional groups makes it a versatile reagent for a wide array of research applications, from fundamental cell biology to the development of novel therapeutics.
The primary application of (R)-Tco4-peg7-NH2 revolves around the inverse-electron-demand Diels-Alder (iEDDA) reaction. The highly strained TCO ring reacts with exceptional speed and specificity with a tetrazine-containing molecule, forming a stable covalent bond without the need for cytotoxic catalysts.[1][2] This bioorthogonal reaction is central to its utility in complex biological environments, including live cells and in vivo models.[1][3]
The amine group provides a reactive handle for attaching the linker to biomolecules or surfaces that contain carboxylic acid groups. This is typically achieved through a carbodiimide-mediated reaction, such as with EDC and NHS, to form a stable amide bond.[4][5] The PEG7 linker enhances the hydrophilicity of the molecule, which improves solubility, reduces non-specific binding, and minimizes steric hindrance during conjugation.[6][7][8]
Key research applications of (R)-Tco4-peg7-NH2 and similar TCO-PEG-Amine linkers include:
Targeted Drug Delivery: Functionalizing nanoparticles or drug carriers with targeting ligands to enhance delivery to specific cell types.[9][10]
Antibody-Drug Conjugates (ADCs): Linking potent cytotoxic drugs to monoclonal antibodies for targeted cancer therapy. The PEG linker can improve the stability and pharmacokinetic properties of the ADC.[11][12]
Molecular Imaging: Attaching imaging agents (e.g., fluorescent dyes, PET probes) to biomolecules for in vitro and in vivo tracking.[3][13]
PROTACs: Serving as a linker in the synthesis of proteolysis-targeting chimeras.[14]
Bioconjugation: Covalently linking proteins, peptides, or other biomolecules for a variety of research purposes.[6][10]
Quantitative Data
The performance of (R)-Tco4-peg7-NH2 is underpinned by the rapid kinetics of the TCO-tetrazine ligation. The following tables summarize key quantitative data for this class of reactions.
Parameter
Value
Notes
Molecular Formula
C25H48N2O9
Molecular Weight
520.66 g/mol
Solubility
Soluble in water and DMSO
The PEG7 linker significantly enhances aqueous solubility.
Storage
-20°C, desiccated
TCO compounds can isomerize to the less reactive cis-cyclooctene (CCO) over time, so proper storage is crucial for maintaining reactivity.[15]
Purity
>95%
Typically verified by HPLC.
Table 1: Physicochemical Properties of (R)-Tco4-peg7-NH2.[16]
Bioorthogonal Reaction
Reactants
Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]
Inverse-Electron-Demand Diels-Alder
TCO + Tetrazine
10³ - 10⁶
Strain-Promoted Alkyne-Azide Cycloaddition
Cyclooctyne + Azide
10⁻¹ - 10¹
Staudinger Ligation
Phosphine + Azide
10⁻³ - 10⁻²
Oxime/Hydrazone Ligation
Aldehyde/Ketone + Aminooxy/Hydrazine
10⁻³ - 10⁻²
Table 2: Comparative Reaction Kinetics of Common Bioorthogonal Reactions. The TCO-tetrazine ligation exhibits significantly faster kinetics than other common click chemistry reactions, enabling efficient conjugation at low concentrations.[17][18][19] The exact rate can vary based on the substituents on both the TCO and tetrazine.[20][21]
Experimental Protocols
Protocol 1: Conjugation of (R)-Tco4-peg7-NH2 to a Carboxyl-Containing Protein via EDC/NHS Chemistry
This two-step protocol describes the activation of a protein's carboxylic acid groups followed by conjugation to the amine group of the TCO linker.
Materials:
Protein with accessible carboxyl groups (e.g., on aspartic or glutamic acid residues)
Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine
Desalting columns
Procedure:
Protein Preparation: Dissolve the protein in Activation Buffer.
Activation of Carboxyl Groups:
Add EDC and NHS (or Sulfo-NHS) to the protein solution. A 10-fold molar excess of EDC and a 25-fold molar excess of NHS over the protein is a common starting point.
Removal of Excess Activation Reagents (Optional but Recommended):
Immediately pass the reaction mixture through a desalting column equilibrated with Coupling Buffer to remove excess EDC and NHS. This prevents unwanted side reactions with the amine linker.
Conjugation to (R)-Tco4-peg7-NH2:
Immediately add (R)-Tco4-peg7-NH2 to the activated protein solution. A 20- to 50-fold molar excess of the amine-linker over the protein is recommended.
Add Quenching Buffer to a final concentration of 50-100 mM to quench any remaining activated carboxyl groups.
Incubate for 5-15 minutes at room temperature.
Purification:
Remove excess, unreacted (R)-Tco4-peg7-NH2 and other small molecules by passing the reaction mixture through a desalting column or by dialysis against an appropriate buffer (e.g., PBS).
Characterization:
Confirm successful conjugation and determine the degree of labeling using techniques such as MALDI-TOF mass spectrometry or SDS-PAGE analysis. The mass of the protein should increase by the molecular weight of the attached linker(s).
Protocol 2: TCO-Tetrazine Ligation for Protein-Small Molecule Conjugation
This protocol describes the "click" reaction between the TCO-modified protein from Protocol 1 and a tetrazine-functionalized small molecule (e.g., a fluorescent dye or a drug).
Materials:
TCO-modified protein (from Protocol 1)
Tetrazine-functionalized molecule
Reaction Buffer: PBS, pH 7.4
Size-Exclusion Chromatography (SEC) system for purification
Procedure:
Reactant Preparation:
Prepare the TCO-modified protein in the Reaction Buffer.
Dissolve the tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO) and then dilute into the Reaction Buffer.
Ligation Reaction:
Add the tetrazine-functionalized molecule to the TCO-modified protein solution. A 1.5- to 5-fold molar excess of the tetrazine reagent over the TCO-protein is a good starting point to ensure complete labeling.[24]
Incubate for 30-60 minutes at room temperature. The reaction is often visually apparent by the disappearance of the characteristic pink/red color of the tetrazine.[24][25]
Purification:
Purify the final conjugate using SEC to remove any unreacted tetrazine-functionalized molecule and other impurities.
Analysis:
Analyze the purified conjugate by UV-Vis spectroscopy to confirm the presence of both the protein and the conjugated molecule (if it has a chromophore).
Further characterization can be performed using mass spectrometry or other relevant analytical techniques.
Mandatory Visualizations
Workflow for Amine-Carboxyl Conjugation.
Core Chemistry: The TCO-Tetrazine Ligation.
Experimental Workflow for Pre-Targeting Applications.
A Technical Guide to (R)-Tco4-peg7-NH2: Mechanism and Application in Bioorthogonal Click Chemistry
Executive Summary: This technical guide provides an in-depth analysis of (R)-Tco4-peg7-NH2, a key reagent in the field of bioorthogonal chemistry. The core mechanism of action for this molecule is not the commonly known...
Author: BenchChem Technical Support Team. Date: December 2025
Executive Summary:
This technical guide provides an in-depth analysis of (R)-Tco4-peg7-NH2, a key reagent in the field of bioorthogonal chemistry. The core mechanism of action for this molecule is not the commonly known strain-promoted azide-alkyne cycloaddition (SPAAC), but rather the exceptionally rapid inverse-electron-demand Diels-Alder (IEDDA) reaction. As a trans-cyclooctene (B1233481) (TCO) derivative, (R)-Tco4-peg7-NH2 reacts with tetrazine partners to form a stable covalent bond in a catalyst-free manner. This reaction is distinguished by second-order rate constants that are orders of magnitude faster than other click chemistry reactions, making it ideal for applications requiring high efficiency at low concentrations, such as in vivo imaging and targeted drug delivery. This document details the IEDDA mechanism, presents a comparative analysis of reaction kinetics, provides detailed experimental protocols for bioconjugation, and illustrates a practical application workflow for pretargeted therapy.
Introduction to Bioorthogonal Click Chemistry
Click chemistry describes a class of reactions that are rapid, high-yielding, and highly specific, occurring under mild, often biological, conditions[1]. A key advancement in this field is the development of bioorthogonal reactions—chemical ligations that can proceed within living systems without interfering with native biochemical processes[2]. These reactions have become indispensable tools in chemical biology, drug discovery, and materials science[].
The most prominent bioorthogonal reactions include:
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The archetypal click reaction, which is highly efficient but limited in live-cell applications due to the cytotoxicity of the copper catalyst[1].
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): A copper-free alternative where a strained cyclooctyne (B158145) reacts with an azide. The reaction is driven by the release of ring strain, making it suitable for biological environments[2][][4].
Inverse-Electron-Demand Diels-Alder (IEDDA): An exceptionally fast reaction between an electron-poor diene, typically a tetrazine, and a strained, electron-rich dienophile, such as a trans-cyclooctene (TCO)[5][6].
The reagent (R)-Tco4-peg7-NH2 is a molecule designed for the IEDDA reaction. Its structure consists of three key components:
A (R)-Tco4 Core: The reactive moiety is (E)-cyclooct-4-ene, a trans-cyclooctene (TCO) isomer. The inherent ring strain of this trans-double bond makes it a highly reactive dienophile for the IEDDA reaction[7][8].
A PEG7 Linker: A seven-unit polyethylene (B3416737) glycol chain acts as a hydrophilic spacer, improving aqueous solubility and providing steric separation between the reactive TCO group and the molecule to which it is conjugated.
An Amine (NH2) Handle: A terminal primary amine provides a versatile functional group for covalent attachment to biomolecules or surfaces, typically through amide bond formation with carboxylic acids or reactions with NHS esters.
Core Mechanism of Action: The TCO-Tetrazine IEDDA Reaction
The mechanism of action for (R)-Tco4-peg7-NH2 is the inverse-electron-demand Diels-Alder (IEDDA) cycloaddition with a tetrazine-functionalized partner[][10]. This reaction proceeds in two distinct, rapid steps:
[4+2] Cycloaddition: The electron-poor tetrazine (the diene) and the strained, electron-rich trans-cyclooctene (the dienophile) undergo a concerted [4+2] cycloaddition to form an unstable, bicyclic intermediate[6][10].
Retro-Diels-Alder Elimination: The intermediate rapidly undergoes a retro-Diels-Alder reaction, irreversibly eliminating a molecule of dinitrogen (N₂) gas. This release of gas drives the reaction to completion and results in the formation of a highly stable dihydropyridazine (B8628806) linkage[][10].
The bioorthogonality of this reaction is superb, as both the TCO and tetrazine groups are abiotic and exhibit exclusive mutual reactivity, showing no cross-reactivity with functional groups present in biological systems[11].
Mechanism of the TCO-Tetrazine IEDDA ligation.
Quantitative Kinetic Analysis
The efficacy of a click reaction is best quantified by its second-order rate constant (k₂), which measures the reaction speed. The TCO-tetrazine ligation is renowned for its unparalleled kinetics, significantly outpacing both SPAAC and CuAAC reactions. While specific kinetic data for the (R)-Tco4-peg7-NH2 isomer is not publicly available, the table below summarizes reported rate constants for representative reagents from each major class of click chemistry, demonstrating the kinetic superiority of the IEDDA reaction.
High yielding and reliable, but requires a cytotoxic copper catalyst, limiting in vivo use.
Note: Reaction rates are highly dependent on the specific structures of the reactants, solvent, and temperature.
Experimental Protocols
The terminal amine group of (R)-Tco4-peg7-NH2 allows for its straightforward conjugation to biomolecules. Below are two representative protocols: first, for labeling a protein with the TCO moiety, and second, for the subsequent bioorthogonal reaction with a tetrazine probe.
Protocol 1: Covalent Labeling of a Protein with (R)-Tco4-peg7-NH2
This protocol describes the attachment of the TCO group to available carboxyl groups (e.g., on aspartate, glutamate, or the C-terminus) of a target protein using EDC/NHS chemistry.
Quenching Buffer: e.g., 50 mM Tris or hydroxylamine, pH 8.0
Purification system (e.g., size-exclusion chromatography (SEC) or dialysis cassettes)
Anhydrous DMSO
Methodology:
Reagent Preparation:
Equilibrate the protein into the Reaction Buffer using dialysis or a desalting column. Adjust the protein concentration to 1-10 mg/mL.
Prepare a 100 mM stock solution of NHS in anhydrous DMSO.
Prepare a 100 mM stock solution of EDC in anhydrous DMSO immediately before use.
Prepare a 50 mM stock solution of (R)-Tco4-peg7-NH2 in anhydrous DMSO.
Activation of Protein Carboxyl Groups:
To the protein solution, add the NHS stock solution to a final concentration of 5 mM.
Add the EDC stock solution to a final concentration of 10 mM.
Incubate for 15-30 minutes at room temperature to activate the carboxyl groups, forming NHS esters.
Conjugation with (R)-Tco4-peg7-NH2:
Add the (R)-Tco4-peg7-NH2 stock solution to the activated protein. A 10- to 20-fold molar excess of the TCO reagent over the protein is recommended as a starting point.
Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.
Quenching and Purification:
Quench any unreacted NHS esters by adding the Quenching Buffer and incubating for 30 minutes.
Remove excess, unreacted (R)-Tco4-peg7-NH2 and other reagents by SEC or dialysis against an appropriate buffer (e.g., PBS, pH 7.4).
Characterization:
Confirm successful conjugation and determine the degree of labeling using methods such as mass spectrometry (MALDI-TOF or ESI-MS) or by reacting the TCO-labeled protein with a fluorescent tetrazine and measuring absorbance/fluorescence.
Protocol 2: Bioorthogonal Ligation of a TCO-Labeled Protein with a Tetrazine Probe
This protocol describes the IEDDA click reaction between the newly synthesized TCO-protein and a tetrazine-functionalized molecule (e.g., a fluorescent dye, a drug, or a biotin (B1667282) tag).
Materials:
Purified TCO-labeled protein (from Protocol 1)
Tetrazine-functionalized probe
Reaction Buffer: PBS, pH 7.4
Anhydrous DMSO (if needed to dissolve the tetrazine probe)
Methodology:
Reactant Preparation:
Prepare the TCO-labeled protein in PBS at a desired concentration (e.g., 1 mg/mL).
Dissolve the tetrazine probe in DMSO to create a concentrated stock solution (e.g., 10 mM).
Ligation Reaction:
Add the tetrazine probe stock solution to the TCO-labeled protein solution. A slight molar excess (1.5- to 5-fold) of the tetrazine probe over the TCO groups is typically sufficient due to the rapid kinetics.
Incubate at room temperature. The reaction is often complete within 5-30 minutes[10]. Reaction progress can sometimes be monitored visually by the disappearance of the characteristic pink/red color of the tetrazine[10].
Purification (Optional):
If necessary, remove the excess tetrazine probe via SEC or dialysis. For many applications, the reaction is clean enough that purification is not required, and the small amount of excess probe can be washed away in subsequent experimental steps.
Analysis:
Analyze the final conjugate using SDS-PAGE (to observe the mass shift or fluorescence if a fluorescent probe was used), mass spectrometry, or functional assays relevant to the attached probe.
Application Workflow: Pretargeted Drug Delivery
The unparalleled speed of the TCO-tetrazine ligation makes it the gold standard for in vivo pretargeting strategies[11][15]. In this approach, a slow-clearing targeting vector (e.g., an antibody) modified with TCO is administered first, followed by a small, fast-clearing tetrazine-drug conjugate. This maximizes the therapeutic window by concentrating the toxic payload at the target site while minimizing systemic exposure.
Workflow for pretargeted drug delivery using TCO-tetrazine ligation.
Conclusion
(R)-Tco4-peg7-NH2 is a highly advanced chemical tool for bioorthogonal conjugation. Its mechanism of action, the inverse-electron-demand Diels-Alder reaction with tetrazines, provides researchers with access to the fastest catalyst-free click reaction currently available. The combination of a highly reactive TCO core, a solubilizing PEG linker, and a versatile amine handle makes this reagent exceptionally well-suited for demanding applications in drug development, diagnostic imaging, and fundamental biological research where speed and biocompatibility are paramount.
The Role of TCO-PEG4 in Bioorthogonal Reactions: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals The trans-cyclooctene (B1233481) (TCO) group, particularly when functionalized with a polyethylene (B3416737) glycol (PEG) spacer, has emerged as a powerhou...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The trans-cyclooctene (B1233481) (TCO) group, particularly when functionalized with a polyethylene (B3416737) glycol (PEG) spacer, has emerged as a powerhouse in the field of bioorthogonal chemistry. This guide provides a comprehensive overview of the TCO-PEG4 group and its central role in driving highly efficient and specific bioconjugation reactions. We will delve into the core principles of its reactivity, provide quantitative kinetic data, detail experimental protocols, and visualize key workflows, offering a practical resource for researchers in drug development and chemical biology.
The primary utility of the TCO moiety lies in its exceptionally rapid and selective inverse-electron-demand Diels-Alder (IEDDA) reaction with 1,2,4,5-tetrazine (B1199680) (Tz) derivatives.[1][2] This "click chemistry" reaction is characterized by its extraordinary speed, biocompatibility, and orthogonality, meaning it proceeds within complex biological systems without interfering with native biochemical processes.[1][3] The inclusion of a four-unit PEG spacer (PEG4) enhances the aqueous solubility of the TCO group, reduces steric hindrance, and can minimize aggregation of labeled biomolecules, making it a highly versatile tool for a wide range of applications.[4][5]
Core Principles of TCO-Tetrazine Ligation
The reaction between a TCO group and a tetrazine is a [4+2] cycloaddition where the electron-deficient tetrazine acts as the diene and the strained, electron-rich TCO serves as the dienophile.[1] This initial cycloaddition is followed by a retro-Diels-Alder reaction, which irreversibly releases nitrogen gas (N₂) to form a stable dihydropyridazine (B8628806) product.[1][6] This reaction is notable for several key features:
Exceptional Kinetics: The TCO-tetrazine ligation is one of the fastest bioorthogonal reactions known, with second-order rate constants reaching up to 10⁶ M⁻¹s⁻¹.[6][7] This allows for efficient labeling at low concentrations, which is crucial for in vivo applications.[7]
Biocompatibility: The reaction proceeds readily in aqueous media under physiological conditions (pH 7.0-8.5) and at room temperature, without the need for cytotoxic catalysts like copper.[3][4]
High Specificity: TCO and tetrazine groups are abiotic and do not cross-react with endogenous functional groups found in biomolecules, ensuring highly specific labeling.[3][4]
Stability: The resulting dihydropyridazine linkage is highly stable under biological conditions. While TCO derivatives can be susceptible to isomerization and reactions with thiols, the methyl-substituted tetrazines often used in conjunction with TCO-PEG4 exhibit good stability in aqueous media.[1]
Quantitative Data: Reaction Kinetics and Stability
The choice of specific TCO and tetrazine derivatives can significantly impact the reaction rate and stability of the reactants. The following tables summarize key quantitative data for TCO-tetrazine ligations.
Detailed and reproducible protocols are crucial for successful bioconjugation. Below are generalized yet detailed methodologies for protein labeling with TCO-PEG4-NHS ester and the subsequent bioorthogonal reaction with a tetrazine-functionalized molecule.
Protocol 1: Labeling of a Protein with TCO-PEG4-NHS Ester
This protocol describes the conjugation of a TCO-PEG4-NHS ester to primary amines (e.g., lysine (B10760008) residues) on a protein.
Materials:
Protein of interest (1-5 mg/mL in amine-free buffer, e.g., PBS pH 7.2-8.0)
TCO-PEG4-NHS ester
Anhydrous DMSO or DMF
Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)
Desalting column or dialysis equipment
Procedure:
Protein Preparation: Ensure the protein solution is in an amine-free buffer. If the buffer contains primary amines (e.g., Tris), perform a buffer exchange into PBS or a similar buffer.
Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of TCO-PEG4-NHS ester in anhydrous DMSO or DMF.[4]
Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG4-NHS ester solution to the protein solution.[4] The final concentration of the organic solvent should not exceed 10% to maintain protein integrity.[12]
Incubation: Incubate the reaction mixture for 1 hour at room temperature or 2 hours on ice with gentle mixing.[4][13]
Quenching (Optional): To quench any unreacted NHS ester, add the quenching buffer to a final concentration of 50-100 mM and incubate for 5-15 minutes at room temperature.[4][13]
Purification: Remove excess, unreacted TCO-PEG4-NHS ester and other small molecules using a desalting column or dialysis against the desired storage buffer.[4]
Characterization: Determine the concentration of the purified TCO-labeled protein using a spectrophotometer at 280 nm. The degree of labeling (DOL) can be determined by mass spectrometry.
Protocol 2: Bioorthogonal Ligation of a TCO-Labeled Protein with a Tetrazine-Functionalized Molecule
This protocol outlines the reaction between the TCO-labeled protein and a tetrazine-functionalized molecule (e.g., a fluorescent dye, drug, or imaging agent).
Reactant Preparation: Prepare the TCO-labeled protein in the reaction buffer. Dissolve the tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO) and then dilute it into the reaction buffer.
Ligation Reaction: Add a 1.1 to 5-fold molar excess of the tetrazine-functionalized molecule to the TCO-labeled protein solution.[14][15]
Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature.[4] The reaction progress can often be monitored by the disappearance of the characteristic pink/red color of the tetrazine.[15]
Purification (Optional): If necessary, the final conjugate can be purified from excess tetrazine reagent using size-exclusion chromatography or other suitable methods based on the properties of the conjugate.[15]
Analysis: Analyze the final conjugate using techniques such as SDS-PAGE and mass spectrometry to confirm successful conjugation and purity.[15]
Mandatory Visualizations
The following diagrams, created using the DOT language for Graphviz, illustrate key workflows where TCO-PEG4 plays a crucial role.
The Pivotal Role of the PEG7 Linker in PROTAC Molecule Function: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Executive Summary Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-p...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of specific proteins of interest. The architecture of a PROTAC, consisting of a target-binding ligand, an E3 ligase-recruiting ligand, and a connecting linker, is crucial to its function. Among the various linker types, polyethylene (B3416737) glycol (PEG) linkers, and specifically the 7-unit PEG linker (PEG7), play a multifaceted role in optimizing PROTAC efficacy. This technical guide provides a comprehensive overview of the function of the PEG7 linker, supported by quantitative data from analogous PEG-based PROTACs, detailed experimental protocols, and visual diagrams to elucidate key concepts and pathways. While direct comparative studies isolating the performance of a PEG7 linker are not extensively published, this guide extrapolates from available data on varying PEG linker lengths to provide a robust understanding of its expected impact.
The Core Function of the Linker in PROTACs
The linker is not a passive spacer but an active component that significantly influences the physicochemical properties and biological activity of a PROTAC molecule.[1][2] Its length, composition, and flexibility are critical determinants of successful ternary complex formation—the crucial event where the PROTAC brings the target protein and the E3 ligase into close proximity.[3] An optimal linker facilitates productive ubiquitination of the target protein, leading to its subsequent degradation by the proteasome.
A linker that is too short may cause steric hindrance, preventing the formation of a stable ternary complex. Conversely, a linker that is too long can lead to an unstable or unproductive complex where the lysine (B10760008) residues on the target protein are not optimally positioned for ubiquitination by the E3 ligase.[4]
The Specific Role of the PEG7 Linker
Polyethylene glycol (PEG) linkers are widely used in PROTAC design due to their unique properties.[2][5] A PEG7 linker, composed of seven repeating ethylene (B1197577) glycol units, offers a specific set of advantages:
Hydrophilicity and Solubility: PEG linkers are inherently hydrophilic, which can significantly improve the aqueous solubility of often-hydrophobic PROTAC molecules.[2][6] This enhanced solubility is crucial for both in vitro assays and in vivo applications, improving bioavailability.[7]
Flexibility and Conformational Freedom: The flexible nature of the PEG chain allows the PROTAC molecule to adopt a wide range of conformations. This "entropic spring" effect increases the probability of achieving a productive ternary complex geometry.[8]
Optimized Length: A PEG7 linker provides a substantial yet defined spacer length. While the optimal linker length is target- and E3 ligase-dependent, a linker in this range is often long enough to span the distance between the target protein and the E3 ligase without being excessively long, which could decrease the stability of the ternary complex.
Biocompatibility: PEG is a well-established biocompatible polymer with low toxicity, making it a suitable component for therapeutic agents.[6]
Quantitative Impact of PEG Linkers on PROTAC Performance
Table 1: Illustrative Impact of PEG Linker Length on Physicochemical Properties of BRD4-Targeting PROTACs
PROTAC
Linker Composition
Molecular Weight ( g/mol )
cLogP
TPSA (Ų)
Hydrogen Bond Donors
Hydrogen Bond Acceptors
Number of Rotatable Bonds
PROTAC 1
Alkyl
785.9
4.2
165.2
4
11
18
PROTAC 2
PEG2
831.9
3.5
174.5
4
12
22
PROTAC 3
PEG4
919.0
2.8
193.0
4
14
30
Data is illustrative and compiled from publicly available research. cLogP, calculated octanol-water partition coefficient; TPSA, topological polar surface area.[9]
Table 2: Illustrative Influence of PEG Linker Length on Degradation Efficiency of ERα-Targeting PROTACs
PROTAC Linker Length (atoms)
% ERα Degraded (at 10 µM)
IC50 (µM) in MCF7 cells
9
~50%
>10
12
~75%
~5
16
~95%
~1
19
~70%
~5
21
~60%
>10
Data from a study by Cyrus et al. on ERα-targeting PROTACs with varying atom chain lengths. While not exclusively PEG, this demonstrates the principle of optimal linker length.
Based on these trends, a PEG7 linker, with its intermediate length and high flexibility, would be rationally designed to achieve a favorable balance of solubility, permeability, and potent degradation efficacy.
Key Signaling Pathways and Experimental Workflows
The following diagrams, created using the DOT language, illustrate a key signaling pathway targeted by PROTACs and a typical experimental workflow for evaluating PROTAC efficacy.
(R)-Tco4-peg7-NH2 for Targeted Protein Degradation: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Targeted protein degradation (TPD) has emerged as a revolutionary therapeutic modality, offering the potential to address disease-causing prote...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Targeted protein degradation (TPD) has emerged as a revolutionary therapeutic modality, offering the potential to address disease-causing proteins previously considered "undruggable."[1][2] At the heart of this strategy are Proteolysis Targeting Chimeras (PROTACs), heterobifunctional molecules designed to hijack the cell's natural protein disposal machinery—the ubiquitin-proteasome system (UPS)—to selectively eliminate target proteins.[1] A PROTAC molecule consists of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two moieties.[3] The linker is a critical determinant of PROTAC efficacy, influencing solubility, cell permeability, and the stability of the key ternary complex (POI-PROTAC-E3 ligase).[3][4]
This technical guide focuses on the role and application of (R)-Tco4-peg7-NH2, a specific type of PROTAC linker. This linker features a polyethylene (B3416737) glycol (PEG) chain of seven units, providing flexibility and favorable physicochemical properties. It is functionalized with a trans-cyclooctene (B1233481) (TCO) group on one end and an amine (NH2) group on the other. The TCO group allows for highly efficient and specific "click chemistry" reactions with tetrazine-containing molecules, offering a modular approach to PROTAC synthesis. The terminal amine group provides a versatile handle for conjugation to either the POI ligand or the E3 ligase ligand.
While specific degradation data for PROTACs utilizing the precise (R)-Tco4-peg7-NH2 linker is not extensively published, this guide will draw upon data from studies of PROTACs with varying PEG linker lengths to illustrate the critical impact of linker composition on degradation activity. We will provide a comprehensive overview of the underlying principles, detailed experimental protocols for characterization, and quantitative data from relevant examples.
Core Principles of PEG Linkers in PROTACs
PEG linkers are among the most commonly used linkers in PROTAC design, with some estimates suggesting they are used in over half of reported PROTACs.[3] Their popularity stems from several advantageous properties:
Enhanced Solubility: The hydrophilic nature of the PEG chain can improve the aqueous solubility of often large and hydrophobic PROTAC molecules.[3]
Improved Cell Permeability: While seemingly counterintuitive for a hydrophilic linker, the flexibility of PEG chains can allow the PROTAC to adopt conformations that shield its polar surface area, potentially aiding in passive diffusion across the cell membrane.
Optimal Ternary Complex Formation: The length and flexibility of the linker are crucial for enabling the formation of a stable and productive ternary complex between the target protein and the E3 ligase.[4] A linker that is too short may prevent the two proteins from coming together, while an overly long linker might lead to unproductive binding modes.
The length of the PEG linker is a parameter that is systematically varied during PROTAC optimization to achieve maximal degradation efficacy (Dmax) at the lowest possible concentration (DC50).
Quantitative Data on PEG Linker Impact
The following tables summarize data from studies where the length of the PEG linker was systematically varied, demonstrating the profound effect of linker length on PROTAC performance for different protein targets.
Note: Specific DC50 and Dmax values for the CDK9-targeting PROTACs were not provided in the source, but the trend of an optimal linker length was clearly demonstrated.
Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the general mechanism of action for PROTACs and a typical experimental workflow for their characterization.
Caption: PROTAC-mediated protein degradation pathway.
Caption: Experimental workflow for PROTAC evaluation.
Experimental Protocols
Western Blotting for Protein Degradation
This protocol is a standard method to quantify the amount of a target protein in cells following PROTAC treatment.[5]
Materials:
Cell line expressing the protein of interest
PROTAC stock solution (in DMSO)
Vehicle control (DMSO)
Cell culture medium and supplements
Ice-cold Phosphate-Buffered Saline (PBS)
Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors
BCA or Bradford protein assay kit
Laemmli sample buffer
SDS-PAGE gels and electrophoresis apparatus
PVDF or nitrocellulose membranes and transfer apparatus
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibody against the target protein
Primary antibody against a loading control (e.g., GAPDH, β-actin)
HRP-conjugated secondary antibody
Enhanced chemiluminescence (ECL) substrate
Imaging system
Methodology:
Cell Seeding and Treatment: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight. Treat cells with a dose-response of the PROTAC (e.g., 0.1, 1, 10, 100, 1000 nM) for a specified time (e.g., 24 hours). Include a vehicle-only control.[5]
Cell Lysis: After treatment, wash cells with ice-cold PBS. Add lysis buffer to each well, scrape the cells, and collect the lysate. Incubate on ice for 30 minutes.[5]
Protein Quantification: Centrifuge the lysates to pellet cell debris. Transfer the supernatant to a new tube and determine the protein concentration using a BCA or Bradford assay.[5]
Sample Preparation and SDS-PAGE: Normalize the protein concentration of all samples. Add Laemmli sample buffer and boil at 95°C for 5-10 minutes. Load equal amounts of protein per lane on an SDS-PAGE gel and run the electrophoresis.[5]
Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[5]
Immunoblotting: Block the membrane with blocking buffer for 1 hour. Incubate with the primary antibody for the target protein overnight at 4°C. Wash the membrane and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[6]
Detection and Analysis: After further washes, apply the ECL substrate and capture the chemiluminescent signal. Quantify band intensities using densitometry software. Normalize the target protein signal to the loading control. Calculate the percentage of degradation relative to the vehicle control to determine DC50 and Dmax values.[5][7]
In Vitro Ubiquitination Assay
This assay directly measures the PROTAC-induced ubiquitination of the target protein.[8][9]
Materials:
Recombinant E1 activating enzyme (e.g., UBE1)
Recombinant E2 conjugating enzyme (e.g., UbcH5b)
Recombinant E3 ligase complex (e.g., VHL or Cereblon complex)
Recombinant, purified protein of interest (POI)
Biotinylated-Ubiquitin
ATP
PROTAC of interest
Assay buffer
Detection reagents (e.g., AlphaLISA beads, antibodies for Western blot)
Methodology (AlphaLISA format):
Reaction Setup: In a microplate, combine the E3 ligase, the POI, and the PROTAC at various concentrations.[9]
Initiate Ubiquitination: Add a master mix containing E1, E2, ATP, and biotinylated-ubiquitin to initiate the reaction. Incubate at 37°C for a defined period (e.g., 60 minutes).[8]
Detection: Stop the reaction and add AlphaLISA acceptor beads that bind to the POI (e.g., via an affinity tag) and streptavidin-coated donor beads that bind to the biotinylated-ubiquitin.[9]
Signal Measurement: After incubation in the dark, read the plate on an AlphaScreen-capable plate reader. The signal generated is proportional to the amount of ubiquitinated POI.[9]
Ternary Complex Formation Assay
Assessing the formation of the POI-PROTAC-E3 ligase ternary complex is crucial for understanding PROTAC efficacy.[10][11] Several biophysical techniques can be used.
Chip Preparation: Immobilize a high-affinity antibody for a tag on the E3 ligase (e.g., anti-GST) onto the sensor chip.
Ligand Capture: Inject the tagged E3 ligase over the chip surface to capture it.
Analyte Injection: Inject a series of solutions containing a fixed concentration of the POI and varying concentrations of the PROTAC over the chip surface.
Binding Measurement: Measure the binding response in real-time. The formation of the ternary complex will result in a concentration-dependent increase in the SPR signal.
Data Analysis: Analyze the sensorgrams to determine the kinetics (kon, koff) and affinity (KD) of the ternary complex formation. The cooperativity of the complex can also be calculated.[12]
Conclusion
The linker component of a PROTAC is a critical design element that dictates its overall efficacy. While (R)-Tco4-peg7-NH2 represents a modern linker with advantageous properties for modular PROTAC synthesis via click chemistry, the principles of linker optimization, particularly length, remain universally important. The data presented for PROTACs with varying PEG linker lengths underscore the necessity of empirical testing to identify the optimal linker for a given target and E3 ligase pair. The experimental protocols and workflows detailed in this guide provide a robust framework for the systematic evaluation and optimization of novel PROTACs, paving the way for the development of next-generation targeted protein degraders.
The TCO-Tetrazine Ligation: An In-Depth Technical Guide to Bioorthogonal Chemistry's Power Couple
For Researchers, Scientists, and Drug Development Professionals The landscape of bioconjugation and in vivo chemistry has been revolutionized by the advent of bioorthogonal reactions, among which the TCO-tetrazine ligati...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The landscape of bioconjugation and in vivo chemistry has been revolutionized by the advent of bioorthogonal reactions, among which the TCO-tetrazine ligation stands out for its exceptional speed, specificity, and biocompatibility. This technical guide provides a comprehensive overview of the core principles of TCO-tetrazine chemistry, offering a deep dive into its mechanism, quantitative kinetic data, detailed experimental protocols, and its applications in cutting-edge research and drug development.
Core Principles: The Inverse-Electron-Demand Diels-Alder Reaction
At the heart of the TCO-tetrazine ligation is an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition reaction.[1][2][3] In this reaction, the electron-deficient 1,2,4,5-tetrazine (B1199680) acts as the diene, and the strained, electron-rich trans-cyclooctene (B1233481) (TCO) serves as the dienophile.[2] This initial [4+2] cycloaddition is the rate-determining step and forms a highly unstable tricyclic intermediate.[2] This intermediate then rapidly undergoes a retro-Diels-Alder reaction, irreversibly eliminating a molecule of dinitrogen (N₂) gas.[3] The final product is a stable dihydropyridazine, which can exist in different tautomeric forms.[3]
A key advantage of this reaction is that it proceeds without the need for a catalyst, such as copper, which can be cytotoxic and is often required for other "click chemistry" reactions.[4] This catalyst-free nature makes the TCO-tetrazine ligation particularly well-suited for applications in living systems.[3][4]
Quantitative Data: A Comparative Look at Reaction Kinetics
The TCO-tetrazine ligation is renowned for its exceptionally fast reaction rates, with second-order rate constants (k₂) that are among the highest reported for any bioorthogonal reaction.[5] These rates can vary significantly depending on the specific structures of the TCO and tetrazine derivatives used. The tables below summarize key kinetic data and reaction conditions to aid in the selection of the optimal pairing for a given application.
Table 1: Second-Order Rate Constants (k₂) for Various TCO-Tetrazine Pairs
The reaction is largely insensitive to pH within this physiological range.[3]
Temperature
4°C, 25°C (Room Temperature), or 37°C
The reaction is typically fast at room temperature, but can be performed at 4°C for extended periods or at 37°C for accelerated rates.[7]
Solvents
Aqueous buffers (e.g., PBS), DMSO, DMF
The reaction is robust in a variety of aqueous and organic solvents.[3] Stock solutions are often prepared in anhydrous DMSO or DMF.[6]
Stoichiometry
Slight molar excess of tetrazine (1.05 - 1.5 fold)
A slight excess of one reactant can help drive the reaction to completion.[10]
Experimental Protocols: A Practical Guide
The following protocols provide detailed methodologies for common applications of TCO-tetrazine ligation.
General Protein-Protein Conjugation
This protocol outlines the steps for conjugating two proteins that have been functionalized with TCO and tetrazine moieties, respectively.[10][11]
Materials:
TCO-labeled Protein A in an appropriate buffer (e.g., PBS, pH 7.4)
Tetrazine-labeled Protein B in an appropriate buffer (e.g., PBS, pH 7.4)
Spin desalting columns
Size-exclusion chromatography (SEC) system (optional)
Procedure:
Preparation of Reactants: Ensure both TCO-labeled Protein A and Tetrazine-labeled Protein B are in a compatible reaction buffer. If the buffers contain primary amines (e.g., Tris), a buffer exchange into PBS is recommended.
Reaction Setup: Mix the TCO-labeled Protein A and Tetrazine-labeled Protein B in a 1:1 molar ratio. For optimal results, a slight excess (1.05 to 1.5 molar equivalents) of the tetrazine-functionalized protein can be used.[10]
Incubation: Allow the reaction to proceed for 30-60 minutes at room temperature with gentle rotation.[10] For less reactive pairs or to minimize potential degradation, the incubation can be extended to 2 hours or performed overnight at 4°C.
Monitoring the Reaction (Optional): The progress of the ligation can be monitored by UV-Vis spectrophotometry by following the disappearance of the tetrazine's characteristic absorbance between 510 and 550 nm.[11]
Purification (Optional): If necessary, the final protein-protein conjugate can be purified from unreacted starting materials using size-exclusion chromatography.[10]
Cell Preparation: Harvest the TCO-labeled cells and wash them once with ice-cold FACS buffer.
Staining Solution Preparation: Prepare a 1-3 µM solution of the tetrazine-fluorophore in FACS buffer from a stock solution in DMSO.[7]
Staining: Resuspend the cells in the staining solution and incubate for 10-30 minutes at room temperature or 37°C, protected from light.[7]
Washing: Wash the cells two to three times with ice-cold FACS buffer to remove unreacted tetrazine-fluorophore. For some fluorogenic tetrazines, this washing step may be omitted.[7]
Analysis: Resuspend the cells in FACS buffer and analyze by flow cytometry using the appropriate laser and filter settings for the chosen fluorophore.
Applications in Drug Development and Research
The unique characteristics of the TCO-tetrazine ligation have led to its widespread adoption in various fields, particularly in drug development and fundamental biological research.
Antibody-Drug Conjugates (ADCs)
The precise and stable linkage formed by TCO-tetrazine chemistry is ideal for the construction of ADCs, where a potent cytotoxic drug is attached to a tumor-targeting antibody. This bioorthogonal approach allows for site-specific conjugation, leading to more homogeneous ADCs with improved therapeutic indices.
Pretargeted Imaging and Therapy
In pretargeted strategies, a TCO-modified antibody is first administered and allowed to accumulate at the target site (e.g., a tumor) while the unbound antibody clears from circulation. Subsequently, a smaller, rapidly clearing tetrazine-labeled imaging or therapeutic agent is administered, which then reacts specifically with the pre-localized antibody.[5][12][13] This approach significantly improves the target-to-background signal ratio in imaging and reduces off-target toxicity in therapy.[12][13]
Other Applications
The versatility of TCO-tetrazine ligation extends to a wide range of other applications, including:
Live-cell imaging and tracking of biomolecules [4]
Cell surface engineering and labeling
Assembly of complex biomolecular architectures
"Click-to-release" systems for controlled drug delivery
Stability and Troubleshooting
While the TCO-tetrazine ligation is robust, understanding the stability of the reactants and potential pitfalls is crucial for successful experiments.
Table 3: Reactant Stability and Troubleshooting
Issue
Potential Cause
Recommended Solution
Low or no product yield
Degradation of TCO: TCOs can be susceptible to degradation in the presence of thiols or under UV light.[6]
Use freshly prepared TCO solutions and protect from light. Consider using more stable TCO derivatives for applications requiring long-term stability in biological media.[14]
Degradation of Tetrazine: Some tetrazines, particularly those with electron-withdrawing groups, can degrade in aqueous media.[6] Reducing agents like DTT and TCEP can also inactivate tetrazines.[1]
Use freshly prepared tetrazine solutions. If a reduction step is necessary, remove the reducing agent before adding the tetrazine.[1]
Incorrect Stoichiometry: An inappropriate molar ratio of reactants can lead to incomplete reaction.
Empirically optimize the molar ratio, often starting with a slight excess of the tetrazine.[2]
Precipitation of Reactants: Poor solubility of one or both reactants in the reaction buffer can limit the reaction efficiency.
Use PEGylated linkers to improve aqueous solubility or add a small amount of a compatible organic co-solvent like DMSO.[6]
Slow or incomplete reaction
Low Reactivity of TCO/Tetrazine Pair: The intrinsic reactivity of the chosen TCO and tetrazine derivatives may be insufficient for the application.
Select a more reactive pairing. For example, hydrogen-substituted tetrazines are generally more reactive than methyl-substituted ones, and strained TCOs (sTCO) exhibit faster kinetics.[6]
Steric Hindrance: Bulky groups near the reactive moieties can impede the reaction.
Introduce a flexible spacer, such as a PEG linker, between the biomolecule and the TCO or tetrazine.
Conclusion
The TCO-tetrazine ligation has firmly established itself as a cornerstone of bioorthogonal chemistry. Its unparalleled reaction kinetics, exceptional specificity, and biocompatibility have empowered researchers and drug developers to forge new frontiers in bioconjugation, in vivo imaging, and targeted therapeutics. By understanding the fundamental principles, leveraging the quantitative kinetic data, and applying the detailed protocols outlined in this guide, scientists can effectively harness the power of this remarkable chemical tool to advance their research and development goals.
An In-depth Technical Guide to the Amine Group on (R)-Tco4-peg7-NH2
This guide provides a comprehensive overview of the terminal amine group on the (R)-Tco4-peg7-NH2 linker, a sophisticated tool in the field of bioconjugation and drug delivery. Designed for researchers, scientists, and d...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a comprehensive overview of the terminal amine group on the (R)-Tco4-peg7-NH2 linker, a sophisticated tool in the field of bioconjugation and drug delivery. Designed for researchers, scientists, and drug development professionals, this document details the properties, reactivity, and experimental considerations for the effective use of this versatile molecule.
Core Properties of (R)-Tco4-peg7-NH2
(R)-Tco4-peg7-NH2 is a bifunctional linker featuring a trans-cyclooctene (B1233481) (TCO) group and a primary amine, separated by a seven-unit polyethylene (B3416737) glycol (PEG) spacer. The TCO moiety is instrumental in bioorthogonal "click chemistry," specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction with tetrazines. This reaction is characterized by its exceptionally fast kinetics and high specificity, allowing for efficient conjugation in complex biological environments without the need for cytotoxic catalysts.
The primary amine group serves as a versatile handle for covalent attachment to a wide range of biomolecules and surfaces. The hydrophilic PEG7 spacer enhances aqueous solubility, reduces aggregation of conjugates, and provides a flexible connection that minimizes steric hindrance.
Table 1: Quantitative Data for (R)-Tco4-peg7-NH2
Property
Value
Chemical Formula
C25H48N2O9
Molecular Weight
520.66 g/mol
Purity
>95%
Solubility
Soluble in DMSO, DMF, DCM, THF, Chloroform
Storage
Store at -20°C, desiccated
The Role and Reactivity of the Primary Amine Group
The terminal primary amine (-NH2) on (R)-Tco4-peg7-NH2 is a nucleophilic functional group that readily participates in several common bioconjugation reactions. Its primary utility lies in the formation of stable amide bonds with electrophilic functional groups.
Reaction with Carboxylic Acids
The most common application of the amine group is its reaction with carboxylic acids (-COOH) present on proteins (e.g., aspartic and glutamic acid residues), drug molecules, or other biomolecules. This reaction requires the activation of the carboxylic acid using coupling agents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or a similar activating agent. The EDC/NHS chemistry converts the carboxylic acid into a more reactive NHS ester, which is then susceptible to nucleophilic attack by the primary amine of (R)-Tco4-peg7-NH2, forming a stable amide bond.
Reaction with Activated Esters
The amine group can also react directly with pre-activated esters, such as NHS esters. This is a straightforward and efficient method for conjugation, as it does not require the in-situ activation of a carboxylic acid. This is particularly useful when conjugating to molecules that are commercially available in an NHS ester-activated form.
Experimental Protocols
The following are detailed methodologies for key experiments involving the amine group of (R)-Tco4-peg7-NH2.
General Protocol for Conjugation to a Carboxylic Acid-Containing Molecule
This protocol outlines the steps for conjugating (R)-Tco4-peg7-NH2 to a molecule containing a carboxylic acid, such as a protein or a small molecule drug.
Desalting column or dialysis equipment for purification
Procedure:
Preparation of Reagents:
Dissolve the carboxylic acid-containing molecule in the activation buffer (MES buffer, pH 6.0).
Prepare a stock solution of (R)-Tco4-peg7-NH2 in anhydrous DMF or DMSO.
Prepare fresh stock solutions of EDC and NHS in anhydrous DMF or DMSO.
Activation of Carboxylic Acid:
To the solution of the carboxylic acid-containing molecule, add a 5-10 fold molar excess of EDC and NHS.
Incubate the reaction mixture for 15-30 minutes at room temperature to activate the carboxylic acids.
Conjugation Reaction:
Add the desired molar excess of the (R)-Tco4-peg7-NH2 stock solution to the activated carboxylic acid mixture.
Adjust the pH of the reaction mixture to 7.2-7.5 by adding the conjugation buffer (PBS, pH 7.4).
Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.
Quenching the Reaction:
Add the quenching buffer to a final concentration of 50-100 mM to quench any unreacted NHS esters.
Incubate for 15-30 minutes at room temperature.
Purification:
Remove excess reagents and byproducts by size exclusion chromatography (e.g., a desalting column) or dialysis against an appropriate buffer (e.g., PBS, pH 7.4).
Characterization:
Confirm the successful conjugation and determine the degree of labeling using techniques such as MALDI-TOF mass spectrometry, HPLC, or SDS-PAGE.
Visualizing Workflows and Structures
The following diagrams illustrate the structure of (R)-Tco4-peg7-NH2 and a typical experimental workflow.
Caption: Chemical structure of (R)-Tco4-peg7-NH2.
Caption: Experimental workflow for bioconjugation.
Applications in Drug Development
The unique properties of (R)-Tco4-peg7-NH2 make it a valuable tool in various drug development applications.
Antibody-Drug Conjugates (ADCs): The amine group can be used to attach the linker to antibodies, while the TCO group allows for the subsequent attachment of a potent cytotoxic drug functionalized with a tetrazine. This modular approach facilitates the rapid assembly and optimization of ADCs.
Targeted Drug Delivery: The linker can be conjugated to targeting ligands (e.g., peptides, aptamers) via its amine group. The resulting TCO-functionalized targeting moiety can then be used in pre-targeting strategies, where it is first administered to accumulate at the target site, followed by the administration of a tetrazine-labeled therapeutic agent.
PROTACs (Proteolysis-Targeting Chimeras): This linker can be used in the synthesis of PROTACs, which are molecules designed to induce the degradation of specific proteins.
Safety and Handling
While specific safety data for (R)-Tco4-peg7-NH2 is not extensively available, general laboratory safety precautions should be followed when handling this and similar chemical reagents.
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
Handle the compound in a well-ventilated area.
Avoid inhalation of dust or vapors.
In case of contact with skin or eyes, rinse immediately with plenty of water.
This technical guide provides a foundational understanding of the amine group on (R)-Tco4-peg7-NH2. For specific applications, further optimization of the described protocols may be necessary.
Foundational
(R)-Tco4-peg7-NH2 as a Bifunctional Crosslinker: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the bifunctional crosslinker, (R)-Tco4-peg7-NH2, a valuable tool in the field of bioconjugation an...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the bifunctional crosslinker, (R)-Tco4-peg7-NH2, a valuable tool in the field of bioconjugation and drug development. This molecule incorporates a strained trans-cyclooctene (B1233481) (TCO) moiety, a seven-unit polyethylene (B3416737) glycol (PEG) spacer, and a primary amine, offering a unique combination of reactivity, solubility, and versatility for creating complex biomolecular architectures.
Introduction to (R)-Tco4-peg7-NH2
(R)-Tco4-peg7-NH2 is a heterobifunctional crosslinker designed for advanced bioconjugation applications. Its two key functional groups, the TCO and the primary amine, allow for sequential or orthogonal conjugation strategies. The TCO group participates in an exceptionally fast and selective bioorthogonal reaction with tetrazine-functionalized molecules, a cornerstone of "click chemistry."[1][2] The primary amine provides a versatile handle for conjugation to various functional groups, most commonly carboxyl groups on proteins or other biomolecules, through amide bond formation.
The inclusion of a PEG7 spacer enhances the aqueous solubility of the crosslinker and the resulting conjugate, mitigates potential steric hindrance, and can improve the pharmacokinetic properties of therapeutic conjugates by reducing aggregation and immunogenicity.[3][4][5]
Core Properties and Specifications
While specific data for (R)-Tco4-peg7-NH2 is not widely published, the properties of similar TCO-PEG-amine linkers provide a strong indication of its expected characteristics.
Property
Representative Value/Information
Molecular Weight
~560 g/mol (Calculated for C29H52N2O9)
Purity
Typically >95%
Solubility
Soluble in aqueous buffers, DMSO, DMF
Storage
Recommended storage at -20°C, desiccated, and protected from light. TCO compounds have a limited shelf life due to potential isomerization.
TCO Reactivity
Highly reactive towards tetrazines via inverse-electron-demand Diels-Alder (iEDDA) reaction.
Amine Reactivity
Reactive with activated carboxylic acids (e.g., NHS esters) or with carboxylic acids in the presence of coupling agents (e.g., EDC, DCC) to form stable amide bonds.
Reaction Kinetics and Stability
The TCO-tetrazine ligation is renowned for its extraordinary speed, with second-order rate constants that are among the fastest known in bioorthogonal chemistry. This rapid reactivity allows for efficient conjugation at low biomolecule concentrations.[6][7]
TCO moiety is susceptible to isomerization to the unreactive cis-cyclooctene (CCO) form, particularly in the presence of thiols or certain metal ions. The PEG spacer can enhance stability.
The following protocols provide a general framework for the use of (R)-Tco4-peg7-NH2 in a two-step bioconjugation workflow. Optimization will be required for specific applications.
Conjugation of (R)-Tco4-peg7-NH2 to a Carboxyl-Containing Biomolecule (e.g., Protein)
This protocol describes the conjugation of the amine group of the crosslinker to a carboxyl group on a protein using EDC/NHS chemistry.
Materials:
Protein with accessible carboxyl groups (e.g., on aspartic or glutamic acid residues)
Protein Preparation: Dissolve the protein in Activation Buffer.
Activation of Carboxyl Groups:
Add a 100-fold molar excess of EDC and a 50-fold molar excess of NHS to the protein solution.
Incubate for 15 minutes at room temperature.
Removal of Excess Activation Reagents: Immediately remove excess EDC and NHS using a desalting column equilibrated with Reaction Buffer.
Conjugation Reaction:
Prepare a 10 mM stock solution of (R)-Tco4-peg7-NH2 in anhydrous DMSO or DMF.
Add a 10- to 20-fold molar excess of the (R)-Tco4-peg7-NH2 stock solution to the activated protein solution.
Incubate for 2 hours at room temperature with gentle mixing.
Quenching of Reaction: Add Quenching Buffer to a final concentration of 50 mM to quench any unreacted NHS-activated carboxyl groups. Incubate for 15 minutes.
Purification: Remove excess crosslinker using a desalting column or dialysis. The TCO-functionalized protein is now ready for the next step.
TCO-Tetrazine Click Reaction
This protocol describes the reaction of the TCO-functionalized biomolecule with a tetrazine-modified molecule.
Materials:
TCO-functionalized biomolecule (from section 4.1)
Tetrazine-modified molecule of interest
Reaction Buffer: PBS, pH 7.4
Procedure:
Reactant Preparation: Dissolve the TCO-functionalized biomolecule and the tetrazine-modified molecule in the Reaction Buffer.
Click Reaction:
Mix the TCO-functionalized biomolecule and the tetrazine-modified molecule at a desired molar ratio (a 1.1 to 1.5-fold molar excess of the tetrazine-modified molecule is often used).
Incubate at room temperature for 30 minutes to 2 hours. The reaction progress can sometimes be monitored by the disappearance of the characteristic color of the tetrazine.
Purification (Optional): The resulting conjugate can be purified by size-exclusion chromatography if necessary to remove any unreacted components.
Visualizations
Signaling Pathways and Reaction Mechanisms
Caption: The inverse-electron-demand Diels-Alder (iEDDA) reaction between TCO and tetrazine.
Experimental Workflows
Caption: A two-step workflow for conjugating a protein using (R)-Tco4-peg7-NH2.
Applications in Research and Drug Development
The unique properties of (R)-Tco4-peg7-NH2 make it a powerful tool for a variety of applications, including:
Antibody-Drug Conjugates (ADCs): The crosslinker can be used to attach cytotoxic drugs to antibodies for targeted cancer therapy.[13]
Molecular Imaging: Fluorophores or imaging agents can be conjugated to targeting molecules for in vivo imaging applications.[4]
Protein-Protein Conjugation: Creation of well-defined protein conjugates for studying protein interactions or creating novel bifunctional proteins.[10]
Surface Immobilization: Attachment of biomolecules to surfaces for the development of biosensors and diagnostic assays.[14]
Conclusion
(R)-Tco4-peg7-NH2 is a versatile and powerful bifunctional crosslinker that leverages the speed and selectivity of TCO-tetrazine click chemistry. Its primary amine functionality and hydrophilic PEG spacer provide a robust platform for the construction of complex bioconjugates for a wide range of applications in research and drug development. While the protocols and data presented here provide a general guide, empirical optimization is crucial for achieving the desired outcome in specific experimental contexts.
The Transformative Role of PEGylated Linkers in Modern Drug Discovery: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals The advent of PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to therapeutic molecules, has revolutionized the pharmaceut...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The advent of PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to therapeutic molecules, has revolutionized the pharmaceutical landscape. This technology, facilitated by a diverse array of PEGylated linkers, offers a powerful strategy to overcome numerous challenges in drug development. By strategically modifying the pharmacokinetic and pharmacodynamic profiles of drugs, PEGylated linkers are instrumental in creating safer, more effective, and patient-friendly therapies. This technical guide provides a comprehensive overview of the core principles, applications, and methodologies underpinning the use of PEGylated linkers in drug discovery.
Core Principles of PEGylation: Enhancing Therapeutic Potential
PEGylation is a versatile and widely adopted strategy to improve the therapeutic index of a broad range of pharmaceuticals, from small molecules to large biologics like proteins and antibodies. The covalent attachment of PEG chains via specialized linkers imparts several desirable properties that address common hurdles in drug development.[1][2]
Key Advantages of Employing PEGylated Linkers:
Enhanced Pharmacokinetics: The primary and most significant advantage of PEGylation is the substantial extension of a drug's in vivo circulation time.[1][3] The hydrophilic PEG chain forms a hydration shell around the drug molecule, increasing its hydrodynamic radius. This larger size effectively reduces renal clearance, a major elimination pathway for smaller therapeutic agents.[1]
Improved Stability and Solubility: PEG linkers can shield drugs from enzymatic degradation in the bloodstream, thereby enhancing their stability.[1] Furthermore, they can significantly increase the solubility of hydrophobic molecules, which simplifies their formulation and administration, particularly for intravenous delivery.[4]
Reduced Immunogenicity: For protein-based therapeutics, PEGylation can mask surface epitopes, reducing their recognition by the immune system. This "stealth" effect minimizes the risk of an immunogenic response, which can lead to reduced efficacy and adverse reactions.[1][5]
Controlled Drug Release: The chemical nature of the linker itself can be engineered to control the release of the active drug. This is a critical feature in targeted therapies, where the drug should only become active at the desired site of action.[1]
The Versatility of PEGylated Linkers: A Tale of Two Chemistries
The choice of linker chemistry is paramount in the design of a PEGylated drug, as it dictates the stability of the conjugate and the mechanism of drug release. PEG linkers can be broadly categorized into two main types: cleavable and non-cleavable.
Cleavable PEG Linkers: These linkers are engineered to be stable in systemic circulation but to break under specific physiological conditions encountered at the target site.[1] This triggered release is a cornerstone of modern targeted therapies, most notably Antibody-Drug Conjugates (ADCs).[1][6] The cleavage can be initiated by various stimuli, including:
Low pH: The acidic environment of endosomes and lysosomes within cancer cells can be exploited to trigger the hydrolysis of acid-labile linkers.[7]
Enzymatic Activity: Specific enzymes that are overexpressed in tumor tissues, such as cathepsins, can be used to selectively cleave peptide-based linkers.
Reductive Environment: The higher concentration of reducing agents like glutathione (B108866) inside cells compared to the bloodstream can be used to cleave disulfide-based linkers.[8]
Non-Cleavable PEG Linkers: In contrast, non-cleavable linkers form a stable, permanent bond between the drug and the carrier molecule.[1][6] In the context of ADCs, the release of the drug from a non-cleavable linker relies on the complete lysosomal degradation of the antibody after the ADC is internalized by the target cell.[9] This approach often results in a drug-linker-amino acid metabolite as the active cytotoxic agent. A key advantage of non-cleavable linkers is their enhanced stability in plasma, which can lead to a wider therapeutic window and reduced off-target toxicity.[9]
Quantitative Impact of PEGylation on Drug Performance
The effects of PEGylation on a drug's pharmacokinetic and pharmacodynamic properties can be profound. The following tables summarize the quantitative improvements observed for several therapeutic agents upon conjugation with PEGylated linkers.
Experimental Protocols for PEGylation and Characterization
The development of a PEGylated drug is a meticulous process that involves precise chemical synthesis, rigorous purification, and comprehensive characterization.
Protocol 1: N-Terminal PEGylation of a Therapeutic Protein
This protocol describes a general method for the site-specific PEGylation of a protein at its N-terminal α-amine group via reductive amination.[15]
Materials:
Therapeutic protein with an accessible N-terminus.
Methoxy PEG-aldehyde (e.g., mPEG-propionaldehyde) of the desired molecular weight.
Sodium cyanoborohydride (NaCNBH₃).
Reaction buffer: 100 mM sodium phosphate, pH 5.0-6.0.
Quenching solution: 1 M Tris-HCl, pH 7.5.
Purification system: Size-exclusion or ion-exchange chromatography.
Procedure:
Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL.
Add a 5-10 molar excess of mPEG-aldehyde to the protein solution.
Add a 20-50 molar excess of sodium cyanoborohydride.
Incubate the reaction mixture at 4°C with gentle stirring for 12-24 hours.
Quench the reaction by adding the quenching solution to a final concentration of 50 mM.
Purify the PEGylated protein from unreacted PEG and protein using an appropriate chromatography method (e.g., size-exclusion chromatography to separate based on size).[16]
Protocol 2: PEGylation of a Small Molecule Drug
This protocol outlines a general procedure for conjugating a small molecule containing a primary amine to an activated PEG linker.[17]
Materials:
Small molecule drug with a primary amine functional group.
Methoxy PEG-NHS ester of the desired molecular weight.
Aprotic polar solvent (e.g., anhydrous Dimethylformamide or DMSO).
Reaction buffer: 0.1 M sodium bicarbonate, pH 8.0-8.5.
Dissolve the small molecule drug in a minimal amount of the aprotic solvent.
Add the drug solution to the reaction buffer.
Dissolve a 1.5-3 molar excess of mPEG-NHS ester in the reaction buffer and immediately add it to the drug solution with gentle stirring.
Allow the reaction to proceed at room temperature for 2-4 hours.
Monitor the reaction progress using RP-HPLC.
Upon completion, purify the PEGylated small molecule using preparative RP-HPLC.
Characterization of PEGylated Conjugates
Thorough characterization is essential to ensure the quality, consistency, and efficacy of the final PEGylated drug product.
High-Performance Liquid Chromatography (HPLC): HPLC is a fundamental technique for the analysis and purification of PEGylated conjugates.[19]
Size-Exclusion Chromatography (SEC): Separates molecules based on their hydrodynamic radius, effectively separating PEGylated species from the unreacted protein.
Ion-Exchange Chromatography (IEX): Separates molecules based on their net charge. PEGylation can alter the surface charge of a protein, allowing for the separation of different PEGylated isoforms.[]
Reversed-Phase HPLC (RP-HPLC): Separates molecules based on their hydrophobicity. It is particularly useful for the analysis and purification of PEGylated small molecules and peptides.[]
Mass Spectrometry (MS): MS is a powerful tool for determining the molecular weight of the PEGylated conjugate and confirming the degree of PEGylation (i.e., the number of PEG chains attached).[19][20] Techniques like MALDI-TOF and ESI-MS are commonly employed.
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed structural information about the PEGylated molecule, including the site of PEG attachment.[21][22] It is a non-destructive technique that can also be used for quantitative analysis.[21]
Visualizing the Impact and Development of PEGylated Drugs
Diagrams are invaluable tools for understanding the complex biological pathways and intricate development workflows associated with PEGylated therapeutics.
Signaling Pathway: HER2 and the Mechanism of Action of a PEGylated ADC
Ado-trastuzumab emtansine (T-DM1, Kadcyla®) is a prime example of a clinically successful ADC that, while not containing a traditional long PEG linker for half-life extension, utilizes a linker to conjugate the cytotoxic agent DM1 to the HER2-targeting antibody trastuzumab.[23] The principles of targeted delivery and intracellular drug release are central to the application of PEGylated linkers in ADCs.
Application Notes and Protocols for (R)-Tco4-peg7-NH2 Bioconjugation
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview and detailed protocols for the use of (R)-Tco4-peg7-NH2 in protein bioconjugation. This reagent is...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview and detailed protocols for the use of (R)-Tco4-peg7-NH2 in protein bioconjugation. This reagent is a valuable tool for creating site-specific and stable protein conjugates for various applications in research and drug development.
(R)-Tco4-peg7-NH2 is a bifunctional molecule featuring a trans-cyclooctene (B1233481) (TCO) group, a seven-unit polyethylene (B3416737) glycol (PEG) spacer, and a primary amine (-NH2). This combination of functional groups allows for a two-step bioconjugation strategy, primarily leveraging the highly efficient and bioorthogonal TCO-tetrazine ligation. The PEG linker enhances solubility and stability while minimizing steric hindrance.[1][2][3]
The primary amine serves as a handle for conjugation to a molecule of interest, which can then be reacted with a tetrazine-modified protein. This approach is central to advanced bioconjugation techniques, including the development of antibody-drug conjugates (ADCs), diagnostic imaging agents, and tools for studying protein interactions.[4][5]
Core Principles of (R)-Tco4-peg7-NH2 Bioconjugation
The use of (R)-Tco4-peg7-NH2 in protein bioconjugation revolves around two key chemical reactions:
Amine-Reactive Conjugation : The primary amine of (R)-Tco4-peg7-NH2 can be covalently linked to a molecule of interest, typically one containing an activated carboxyl group such as an N-hydroxysuccinimide (NHS) ester.[6][7] This reaction forms a stable amide bond.
TCO-Tetrazine Ligation : The trans-cyclooctene (TCO) moiety reacts with a tetrazine-functionalized molecule in a highly specific and rapid inverse-electron-demand Diels-Alder cycloaddition.[4][8][9] This bioorthogonal reaction is exceptionally fast, proceeds under mild conditions, and does not require a catalyst, making it ideal for biological systems.[4][8]
The PEG7 linker provides several advantages in bioconjugation:
Enhanced Solubility : Improves the water solubility of hydrophobic molecules.[3][10]
Increased Stability : Can protect the conjugated molecule from enzymatic degradation.[3][10]
Reduced Immunogenicity : Can mask epitopes on proteins, reducing potential immune responses.[2][10]
Flexible Spacer : The length of the PEG chain minimizes steric hindrance between the conjugated molecules.[11]
Experimental Protocols
The following protocols outline a general workflow for the bioconjugation of a protein using (R)-Tco4-peg7-NH2.
Protocol 1: Activation of a Molecule of Interest with an NHS Ester and Conjugation to (R)-Tco4-peg7-NH2
This protocol describes the steps to first activate a molecule containing a carboxyl group with an NHS ester, followed by conjugation to the amine group of (R)-Tco4-peg7-NH2.
Materials:
Molecule of interest with a carboxyl group
N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
N-Hydroxysuccinimide (NHS)
(R)-Tco4-peg7-NH2
Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
Reaction Buffer: 0.1 M MES, pH 6.0
Quenching Buffer: 1 M Tris-HCl, pH 8.0
Purification column (e.g., HPLC, silica (B1680970) gel chromatography)
Procedure:
Activation of the Molecule of Interest:
Dissolve the molecule of interest containing a carboxyl group in anhydrous DMF or DMSO.
Add 1.1 equivalents of NHS and 1.1 equivalents of DCC (or EDC).
Stir the reaction at room temperature for 4-12 hours.
Monitor the reaction progress by TLC or LC-MS.
Once the activation is complete, the resulting NHS ester can be purified or used directly in the next step.
Conjugation to (R)-Tco4-peg7-NH2:
Dissolve the activated NHS ester of the molecule of interest in fresh anhydrous DMF or DMSO.
Add 1.0-1.2 equivalents of (R)-Tco4-peg7-NH2.
Stir the reaction at room temperature for 2-4 hours.
Monitor the formation of the TCO-functionalized molecule by TLC or LC-MS.
Purification:
Purify the TCO-functionalized molecule using an appropriate chromatography method (e.g., reverse-phase HPLC or silica gel chromatography) to remove unreacted starting materials and byproducts.
Table 1: Summary of Reaction Conditions for NHS Ester Activation and Conjugation
Parameter
Recommended Condition
Notes
Solvent
Anhydrous DMF or DMSO
Essential to prevent hydrolysis of the NHS ester.
Stoichiometry (Activation)
1.1 eq. NHS, 1.1 eq. DCC/EDC
A slight excess ensures efficient activation.
Stoichiometry (Conjugation)
1.0-1.2 eq. (R)-Tco4-peg7-NH2
A slight excess can drive the reaction to completion.
Reaction Time (Activation)
4-12 hours
Monitor progress to determine the optimal time.
Reaction Time (Conjugation)
2-4 hours
Typically faster than the activation step.
Temperature
Room Temperature
Mild conditions are sufficient.
Protocol 2: TCO-Tetrazine Ligation for Protein Conjugation
This protocol describes the reaction between the TCO-functionalized molecule (from Protocol 1) and a tetrazine-labeled protein.
Dissolve the TCO-functionalized molecule in a minimal amount of a water-miscible organic solvent (e.g., DMSO) and then dilute it in the reaction buffer.
Prepare the tetrazine-labeled protein in the reaction buffer at a concentration of 1-5 mg/mL.
TCO-Tetrazine Ligation:
Add a 1.1 to 2-fold molar excess of the TCO-functionalized molecule to the solution of the tetrazine-labeled protein.[9]
Incubate the reaction at room temperature for 10-60 minutes.[9] The reaction progress can often be monitored by the disappearance of the characteristic pink color of the tetrazine.[9]
Purification of the Conjugate:
If necessary, remove the excess TCO-functionalized molecule and any unreacted protein using size-exclusion chromatography or dialysis.[9]
Table 2: Summary of TCO-Tetrazine Ligation Conditions
Parameter
Recommended Condition
Notes
Reaction Buffer
PBS, pH 7.4
Other non-amine containing buffers at pH 7.0-8.0 are also suitable.[12]
Molar Excess of TCO Reagent
1.1 - 2 fold
A slight excess ensures complete labeling of the tetrazine-protein.[9]
Protein Concentration
1-5 mg/mL
Higher concentrations can improve reaction efficiency.[9]
Application Notes and Protocols for Labeling Antibodies with (R)-Tco4-peg7-NH2
For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive guide for the covalent labeling of antibodies with (R)-Tco4-peg7-NH2. This reagent is an amine-reactive, PEGylated tr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive guide for the covalent labeling of antibodies with (R)-Tco4-peg7-NH2. This reagent is an amine-reactive, PEGylated trans-cyclooctene (B1233481) (TCO) derivative used in bioorthogonal chemistry, particularly for the pre-targeted delivery of imaging agents or therapeutic payloads. The inclusion of a PEG7 linker enhances aqueous solubility and minimizes steric hindrance, while the axial configuration of the TCO moiety, often associated with the (R)-stereoisomer, offers increased reactivity in inverse-electron-demand Diels-Alder (IEDDA) cycloaddition reactions with tetrazines.
Introduction
The labeling of antibodies with TCO moieties is a cornerstone of pre-targeted therapeutic and diagnostic strategies. This two-step approach involves the initial administration of a TCO-modified antibody that binds to a specific target, followed by a smaller, rapidly clearing tetrazine-conjugated molecule that "clicks" to the TCO-labeled antibody at the target site. This method significantly improves the therapeutic window and imaging contrast by uncoupling the long circulation time of the antibody from the rapid clearance of the active agent.
The (R)-Tco4-peg7-NH2 reagent facilitates the attachment of the highly reactive TCO group to primary amines (e.g., lysine (B10760008) residues) on the antibody surface via a stable amide bond. The extended PEG7 linker provides flexibility and hydrophilicity, which can help to preserve the antibody's immunoreactivity and improve the accessibility of the TCO group for subsequent ligation with a tetrazine.
Quantitative Data Summary
The efficiency of antibody labeling and the recovery of the final conjugate are critical parameters for successful application. The following tables summarize typical quantitative data obtained during the labeling process.
Parameter
Typical Values
Notes
Molar Excess of TCO Reagent
5x to 20x
Higher molar excess generally leads to a higher Degree of Labeling (DOL).
Degree of Labeling (DOL)
2 to 10 TCOs per antibody
The optimal DOL depends on the specific antibody and its application.
Antibody Recovery (Post-Purification)
75% to >95%
Recovery can vary based on the purification method and the specific antibody.
Stability of TCO-Antibody Conjugate
Half-life of several days in vivo
Stability can be affected by trans-cis isomerization, which may be influenced by serum components.
Table 1: Key Parameters in Antibody Labeling with TCO-NHS Esters.
Table 2: Correlation between Molar Excess and Degree of Labeling. [1][2]
Experimental Protocols
This section provides a detailed, step-by-step protocol for the labeling of an antibody with (R)-Tco4-peg7-NH2.
Antibody Preparation
Prior to labeling, it is crucial to ensure the antibody is in a suitable buffer, free of any amine-containing substances that could compete with the labeling reaction.
Materials:
Antibody solution (e.g., in PBS with sodium azide (B81097) or other stabilizers)
Amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 8.0-8.5)
Immediately before use, dissolve the (R)-Tco4-peg7-NH2 in anhydrous DMSO to a concentration of 10 mM.
Calculate Required Volume of TCO Reagent:
Determine the moles of antibody in your reaction.
Calculate the volume of the 10 mM TCO stock solution needed for the desired molar excess (e.g., 10-fold molar excess).
Perform the Labeling Reaction:
Add the calculated volume of the TCO stock solution to the antibody solution. The final concentration of DMSO in the reaction mixture should be kept below 10% (v/v) to avoid antibody precipitation.
Gently mix the solution by pipetting.
Incubate the reaction for 1-2 hours at room temperature, protected from light.
Purification of the Labeled Antibody
Excess, unreacted TCO reagent must be removed from the labeled antibody.
Equilibrate a desalting spin column with the desired storage buffer according to the manufacturer's protocol.
Purify the Conjugate:
Apply the labeling reaction mixture to the equilibrated column.
Centrifuge to collect the purified TCO-labeled antibody.
Characterization of the Labeled Antibody
Degree of Labeling (DOL) Determination:
The DOL, or the average number of TCO molecules per antibody, can be determined using various methods. If the TCO reagent contains a UV-active tracer, the DOL can be calculated from the absorbance at 280 nm and the specific wavelength of the tracer.[1] Alternatively, mass spectrometry can be used to determine the mass shift upon conjugation.
Functional Analysis:
It is recommended to perform a functional assay (e.g., ELISA) to confirm that the labeling process has not significantly compromised the antigen-binding affinity of the antibody.[1]
Visualizations
Experimental Workflow
Caption: Workflow for labeling antibodies with (R)-Tco4-peg7-NH2.
Pre-Targeted Imaging of HER2-Positive Cancer Cells
The following diagram illustrates the application of a TCO-labeled anti-HER2 antibody in a pre-targeted imaging strategy.
Caption: Pre-targeted imaging of HER2+ cells using a TCO-antibody.
Application Notes and Protocols for (R)-Tco4-peg7-NH2 in Live Cell Imaging Experiments
For Researchers, Scientists, and Drug Development Professionals Introduction (R)-Tco4-peg7-NH2 is a bioorthogonal chemical probe that plays a crucial role in live-cell imaging experiments. It features a reactive (R)-tran...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(R)-Tco4-peg7-NH2 is a bioorthogonal chemical probe that plays a crucial role in live-cell imaging experiments. It features a reactive (R)-trans-cyclooctene (TCO) moiety, a hydrophilic polyethylene (B3416737) glycol (PEG) spacer, and a primary amine group. The TCO group participates in an exceptionally fast and selective inverse-electron-demand Diels-Alder (iEDDA) cycloaddition with a tetrazine-conjugated molecule, a reaction commonly known as tetrazine ligation.[1][2] This "click chemistry" reaction is a powerful tool for attaching fluorescent dyes, drugs, or other biomolecules to a target of interest in a cellular environment with high precision and minimal perturbation of biological processes.[3][]
The PEG7 linker, a chain of seven ethylene (B1197577) glycol units, enhances the water solubility and biocompatibility of the molecule, while also minimizing steric hindrance during the ligation reaction.[5][6] The terminal primary amine (-NH2) provides a versatile handle for conjugation to various molecules of interest, such as proteins, antibodies, or nanoparticles, through standard amine-reactive chemistries.
These application notes provide detailed protocols and guidelines for the effective use of (R)-Tco4-peg7-NH2 in live-cell imaging, enabling researchers to visualize and track biological processes with high specificity and temporal resolution.
Physicochemical and Reactivity Data
While specific kinetic data for (R)-Tco4-peg7-NH2 with all possible tetrazine partners is not exhaustively available, the following tables provide a summary of its known properties and the reaction kinetics of similar TCO derivatives with common tetrazines. The (R)-configuration of the TCO moiety generally corresponds to the axial isomer, which has been shown to exhibit faster reaction kinetics compared to the equatorial isomer.[1][7]
Table 1: Physicochemical Properties of (R)-Tco4-peg7-NH2
Note: The reaction kinetics are highly dependent on the specific structures of both the TCO and tetrazine reaction partners, as well as the solvent system and temperature.[2]
Signaling Pathway and Experimental Workflow Diagrams
Targeted labeling via TCO-tetrazine ligation.
Workflow for live cell imaging with (R)-Tco4-peg7-NH2.
Experimental Protocols
The following are generalized protocols for labeling and imaging live cells using (R)-Tco4-peg7-NH2. It is crucial to optimize parameters such as reagent concentrations and incubation times for each specific cell type and target biomolecule.
Protocol 1: Labeling of a Cell Surface Protein
This protocol describes the labeling of a cell surface protein using an antibody conjugated to (R)-Tco4-peg7-NH2.
Materials:
Live cells expressing the target surface protein
Primary antibody specific to the target protein
(R)-Tco4-peg7-NH2
Amine-reactive crosslinker (e.g., NHS ester) for antibody conjugation (if not using a pre-conjugated antibody)
Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)
Phosphate-buffered saline (PBS), pH 7.4
Bovine serum albumin (BSA) for blocking
Procedure:
Cell Culture: Culture cells on glass-bottom dishes suitable for microscopy to an optimal confluency (typically 60-80%).
Antibody Conjugation (if necessary): Conjugate the primary antibody with (R)-Tco4-peg7-NH2 using a suitable amine-reactive crosslinker following the manufacturer's instructions. Purify the antibody-TCO conjugate to remove excess unconjugated reagents.
Cell Blocking and Antibody Incubation:
Wash the cells twice with cold PBS.
Block non-specific binding by incubating the cells with 1% BSA in PBS for 30 minutes at 4°C.
Incubate the cells with the TCO-conjugated antibody at a predetermined optimal concentration (typically in the range of 1-10 µg/mL) in blocking buffer for 1 hour at 4°C.
Washing: Wash the cells three times with cold PBS to remove unbound antibody.
Tetrazine Ligation:
Prepare a working solution of the tetrazine-fluorophore in live-cell imaging medium. The optimal concentration should be determined empirically but typically ranges from 1-10 µM.
Incubate the cells with the tetrazine-fluorophore solution for 15-30 minutes at 37°C in a CO₂ incubator.
Final Wash and Imaging:
Wash the cells twice with pre-warmed live-cell imaging medium.
Add fresh live-cell imaging medium to the cells.
Proceed with live-cell imaging using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore.
Protocol 2: Labeling of an Intracellular Target via a Small Molecule Probe
This protocol outlines the labeling of an intracellular target using a small molecule probe conjugated to (R)-Tco4-peg7-NH2.
Materials:
Live cells
Small molecule probe targeting the intracellular molecule of interest, conjugated with (R)-Tco4-peg7-NH2.
Cell-permeable tetrazine-fluorophore conjugate
Live-cell imaging medium
PBS, pH 7.4
DMSO (for dissolving probes)
Procedure:
Cell Culture: Plate cells on glass-bottom dishes and culture to the desired confluency.
TCO-Probe Incubation:
Prepare a stock solution of the (R)-Tco4-peg7-NH2-conjugated small molecule probe in DMSO.
Dilute the stock solution to the final working concentration (typically 1-10 µM, to be optimized) in pre-warmed live-cell imaging medium.
Incubate the cells with the TCO-probe solution for 30-60 minutes at 37°C in a CO₂ incubator.
Washing: Wash the cells three times with pre-warmed live-cell imaging medium to remove the unbound TCO-probe.
Tetrazine Ligation:
Prepare a working solution of the cell-permeable tetrazine-fluorophore in live-cell imaging medium (typically 1-5 µM, to be optimized).
Incubate the cells with the tetrazine-fluorophore solution for 15-30 minutes at 37°C.
Final Wash and Imaging:
Wash the cells twice with pre-warmed live-cell imaging medium.
Add fresh imaging medium and proceed to live-cell imaging.
Troubleshooting
Table 3: Common Problems and Solutions
Problem
Possible Cause
Suggested Solution
No or Weak Signal
- Low expression of the target biomolecule.- Inefficient TCO or tetrazine labeling.
- Verify target expression using an alternative method (e.g., Western blot, immunofluorescence).- Increase the concentration or incubation time of the TCO and/or tetrazine probes.
High Background
- Non-specific binding of TCO-conjugate or tetrazine-fluorophore.- Autofluorescence.
- Optimize probe concentrations (use the lowest effective concentration).- Increase the number and duration of wash steps.- Use a phenol red-free imaging medium.
Cell Toxicity/Death
- High concentration of probes or DMSO.- Phototoxicity from imaging.
- Perform a dose-response curve to determine the optimal, non-toxic probe concentration.- Minimize the final DMSO concentration (ideally <0.1%).- Reduce laser power and exposure time during imaging.
Conclusion
(R)-Tco4-peg7-NH2 is a valuable tool for live-cell imaging, enabling the specific and efficient labeling of biomolecules through the rapid and bioorthogonal TCO-tetrazine ligation. The protocols and data presented in these application notes provide a comprehensive guide for researchers to design and execute successful live-cell imaging experiments. As with any biological experiment, optimization of the provided protocols for the specific cellular context and target of interest is highly recommended to achieve the best results.
Application Notes and Protocols for the Reaction of (R)-Tco4-peg7-NH2 with Tetrazine-Modified Probes
For Researchers, Scientists, and Drug Development Professionals Introduction The reaction between trans-cyclooctene (B1233481) (TCO) and tetrazine is a cornerstone of bioorthogonal chemistry, enabling the rapid and speci...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The reaction between trans-cyclooctene (B1233481) (TCO) and tetrazine is a cornerstone of bioorthogonal chemistry, enabling the rapid and specific conjugation of molecules in complex biological environments.[1][2] This inverse-electron-demand Diels-Alder (IEDDA) cycloaddition is characterized by its exceptionally fast kinetics and high specificity, proceeding efficiently without the need for a catalyst.[1][3] The (R)-Tco4-peg7-NH2 reagent, featuring a reactive amine handle and a polyethylene (B3416737) glycol (PEG) spacer, is designed for facile incorporation onto biomolecules or surfaces. The PEG spacer enhances aqueous solubility and minimizes steric hindrance.[4] This document provides detailed protocols for the reaction of (R)-Tco4-peg7-NH2 with tetrazine-modified probes, quantitative data on reaction kinetics, and a visual workflow to guide researchers in their experimental design. This powerful ligation chemistry is instrumental in various applications, including the development of antibody-drug conjugates (ADCs), in vivo imaging, and targeted drug delivery.[1][2]
Quantitative Data Summary
The kinetics of the TCO-tetrazine ligation are among the fastest of all bioorthogonal reactions, a key advantage for applications requiring low reactant concentrations.[5] The reaction rate is influenced by the specific structures of the TCO and tetrazine derivatives. The following table summarizes key quantitative data for TCO-tetrazine reactions.
This section provides detailed methodologies for two key experimental stages: first, the modification of a target molecule (e.g., a protein) with (R)-Tco4-peg7-NH2 via an amine-reactive crosslinker, and second, the subsequent ligation with a tetrazine-modified probe.
Protocol 1: Modification of a Protein with TCO-PEG-NHS Ester
This protocol describes the introduction of the TCO moiety onto a protein containing primary amines (e.g., lysine (B10760008) residues) using a TCO-PEG-NHS ester.
Spin desalting columns or dialysis equipment[1][4]
Procedure:
Buffer Exchange: Prepare the protein in an amine-free reaction buffer at a concentration of 1-5 mg/mL.[4][8] If the protein solution contains primary amines (e.g., Tris or glycine), perform a buffer exchange using a spin desalting column.[1]
Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of the TCO-PEG-NHS ester in anhydrous DMSO or DMF.[4][8]
Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG-NHS ester solution to the protein solution.[8]
Incubation: Incubate the reaction mixture for 60 minutes at room temperature.[1][4]
Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 5 minutes.[1][4]
Purification: Remove excess, unreacted TCO-PEG-NHS ester using a spin desalting column or through dialysis.[1][7] The TCO-labeled protein is now ready for conjugation with a tetrazine-modified probe.
Protocol 2: TCO-Tetrazine Ligation
This protocol details the reaction between the TCO-modified protein and a tetrazine-modified probe.
Reactant Preparation: Prepare the TCO-modified protein in the reaction buffer. Dissolve the tetrazine-modified probe in a compatible solvent (e.g., DMSO) and then dilute it into the reaction buffer.[8]
Conjugation: Mix the TCO-modified protein with the tetrazine-modified probe. For optimal results, a slight molar excess of the tetrazine-functionalized probe (1.05-1.5 molar equivalents) can be used.[1][4]
Incubation: Allow the reaction to proceed for 30 to 60 minutes at room temperature.[4][7] Depending on the reactants, the incubation time can be extended up to 2 hours.[1][4] The reaction can also be performed at 4°C, which may require a longer incubation time.[1]
Monitoring (Optional): The progress of the reaction can be monitored by observing the disappearance of the characteristic absorbance of the tetrazine between 510 and 550 nm.[1][6]
Purification (Optional): If necessary, the final conjugate can be purified from any unreacted starting material using size-exclusion chromatography.[4][7]
Storage: Store the final conjugate at 4°C until further use.[1][7]
Experimental Workflow and Signaling Pathway Diagrams
To visually represent the processes, the following diagrams have been generated using Graphviz (DOT language).
Caption: Experimental workflow for protein modification and subsequent TCO-tetrazine ligation.
Caption: Reaction mechanism of the TCO-tetrazine ligation.
Application Notes and Protocols for the Synthesis of Antibody-Drug Conjugates using (R)-Tco4-peg7-NH2
For Researchers, Scientists, and Drug Development Professionals Introduction Antibody-Drug Conjugates (ADCs) are a rapidly advancing class of targeted therapeutics that combine the specificity of a monoclonal antibody (m...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Antibody-Drug Conjugates (ADCs) are a rapidly advancing class of targeted therapeutics that combine the specificity of a monoclonal antibody (mAb) with the potent cell-killing activity of a cytotoxic drug. The linker molecule, which connects the antibody to the payload, is a critical component influencing the ADC's stability, pharmacokinetics, and efficacy. This document provides detailed application notes and protocols for the synthesis of ADCs utilizing the (R)-Tco4-peg7-NH2 linker, a bioorthogonal handle that leverages the highly efficient and specific inverse-electron-demand Diels-Alder (iEDDA) reaction, commonly known as "click chemistry".
The (R)-Tco4-peg7-NH2 linker features a strained trans-cyclooctene (B1233481) (TCO) group, a seven-unit polyethylene (B3416737) glycol (PEG) spacer, and a terminal amine group. The TCO moiety enables rapid and specific conjugation to a tetrazine-modified antibody under mild, physiological conditions.[1] The hydrophilic PEG spacer can enhance the solubility of the ADC, potentially reducing aggregation and improving its pharmacokinetic profile.[2] The terminal amine group allows for the covalent attachment of a cytotoxic payload, typically through the formation of a stable amide or carbamate (B1207046) bond. This two-step conjugation strategy offers precise control over the drug-to-antibody ratio (DAR), leading to the production of more homogeneous and well-defined ADCs.[3][4]
Key Experimental Data
The following tables summarize representative quantitative data for the synthesis and characterization of ADCs prepared using TCO-tetrazine click chemistry. While specific values will vary depending on the antibody, payload, and precise reaction conditions, these tables provide a general overview of expected outcomes.
Table 1: Representative Reaction Parameters for ADC Synthesis
This section provides detailed protocols for the key steps in the synthesis of an ADC using the (R)-Tco4-peg7-NH2 linker.
Protocol 1: Modification of the Cytotoxic Payload with (R)-Tco4-peg7-NH2
This protocol describes the conjugation of the (R)-Tco4-peg7-NH2 linker to a cytotoxic drug containing a carboxylic acid group.
Materials:
Cytotoxic payload with a carboxylic acid group
(R)-Tco4-peg7-NH2
N,N'-Dicyclohexylcarbodiimide (DCC) or other suitable carbodiimide (B86325) coupling agent
N-Hydroxysuccinimide (NHS)
Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
Reaction vessel
Stir plate and stir bar
High-Performance Liquid Chromatography (HPLC) for purification
Procedure:
Activation of the Cytotoxic Payload:
Dissolve the cytotoxic payload and NHS (1.1 equivalents) in anhydrous DMF or DMSO.
Add DCC (1.1 equivalents) to the solution and stir at room temperature for 2-4 hours to form the NHS-ester of the payload.
Conjugation Reaction:
In a separate vessel, dissolve (R)-Tco4-peg7-NH2 (1.0 equivalent) in anhydrous DMF or DMSO.
Add the activated payload solution dropwise to the (R)-Tco4-peg7-NH2 solution while stirring.
Let the reaction proceed at room temperature for 12-24 hours.
Purification:
Monitor the reaction progress by LC-MS.
Once the reaction is complete, purify the TCO-linker-payload conjugate by reverse-phase HPLC.
Lyophilize the pure fractions and store at -20°C under dessicated conditions.[4]
Protocol 2: Modification of the Antibody with a Tetrazine Moiety
This protocol details the introduction of a tetrazine group onto the antibody via reaction with a Tetrazine-NHS ester, targeting primary amines on lysine (B10760008) residues.
Materials:
Monoclonal Antibody (mAb) in an amine-free buffer (e.g., PBS, pH 7.4)
Application Notes and Protocols for Designing PROTACs with a PEG7 Linker for Bruton's Tyrosine Kinase (BTK)
For Researchers, Scientists, and Drug Development Professionals Introduction Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that co-opt the cell's natural protein degradation mac...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that co-opt the cell's natural protein degradation machinery to eliminate disease-causing proteins.[1] These heterobifunctional molecules consist of two distinct ligands connected by a chemical linker: one binds to a target protein of interest (POI), and the other recruits an E3 ubiquitin ligase. This induced proximity facilitates the ubiquitination of the POI, marking it for degradation by the proteasome. The linker component is a critical determinant of a PROTAC's efficacy, influencing its physicochemical properties, cell permeability, and the stability of the ternary complex formed between the POI and the E3 ligase.[2][3]
Polyethylene glycol (PEG) linkers are frequently employed in PROTAC design due to their ability to enhance solubility and modulate cell permeability.[3][4] The length and flexibility of the PEG linker are crucial for optimizing the spatial arrangement of the ternary complex, which is essential for efficient protein degradation.[3] This document provides detailed application notes and protocols for the design, synthesis, and evaluation of PROTACs utilizing a PEG7 linker for the targeted degradation of Bruton's tyrosine kinase (BTK), a key regulator in B-cell receptor signaling implicated in various lymphomas.[5]
Signaling Pathway of BTK and PROTAC-Mediated Degradation
Bruton's tyrosine kinase (BTK) is a critical enzyme in the B-cell receptor (BCR) signaling pathway. Upon BCR activation, BTK is recruited to the plasma membrane where it is phosphorylated and activated. Activated BTK, in turn, phosphorylates downstream substrates, leading to the activation of transcription factors that promote B-cell proliferation, differentiation, and survival. Dysregulation of BTK signaling is a hallmark of several B-cell malignancies.
A BTK-targeting PROTAC with a PEG7 linker is designed to bind to BTK and an E3 ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL). This binding event forms a ternary complex, bringing the E3 ligase in close proximity to BTK. The E3 ligase then catalyzes the transfer of ubiquitin molecules to BTK, tagging it for degradation by the 26S proteasome. The degradation of BTK disrupts the BCR signaling pathway, leading to cell cycle arrest and apoptosis in malignant B-cells.
Caption: BTK signaling and PROTAC-mediated degradation pathway.
Experimental Workflow for BTK PROTAC Evaluation
The development and evaluation of a BTK-targeting PROTAC with a PEG7 linker involves a systematic workflow encompassing synthesis, biochemical and cellular characterization, and functional assessment.
Caption: Experimental workflow for BTK PROTAC evaluation.
Data Presentation
The following tables summarize representative quantitative data for a hypothetical BTK-targeting PROTAC with a PEG7 linker, compiled from literature on similar PROTACs.
Table 1: Physicochemical and Biochemical Properties
Protocol 1: Synthesis of a BTK-targeting PROTAC with a PEG7 Linker
This protocol describes a general two-step synthesis of a BTK PROTAC using a commercially available Amino-PEG7-acid linker. This involves an initial amide coupling of the linker to one ligand, followed by a second amide coupling to the other ligand.
Materials:
BTK ligand with a carboxylic acid or amine functional group (e.g., derivative of ibrutinib)
E3 ligase ligand with an amine or carboxylic acid functional group (e.g., pomalidomide (B1683931) derivative)
Amino-PEG7-acid
Coupling reagents: HATU, HOBt
Base: DIPEA
Solvents: Anhydrous DMF, DCM
Standard laboratory glassware and purification equipment (HPLC, LC-MS)
Procedure:
First Amide Coupling:
Dissolve the BTK ligand (1.0 eq) and Amino-PEG7-acid (1.1 eq) in anhydrous DMF.
Add HATU (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq) to the solution.
Stir the reaction mixture at room temperature for 4-12 hours, monitoring progress by LC-MS.
Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).
Purify the intermediate by flash column chromatography.
Second Amide Coupling:
Dissolve the purified intermediate from step 1 (1.0 eq) and the E3 ligase ligand (1.1 eq) in anhydrous DMF.
Seed cells in 6-well plates at a density that results in 70-80% confluency at the time of harvest.
Allow cells to adhere overnight.
Treat cells with varying concentrations of the BTK PROTAC (e.g., 0, 1, 10, 100, 1000 nM) for a specified time (e.g., 4, 8, 16, 24 hours). Include a DMSO vehicle control.
Cell Lysis and Protein Quantification:
After treatment, wash cells with ice-cold PBS.
Lyse cells in lysis buffer and collect the lysate.
Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Western Blotting:
Normalize protein concentrations and prepare samples with Laemmli buffer.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Block the membrane and incubate with primary antibodies overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody.
Detect protein bands using an ECL substrate and quantify band intensities using densitometry software.
Normalize BTK protein levels to the loading control and calculate DC50 and Dmax values.
Protocol 3: Cell Viability Assay (CellTiter-Glo®)
This protocol describes the use of the CellTiter-Glo® Luminescent Cell Viability Assay to assess the effect of the BTK PROTAC on cell proliferation.
Materials:
BTK-expressing cell line
BTK PROTAC stock solution in DMSO
Opaque-walled 96-well plates
CellTiter-Glo® Reagent
Luminometer
Procedure:
Cell Seeding and Treatment:
Seed cells in an opaque-walled 96-well plate at a suitable density (e.g., 5,000 cells/well).
Allow cells to adhere overnight.
Treat cells with a serial dilution of the BTK PROTAC for a specified duration (e.g., 72 hours). Include a DMSO vehicle control.
Assay Measurement:
Equilibrate the plate and CellTiter-Glo® Reagent to room temperature.
Add CellTiter-Glo® Reagent to each well according to the manufacturer's instructions.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure the luminescence using a luminometer.
Data Analysis:
Calculate the percentage of cell viability relative to the vehicle control.
Plot the percentage of viability against the log of the PROTAC concentration to determine the GI50 value.
The design of effective PROTACs requires careful consideration of the linker connecting the target-binding and E3 ligase-recruiting moieties. A PEG7 linker offers a balance of flexibility and hydrophilicity that can be advantageous for developing potent and cell-permeable PROTACs. The protocols and data presented herein provide a comprehensive guide for researchers engaged in the design, synthesis, and evaluation of BTK-targeting PROTACs with a PEG7 linker. Empirical optimization of the linker length and attachment points remains a critical step in the development of highly effective protein degraders for therapeutic applications.
Application Notes and Protocols: (R)-Tco4-peg7-NH2 for Optimal Labeling Efficiency
For Researchers, Scientists, and Drug Development Professionals This document provides detailed protocols and application notes for the use of (R)-Tco4-peg7-NH2 in bioconjugation, focusing on the reaction conditions requ...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This document provides detailed protocols and application notes for the use of (R)-Tco4-peg7-NH2 in bioconjugation, focusing on the reaction conditions required for optimal labeling efficiency. The information is tailored for researchers, scientists, and professionals involved in drug development and related fields.
Introduction
(R)-Tco4-peg7-NH2 is a chemical modification reagent used in bioconjugation, a process that joins two molecules to form a single hybrid. This particular reagent contains a trans-cyclooctene (B1233481) (TCO) group, which is highly reactive toward tetrazine-functionalized molecules in a bioorthogonal "click" reaction.[1] The inclusion of a polyethylene (B3416737) glycol (PEG) spacer enhances water solubility and reduces steric hindrance, thereby improving labeling efficiency.[2][3] The terminal primary amine (-NH2) allows for its conjugation to a variety of molecules, typically through the formation of a stable amide bond with an activated ester, such as an N-hydroxysuccinimide (NHS) ester.
The labeling process using (R)-Tco4-peg7-NH2 is generally a two-step procedure:
Activation of the target molecule: The molecule of interest (e.g., a protein, antibody, or drug) is functionalized with an amine-reactive group, such as an NHS ester.
Conjugation with (R)-Tco4-peg7-NH2: The amine-functionalized TCO reagent is then reacted with the activated target molecule.
Bioorthogonal Ligation: The resulting TCO-labeled molecule is subsequently reacted with a tetrazine-modified partner in a highly efficient and specific TCO-tetrazine ligation.[4]
This document will focus on the conditions for the TCO-tetrazine ligation step to ensure optimal labeling efficiency.
The TCO-Tetrazine Ligation Reaction
The reaction between a trans-cyclooctene (TCO) and a tetrazine is an inverse electron-demand Diels-Alder cycloaddition (IEDDA).[5] This reaction is a cornerstone of bioorthogonal chemistry due to its exceptionally fast reaction kinetics, high specificity, and ability to proceed in complex biological media without the need for a catalyst.[4][6] The primary byproduct of this reaction is nitrogen gas, making it highly biocompatible.[5]
The reaction rate is influenced by the electronic properties of both the TCO and the tetrazine.[7] Generally, electron-donating groups on the TCO and electron-withdrawing groups on the tetrazine increase the reaction rate.[7]
Optimizing Reaction Conditions for TCO-Tetrazine Ligation
Several factors can be optimized to ensure the highest possible efficiency for your labeling reaction. These include the choice of buffer and pH, reaction temperature, incubation time, and the molar ratio of reactants.
The TCO-tetrazine ligation is robust and can be performed in a variety of common aqueous buffers.[8] Phosphate-buffered saline (PBS) is a frequently used buffer for this reaction.[8]
pH: The reaction proceeds efficiently over a broad pH range, typically between 6 and 9.[8] For most applications involving proteins, a pH of 7.4 is recommended to maintain the stability and integrity of the biomolecules.[8] It is crucial to use an amine-free buffer, such as PBS, especially if the molecule was initially functionalized using an NHS ester, to prevent any unwanted side reactions with the buffer.[8]
The TCO-tetrazine ligation is known for its rapid kinetics, with many reactions reaching completion at room temperature.[8]
Temperature: Reactions are typically carried out at room temperature (20-25°C).[8] For less reactive partners or to further accelerate the reaction, the temperature can be increased to 37°C or 40°C.[8] Alternatively, for sensitive biomolecules, the reaction can be performed at 4°C, though this will require a longer incubation time.[8]
Incubation Time: A typical incubation time at room temperature is between 30 and 60 minutes.[8] For reactions at 4°C or with lower concentrations of reactants, the incubation time can be extended to 2 hours or even overnight to ensure complete reaction.[8][9]
To drive the reaction to completion and ensure efficient labeling of the target molecule, a slight molar excess of one of the reactants is generally recommended.
Stoichiometry: A common starting point is to use a 1.05 to 1.5-fold molar excess of the tetrazine-functionalized molecule relative to the TCO-functionalized molecule.[8] The optimal ratio may need to be determined empirically for each specific system.[8]
Summary of Recommended Reaction Conditions
The following table summarizes the key quantitative data for optimizing the TCO-tetrazine ligation.
Parameter
Recommended Condition
Notes
Buffer
Phosphate-Buffered Saline (PBS)
Amine-free buffers are essential to avoid side reactions.[8]
pH
6.0 - 9.0
pH 7.4 is optimal for most protein-based reactions.[8]
Temperature
Room Temperature (20-25°C)
Can be increased to 37-40°C to accelerate the reaction or decreased to 4°C for sensitive molecules.[8]
Incubation Time
30 - 60 minutes
Can be extended up to 2 hours or overnight, especially at lower temperatures.[8]
Molar Ratio (Tetrazine:TCO)
1.05:1 to 1.5:1
A slight excess of the tetrazine reagent is recommended to ensure complete labeling of the TCO-modified molecule.[8]
Experimental Protocols
This section provides a general protocol for the labeling of a TCO-modified protein with a tetrazine-functionalized molecule.
Materials:
TCO-functionalized protein solution (in PBS, pH 7.4)
Tetrazine-functionalized molecule solution (in a compatible buffer, e.g., PBS or DMSO)
Phosphate-Buffered Saline (PBS), pH 7.4
Spin desalting columns or dialysis equipment for purification
Microcentrifuge tubes
Procedure:
Prepare Reactants:
Equilibrate the TCO-functionalized protein and the tetrazine-functionalized molecule to room temperature.
If the tetrazine-functionalized molecule is in a solid form, dissolve it in a suitable solvent like DMSO to create a stock solution.[10]
Reaction Setup:
In a microcentrifuge tube, add the TCO-functionalized protein solution.
Add the appropriate volume of the tetrazine-functionalized molecule solution to achieve the desired molar ratio (e.g., 1.5-fold molar excess of tetrazine).
Incubation:
Gently mix the reactants.
Incubate the reaction mixture for 60 minutes at room temperature.[8]
Purification:
Remove the excess, unreacted tetrazine reagent using a spin desalting column or through dialysis against PBS.[8]
Storage:
Store the final labeled protein conjugate at 4°C until further use.[8] For long-term storage, consider adding a cryoprotectant and storing at -20°C or -80°C.[11]
Visualizing the Workflow and Reaction
The following diagrams illustrate the TCO-tetrazine ligation reaction and the general experimental workflow.
Caption: The TCO-Tetrazine inverse electron-demand Diels-Alder cycloaddition reaction.
Caption: A generalized experimental workflow for TCO-Tetrazine bioconjugation.
Troubleshooting
Issue
Possible Cause
Recommended Solution
Low Labeling Efficiency
Inaccurate quantification of reactants.
Use a reliable method (e.g., UV-Vis spectroscopy) to accurately determine the concentration of your stock solutions.[10]
Steric hindrance between bulky molecules.
The PEG7 spacer in (R)-Tco4-peg7-NH2 is designed to minimize this, but if issues persist, consider alternative linker lengths.[10]
Degradation of reactants.
Use freshly prepared solutions. TCOs can be sensitive to thiols and UV light, while some tetrazines can degrade in aqueous media.[10]
Inconsistent Results
Variability in reagent handling.
Ensure stock solutions are prepared fresh and avoid repeated freeze-thaw cycles.[11]
Imprecise molar ratios.
Carefully calculate and measure the molar ratios of your reactants.[11]
Precipitation of Reactants or Product
Poor solubility.
The PEG7 spacer improves aqueous solubility. If precipitation occurs, a small amount of an organic co-solvent (e.g., DMSO) can be added, but its compatibility with your biomolecules must be verified.[10]
Application Notes & Protocols: Purification of (R)-Tco4-peg7-NH2 Labeled Biomolecules
Audience: Researchers, scientists, and drug development professionals. Introduction This document provides detailed application notes and protocols for the purification of biomolecules labeled with (R)-Tco4-peg7-NH2. Thi...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
This document provides detailed application notes and protocols for the purification of biomolecules labeled with (R)-Tco4-peg7-NH2. This reagent is a crucial tool in bioconjugation, enabling the site-specific modification of proteins, peptides, and other biomolecules through the introduction of a trans-cyclooctene (B1233481) (TCO) moiety. The TCO group facilitates highly specific and efficient bioorthogonal ligation with tetrazine-functionalized molecules via the inverse electron-demand Diels-Alder (IEDDA) cycloaddition reaction.
Proper purification of the TCO-labeled biomolecule is a critical step to remove unreacted labeling reagent and any potential aggregates or byproducts, ensuring the quality, efficacy, and safety of the final bioconjugate. The following sections outline the most common and effective purification strategies, namely Size Exclusion Chromatography (SEC) and Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC), and provide detailed protocols for their implementation.
Key Purification Strategies
The choice of purification method depends on the properties of the biomolecule, the scale of the purification, and the desired level of purity.
Size Exclusion Chromatography (SEC): This technique separates molecules based on their hydrodynamic radius. It is a gentle method that preserves the biological activity of the biomolecule and is particularly effective for removing small molecules, such as unreacted (R)-Tco4-peg7-NH2, from the much larger labeled biomolecule. SEC is widely used for desalting and buffer exchange.[1][2][3]
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC separates molecules based on their hydrophobicity. It offers high resolution and can be used to separate labeled from unlabeled biomolecules, as well as different species of labeled biomolecules (e.g., those with varying degrees of labeling).[4][5][6][7][8]
Data Presentation: Purification Parameters
The following tables summarize typical parameters and expected outcomes for the purification of (R)-Tco4-peg7-NH2 labeled biomolecules.
Protocol 1: Purification of a TCO-labeled Antibody using Size Exclusion Chromatography (SEC)
This protocol is suitable for the rapid removal of unreacted (R)-Tco4-peg7-NH2 from an antibody solution after labeling.
Materials:
TCO-labeled antibody solution
PD-10 Desalting Column
Purification Buffer (e.g., PBS, pH 7.4)
Collection tubes
Procedure:
Column Equilibration: Equilibrate the PD-10 desalting column with 5 column volumes of Purification Buffer.
Sample Loading: Load the TCO-labeled antibody solution (typically 1.5 to 2.5 mL) onto the column.
Elution: Elute the labeled antibody with the Purification Buffer. Collect fractions of 0.5 mL.
Analysis: Monitor the protein concentration of the collected fractions by measuring the absorbance at 280 nm.
Pooling: Pool the fractions containing the purified TCO-labeled antibody.
Purity Assessment: Assess the purity of the pooled fractions using SEC-HPLC to confirm the removal of the unreacted TCO linker and the absence of significant aggregation.
Protocol 2: Purification of a TCO-labeled Peptide using Reverse-Phase HPLC (RP-HPLC)
This protocol provides a high-resolution method for purifying a TCO-labeled peptide from the unlabeled peptide and other impurities.
Materials:
Lyophilized TCO-labeled peptide reaction mixture
RP-HPLC system with a C18 column (e.g., Jupiter 300 C18)
Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water
Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile
Collection tubes
Procedure:
Sample Preparation: Reconstitute the lyophilized TCO-labeled peptide mixture in a small volume of Mobile Phase A.
Column Equilibration: Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B until a stable baseline is achieved.
Injection: Inject the reconstituted peptide sample onto the column.
Gradient Elution: Apply a linear gradient of Mobile Phase B (e.g., 5% to 65% over 30 minutes) to elute the peptide.
Fraction Collection: Collect fractions corresponding to the major peaks detected at 220 nm and 280 nm.
Analysis: Analyze the collected fractions by mass spectrometry to identify the fraction containing the desired TCO-labeled peptide.
Lyophilization: Pool the pure fractions and lyophilize to obtain the purified TCO-labeled peptide.
Visualizations
Experimental Workflow for TCO-Labeling and Purification
Caption: Workflow for labeling and purification of TCO-biomolecules.
Decision Tree for Purification Method Selection
Caption: Decision tree for selecting a purification method.
Application Notes and Protocols: Experimental Workflow for TCO-Tetrazine Click Chemistry
Audience: Researchers, scientists, and drug development professionals. Introduction The inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a 1,2,4,5-tetrazine (B1199680)...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
The inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a 1,2,4,5-tetrazine (B1199680) (Tz) is a cornerstone of bioorthogonal click chemistry.[1][2] This ligation stands out due to its exceptionally rapid reaction kinetics, specificity, and biocompatibility, proceeding efficiently under physiological conditions without the need for cytotoxic copper catalysts.[2][3][4] These features make TCO-tetrazine chemistry an invaluable tool for a wide range of applications, including live-cell imaging, in vivo studies, targeted drug delivery, and the development of antibody-drug conjugates (ADCs).[3][4][5]
The reaction mechanism involves a [4+2] cycloaddition between the electron-deficient tetrazine and the strained, electron-rich TCO.[1] This is followed by a retro-Diels-Alder reaction that releases nitrogen gas as the sole byproduct, irreversibly driving the reaction to completion and forming a stable dihydropyridazine (B8628806) conjugate.[1][6] The high degree of bioorthogonality ensures that the reacting moieties are highly specific for each other and do not interact with native functional groups found in complex biological systems.[4]
Key Features of TCO-Tetrazine Reactions:
Ultrafast Kinetics: It is one of the fastest bioorthogonal reactions, with second-order rate constants reported to reach up to 10⁶ - 10⁷ M⁻¹s⁻¹.[6][7][8] This enables efficient labeling at low, physiologically relevant concentrations.[3]
Biocompatibility: The reaction is catalyst-free, avoiding the cytotoxicity associated with copper-catalyzed click reactions, making it ideal for live-cell and in vivo applications.[1][3]
High Specificity: TCO and tetrazine groups react exclusively with each other, ensuring minimal off-target effects in complex biological environments.[4][6]
Stability: TCO and tetrazine functional groups exhibit long-term stability in aqueous media.[6]
Quantitative Data: Reaction Kinetics
The reaction rate of the TCO-tetrazine ligation is a key advantage. The second-order rate constant (k₂) is influenced by the specific structures of the TCO and tetrazine derivatives, as well as the solvent and temperature.[9][10] Electron-withdrawing groups on the tetrazine and increased strain or electron-donating groups on the TCO can further accelerate the reaction.[8]
The typical workflow for bioconjugation using TCO-tetrazine chemistry involves two main stages: functionalization of the biomolecule(s) with one of the reactive partners (e.g., TCO) and the subsequent bioorthogonal ligation with the other partner (e.g., a tetrazine-labeled probe).
Caption: General experimental workflow for TCO-tetrazine bioconjugation.
Experimental Protocols
This protocol describes the common method of labeling primary amines (e.g., lysine (B10760008) residues) on a protein with a TCO moiety using an N-hydroxysuccinimide (NHS) ester.[2]
Materials:
Protein of interest
Amine-free reaction buffer (e.g., 100 mM sodium phosphate (B84403), 150 mM NaCl, pH 7.5)[11]
Buffer Exchange: Dissolve or exchange the protein into the amine-free reaction buffer at a concentration of 1-5 mg/mL.[2][11] If the initial buffer contains primary amines like Tris or glycine (B1666218), this step is critical and must be performed via desalting column or dialysis.[11]
Prepare TCO-NHS Ester Solution: Immediately before use, prepare a 10 mM stock solution of the TCO-PEGn-NHS ester in anhydrous DMSO or DMF.[2][11]
Labeling Reaction: Add a 10 to 20-fold molar excess of the TCO-NHS ester solution to the protein solution.[11] Incubate the reaction for 1 hour at room temperature with gentle mixing.[2]
Quench Reaction: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM.[2][11] Incubate for an additional 5 minutes at room temperature.[11]
Purification: Remove excess, unreacted TCO-NHS ester and quenching buffer by passing the solution through a desalting spin column or by dialysis against a suitable buffer (e.g., PBS).[9][11]
Storage: The TCO-labeled protein is now ready for the click reaction or can be stored at 4°C for short-term use or at -20°C/-80°C for long-term storage.[1][9]
This protocol details the ligation of a TCO-labeled protein with a tetrazine-functionalized molecule.
Prepare Reactants: Prepare the TCO-labeled protein in the desired reaction buffer. Dissolve the tetrazine-functionalized molecule in a compatible solvent (e.g., DMSO, water).[2]
Reactant Calculation: For efficient conjugation, it is recommended to use a slight molar excess of the tetrazine-functionalized molecule relative to the TCO-functionalized molecule.[9] A common starting point is a 1.05 to 1.5-fold molar excess of the tetrazine reagent.[11]
Click Reaction: Mix the TCO-labeled protein with the calculated amount of the tetrazine-labeled molecule.[9]
Incubation: Incubate the reaction mixture for 30 minutes to 2 hours at room temperature or 37°C.[2][11] The reaction progress can often be monitored by the disappearance of the characteristic pink/red color of the tetrazine.[2] If using a fluorescent dye, protect the reaction from light.[1]
Purification (Optional): If necessary, the final conjugate can be purified from any unreacted starting materials using size-exclusion chromatography. For many applications, the reaction is clean enough that no further purification is required.[2]
Analysis and Storage: The final conjugate is ready for downstream applications. Successful conjugation can be confirmed by methods like SDS-PAGE (observing a molecular weight shift) or UV-Vis spectroscopy (detecting absorbance peaks for both the protein and the conjugated molecule).[1] Store the conjugate at 4°C, protected from light if applicable.[9]
Application Workflow: Pre-targeted Imaging
A powerful application of TCO-tetrazine chemistry is in pre-targeted in vivo imaging.[4][12] This strategy separates the targeting and imaging steps to improve target-to-background signal ratios. First, a TCO-modified antibody is administered and allowed to accumulate at the target site. After unbound antibodies are cleared from circulation, a small, rapidly clearing tetrazine-labeled imaging agent is administered, which then "clicks" to the pre-localized antibody.[13]
Caption: Logical workflow for in vivo pre-targeted imaging.
Troubleshooting
Problem
Possible Cause(s)
Solution(s)
No or poor labeling of protein with TCO
1. Hydrolyzed TCO-NHS ester: Reagent was exposed to moisture.
1. Allow reagent to equilibrate to room temperature before opening. Use high-quality, anhydrous solvents (DMSO, DMF) for stock solutions.[11]
2. Amine contaminants in buffer: Buffers like Tris or glycine will compete for the NHS ester.
2. Perform buffer exchange into an amine-free buffer (e.g., PBS, phosphate buffer) before labeling.[11]
3. Sub-optimal reaction conditions.
3. Optimize labeling by altering the molar excess of the TCO-NHS ester.[11]
Low yield of final conjugate
1. Suboptimal stoichiometry: Incorrect molar ratio of TCO to tetrazine.
1. Empirically optimize the molar ratio. A slight excess (1.05-1.5x) of one component is often beneficial.[9]
2. Incorrect pH: Reaction pH is outside the optimal range (typically 6.0-9.0).
2. Ensure the reaction buffer is within the recommended pH range for the specific reagents.[6]
3. Degradation of reactants: TCO or tetrazine reagents may have degraded during storage.
3. Use fresh reagents and store them as recommended by the manufacturer, protected from light and moisture.
Precipitation of protein during labeling
High concentration of organic solvent: Adding a large volume of the TCO-NHS stock solution (in DMSO/DMF) can cause protein precipitation.
Add the TCO-NHS stock solution dropwise while gently vortexing to avoid high local concentrations of the organic solvent.[1]
Technical Support Center: Optimizing (R)-Tco4-peg7-NH2 Conjugation Reactions
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of conjugation reactions...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of conjugation reactions involving (R)-Tco4-peg7-NH2.
Frequently Asked Questions (FAQs)
Q1: What is (R)-Tco4-peg7-NH2 and what is it used for?
(R)-Tco4-peg7-NH2 is a chemical linker used in bioconjugation. It contains three key components:
(R)-Tco4: A strained trans-cyclooctene (B1233481) (TCO) with a specific (R) stereochemistry. TCOs are highly reactive dienophiles in bioorthogonal "click chemistry" reactions, particularly the inverse-electron-demand Diels-Alder cycloaddition (IEDDA) with tetrazines. This allows for the specific and efficient labeling of biomolecules.[1] The stereochemistry of the TCO can influence its reactivity and stability.[2][3]
peg7: A polyethylene (B3416737) glycol (PEG) linker with seven ethylene (B1197577) glycol units. The PEG linker enhances the water solubility of the molecule, reduces aggregation of the resulting conjugate, and provides a flexible spacer to minimize steric hindrance during conjugation.[4][5]
NH2: A primary amine group. While the user's query mentions "-NH2", it is more common for these linkers to be supplied with an amine-reactive N-hydroxysuccinimide (NHS) ester for direct conjugation to primary amines (like lysine (B10760008) residues) on proteins. This guide will assume the use of an NHS ester variant, such as (R)-Tco4-peg7-NHS.
Q2: What is the primary cause of low yield in my conjugation reaction?
The most common reason for low yield is the hydrolysis of the N-hydroxysuccinimide (NHS) ester group.[6] The NHS ester is sensitive to water and will hydrolyze to an unreactive carboxylic acid, especially at higher pH. This hydrolysis reaction competes with the desired conjugation reaction with the primary amines on your biomolecule.[6]
Q3: How does pH affect the conjugation reaction?
The pH of the reaction is a critical parameter. The reaction with primary amines is favored at a slightly basic pH (typically 7.2-8.5) where the amine groups are deprotonated and thus more nucleophilic.[1][4] However, the rate of NHS ester hydrolysis also increases with pH.[6] Therefore, an optimal pH must be determined to balance these two competing reactions.
Q4: What type of buffer should I use?
It is crucial to use an amine-free buffer for the conjugation reaction. Buffers containing primary amines, such as Tris or glycine, will compete with your target molecule for reaction with the NHS ester, leading to significantly lower yields.[7] Recommended buffers include phosphate-buffered saline (PBS), sodium bicarbonate, or borate (B1201080) buffers.[1]
Q5: Can the TCO group itself cause problems?
Yes, the trans-cyclooctene (TCO) moiety can undergo isomerization to the less reactive cis-cyclooctene (CCO) form, particularly in the presence of thiols or copper-containing proteins.[8][9] The stability of the TCO can be influenced by its specific structure and any steric hindrance around it.[10]
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Low or No Conjugation
Hydrolysis of (R)-Tco4-peg7-NHS ester
- Prepare the NHS ester solution immediately before use in an anhydrous solvent like DMSO or DMF.[7]- Minimize the time the NHS ester is in an aqueous solution before the addition of the protein. - Ensure the protein solution is at the optimal pH just before adding the NHS ester.
Suboptimal pH
- Perform a pH titration study to find the optimal balance between amine reactivity and NHS ester hydrolysis (typically pH 7.2-8.5).[1][4]- Monitor the pH of the reaction mixture, as the release of NHS can cause a slight drop in pH.
Presence of interfering substances in the buffer
- Ensure your protein is in an amine-free buffer (e.g., PBS, bicarbonate, or borate).[7]- Remove any amine-containing stabilizers or preservatives (e.g., Tris, glycine, sodium azide) from your protein sample by dialysis or buffer exchange.
Low protein concentration
- Increase the protein concentration (ideally 1-5 mg/mL) to favor the bimolecular conjugation reaction over the unimolecular hydrolysis.[1]
Inconsistent Conjugation Yield
Variability in reagent preparation
- Always allow the lyophilized (R)-Tco4-peg7-NHS ester to equilibrate to room temperature before opening to prevent moisture condensation.[7]- Prepare fresh stock solutions of the NHS ester for each experiment.
Inaccurate molar ratio
- Carefully calculate and measure the molar excess of the (R)-Tco4-peg7-NHS ester. A 10-20 fold molar excess is a common starting point for antibodies.[1][7]
Protein Aggregation After Conjugation
High degree of labeling
- Reduce the molar excess of the (R)-Tco4-peg7-NHS ester in the reaction. - Decrease the reaction time.
Hydrophobicity of the TCO moiety
- The PEG7 linker should help mitigate this, but if aggregation is still an issue, consider further optimization of the buffer conditions (e.g., adding a small amount of a non-ionic surfactant).
Loss of Protein Activity
Conjugation at or near the active site
- Since NHS ester chemistry targets available lysine residues, this can be a random process. If activity is lost, consider site-specific conjugation methods if possible.
Data Presentation
The following tables provide an overview of how different reaction parameters can influence the conjugation yield. Note that this data is compiled from studies on similar TCO-PEG-NHS esters and should be used as a guide for optimizing your specific reaction with (R)-Tco4-peg7-NH2.
Table 2: Influence of PEG Linker Length on Drug-to-Antibody Ratio (DAR) [11]
PEG Linker Length
Average DAR
PEG4
2.5
PEG6
5.0
PEG8
4.8
PEG12
3.7
PEG24
3.0
This data suggests that an intermediate PEG length may result in a higher degree of labeling. The optimal length can be specific to the antibody and payload.
The (R) stereochemistry of your TCO will determine if it is in an axial or equatorial conformation, which can impact reaction rates.
Experimental Protocols
Protocol 1: General Procedure for Protein Conjugation with (R)-Tco4-peg7-NHS Ester
This protocol provides a general guideline for conjugating (R)-Tco4-peg7-NHS ester to a protein, such as an antibody. Optimization may be required for your specific protein.
Materials:
Protein of interest (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.4)
Desalting column or dialysis cassette for purification
Procedure:
Protein Preparation:
Ensure the protein is at a concentration of 1-10 mg/mL in an amine-free buffer.[7]
If the protein buffer contains amines, perform a buffer exchange into a suitable conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3).
Preparation of (R)-Tco4-peg7-NHS Ester Stock Solution:
Allow the vial of (R)-Tco4-peg7-NHS ester to warm to room temperature before opening.
Immediately before use, dissolve the NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[1]
Conjugation Reaction:
Adjust the pH of the protein solution to 8.0-8.5 by adding 1/10th volume of 1 M sodium bicarbonate buffer.
Add a 10- to 20-fold molar excess of the 10 mM (R)-Tco4-peg7-NHS ester stock solution to the protein solution.[1][7]
Gently mix the reaction and incubate for 30-60 minutes at room temperature or 2 hours on ice.
Quenching the Reaction:
Add the quenching buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester.
Incubate for 15-30 minutes at room temperature.
Purification of the Conjugate:
Remove excess, unreacted (R)-Tco4-peg7-NH2 and quenching reagent by using a desalting column or by dialysis against a suitable storage buffer (e.g., PBS).
Characterization:
Determine the concentration of the purified conjugate using a protein assay (e.g., BCA) or by measuring absorbance at 280 nm.
The degree of labeling (DOL) can be determined using mass spectrometry or by reacting the TCO-labeled protein with a tetrazine-functionalized fluorescent dye and measuring the absorbance of the dye and the protein.
Protocol 2: Quantification of Degree of Labeling (DOL) by UV-Vis Spectroscopy
This protocol describes a method to determine the DOL after conjugating your protein with (R)-Tco4-peg7-NH2 and subsequently reacting it with a tetrazine-dye.
Materials:
TCO-labeled protein
Tetrazine-functionalized fluorescent dye with known extinction coefficient
UV-Vis spectrophotometer
Procedure:
Reaction with Tetrazine-Dye:
React the purified TCO-labeled protein with an excess of a tetrazine-functionalized fluorescent dye.
Incubate for 1-2 hours at room temperature.
Purify the labeled protein from the excess tetrazine-dye using a desalting column.
Spectrophotometric Measurement:
Measure the absorbance of the purified conjugate at 280 nm (A280) and at the maximum absorbance wavelength of the dye (Amax).
Calculation of DOL:
Calculate the protein concentration:
Protein Conc. (M) = [A280 - (Amax × CF)] / ε_protein
where CF is the correction factor (A280 of the free dye / Amax of the free dye) and ε_protein is the molar extinction coefficient of the protein at 280 nm.
Calculate the dye concentration:
Dye Conc. (M) = Amax / ε_dye
where ε_dye is the molar extinction coefficient of the dye at its Amax.
Calculate the DOL:
DOL = Dye Conc. (M) / Protein Conc. (M)
troubleshooting non-specific binding of (R)-Tco4-peg7-NH2 conjugates
This guide provides troubleshooting strategies and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing non-specific binding (NSB) with (R)-Tco4-peg7-NH2 conj...
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides troubleshooting strategies and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing non-specific binding (NSB) with (R)-Tco4-peg7-NH2 conjugates.
Frequently Asked Questions (FAQs)
Q1: What is non-specific binding and why is it a problem with my (R)-Tco4-peg7-NH2 conjugate?
Non-specific binding (NSB) is the adherence of your conjugate to surfaces or molecules other than its intended target.[1][2] This is a common issue in immunoassays and other applications that can lead to high background noise, reduced assay sensitivity, and false-positive results.[1][3][4] For (R)-Tco4-peg7-NH2 conjugates, NSB can obscure the specific signal generated by the highly efficient TCO-tetrazine ligation, compromising data accuracy.[5][6][7]
Q2: What are the primary causes of non-specific binding for this type of conjugate?
Non-specific binding of (R)-Tco4-peg7-NH2 conjugates typically stems from two main sources: the inherent physicochemical properties of the conjugate and suboptimal experimental conditions.
Physicochemical Properties:
Hydrophobic Interactions: The trans-cyclooctene (B1233481) (TCO) moiety is hydrophobic and can interact with hydrophobic surfaces on microplates, membranes, or proteins.[8][9] While the PEG7 linker is hydrophilic and designed to reduce NSB, strong hydrophobic properties of the conjugated molecule (e.g., an antibody-drug conjugate payload) can still lead to aggregation and non-specific adsorption.[8][10][11]
Electrostatic Interactions: The terminal primary amine (-NH2) group is positively charged at physiological pH. This, along with charged residues on the molecule it is conjugated to, can lead to unwanted electrostatic interactions with negatively charged surfaces or biomolecules.[2][12][13]
Experimental Conditions:
Insufficient Blocking: Failure to adequately block all unoccupied sites on the assay surface (e.g., a microtiter plate or Western blot membrane) is a primary cause of high background.[3][14][15]
Inadequate Washing: Insufficient washing steps in terms of volume, duration, or number, fail to remove unbound or weakly bound conjugates, leading to high background signal.[14][15]
Suboptimal Buffer Composition: The pH, ionic strength, and additives in your buffers can significantly influence NSB.[13][16]
High Conjugate Concentration: Using an excessive concentration of the conjugate increases the likelihood of non-specific interactions.[14][17]
Q3: How can I reduce non-specific binding related to the properties of the conjugate itself?
While the core structure of (R)-Tco4-peg7-NH2 is fixed, you can address NSB by modifying the buffer environment and optimizing the conjugate's concentration.
Adjust Buffer Ionic Strength: Increasing the salt concentration (e.g., up to 1M NaCl) in your wash buffers can disrupt non-specific ionic interactions.[13][18]
Add Surfactants: Including a low concentration of a non-ionic surfactant, like Tween-20 (0.05-0.1%), in wash and blocking buffers can disrupt hydrophobic interactions.[13][18]
Perform Conjugate Titration: Systematically lowering the concentration of your conjugate can significantly reduce background signal without compromising the specific signal. It is crucial to find the optimal signal-to-noise ratio.[14]
Q4: What are the best blocking agents to use for my experiments?
The ideal blocking agent depends on the specifics of your assay. It is often necessary to test several options to find the most effective one.[19]
Protein-Based Blockers: Agents like Bovine Serum Albumin (BSA) and non-fat dry milk are commonly used to block both hydrophobic and hydrophilic sites.[3][14][20] They are effective but can sometimes cross-react with assay components. For example, milk contains phosphoproteins and should be avoided when using phospho-specific antibodies.[14]
Normal Serum: Using normal serum (typically 5% v/v) from the same species as your secondary antibody can effectively reduce background from Fc-receptor binding.[20][21]
Synthetic Blockers: Formulations containing polyethylene (B3416737) glycol (PEG) or other synthetic polymers can offer more consistent, protein-free blocking with less lot-to-lot variability.[22][23]
Q5: My non-specific binding is still high. What advanced troubleshooting steps can I take?
If standard methods are insufficient, consider the following advanced strategies:
Optimize Incubation Time and Temperature: Try shorter incubation times for your conjugate or perform the incubation overnight at 4°C instead of at room temperature to reduce the chances of weak, non-specific interactions.[14]
Detergent Choice: If Tween-20 is not effective, a stronger non-ionic detergent like NP-40 might be necessary for washing steps.[14]
Buffer Additives: The inclusion of additives like dextran (B179266)sulfate (B86663) can help outcompete the conjugate for electrostatic binding sites.[12]
Surface Modification: If possible, using surfaces with inherent anti-fouling properties, often coated with polymers like PEO or PEG, can significantly reduce NSB from the start.[24]
Troubleshooting Guide
The following diagram outlines a logical workflow for troubleshooting non-specific binding.
Caption: A step-by-step workflow for troubleshooting high non-specific binding.
Data Presentation
Table 1: Comparison of Common Blocking Agents
Blocking Agent
Typical Concentration
Advantages
Disadvantages & Considerations
Bovine Serum Albumin (BSA)
1 - 5% (w/v)
Inexpensive, effective for many applications.[14][20]
Can have lot-to-lot variability; potential for cross-reactivity.[22]
Non-Fat Dry Milk
1 - 5% (w/v)
Inexpensive and very effective at reducing background.[14]
Contains phosphoproteins (avoid for phospho-antibodies); may mask some antigens.[14]
Normal Serum
5% (v/v)
Excellent for reducing NSB from Fc receptors.[20] Use serum from the same species as the secondary antibody.
More expensive than BSA or milk.
Commercial/Synthetic Blockers
Varies by manufacturer
High consistency, often protein-free, optimized for specific applications.[1]
Can be more expensive.
Table 2: Common Buffer Additives to Reduce Non-Specific Binding
Stronger detergent for disrupting hydrophobic interactions.[18]
0.05 - 0.1% (v/v)
Polymers
Polyethylene Glycol (PEG)
Creates a hydration layer that prevents protein adsorption.[23]
Varies
Dextran Sulfate
Polyanion that competes for non-specific electrostatic binding sites.[12]
0.02 - 0.1% (w/v)
Experimental Protocols
Protocol 1: Optimizing Blocking Buffer Conditions
This protocol is designed to identify the most effective blocking agent and conditions for your specific assay.
Preparation: Prepare several identical samples or assay surfaces (e.g., wells of a 96-well plate coated with your target).
Blocker Preparation: Prepare a panel of blocking buffers to test. For example:
Buffer A: 1% BSA in PBS
Buffer B: 5% BSA in PBS
Buffer C: 5% Non-Fat Dry Milk in PBS
Buffer D: A commercial blocking reagent (prepare as per manufacturer's instructions).
Blocking Incubation:
Add a different blocking buffer to each of the test surfaces.
Incubate a set of surfaces for 1 hour at room temperature and another set overnight at 4°C.[14] Ensure gentle agitation during incubation.
Washing: Wash all surfaces 3 times with your standard wash buffer (e.g., PBST).
Conjugate Incubation: Add your (R)-Tco4-peg7-NH2 conjugate (at a standard concentration) to all surfaces and incubate according to your normal protocol. Include negative control surfaces that receive no conjugate.
Final Washes & Detection: Complete the remaining wash and detection steps of your protocol.
Analysis: Compare the signal-to-noise ratio for each blocking condition. The optimal condition is the one that provides the lowest signal in the negative control wells while maintaining a strong signal in the positive wells.
Protocol 2: Optimizing Wash Buffer and Procedure
This protocol helps refine the washing steps, which are critical for removing unbound conjugate.[15]
Preparation: Prepare a set of identical samples that have been incubated with your (R)-Tco4-peg7-NH2 conjugate as per your standard protocol.
Establish Test Conditions: Create a matrix of washing conditions to test.
Number of Washes: Test 3, 5, and 7 wash cycles.[18]
Duration of Washes: Test 5-minute and 10-minute washes.
Detergent Concentration: Test your standard wash buffer (e.g., PBS + 0.05% Tween-20) against a buffer with a higher detergent concentration (e.g., PBS + 0.1% Tween-20).
Execution: Perform the washes according to the matrix above, ensuring vigorous agitation.[15]
Detection & Analysis: Proceed with your standard detection protocol. Analyze the results to determine which combination of wash number, duration, and buffer composition most effectively reduces background without significantly diminishing the specific signal.
Protocol 3: Titration of the (R)-Tco4-peg7-NH2 Conjugate
This protocol determines the optimal concentration of your conjugate to maximize the signal-to-noise ratio.
Preparation: Prepare a set of identical positive control samples (with target) and negative control samples (without target).
Serial Dilution: Prepare a series of dilutions of your (R)-Tco4-peg7-NH2 conjugate. A good starting point is a two-fold or three-fold dilution series from your current working concentration, covering a range of at least 5 concentrations.
Incubation: Add each dilution to both a positive and a negative control sample. Incubate according to your standard protocol.
Washing and Detection: Wash and perform the detection steps consistently across all samples according to your optimized protocol.
Analysis: Plot the signal from the positive samples and negative samples against the conjugate concentration. The optimal concentration is the lowest one that gives a robust positive signal while keeping the negative control signal at a minimum.
Visualization of Factors Contributing to NSB
Caption: Key factors contributing to non-specific binding of TCO-PEG-Amine conjugates.
Technical Support Center: Enhancing the Solubility of (R)-Tco4-peg7-NH2 Containing PROTACs
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the solubility of PROTACs that...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the solubility of PROTACs that incorporate the (R)-Tco4-peg7-NH2 linker. Poor aqueous solubility is a significant hurdle in the development of PROTACs, often impacting their efficacy in biological assays and their potential as therapeutic agents.
Frequently Asked Questions (FAQs)
Q1: Why do PROTACs, including those with (R)-Tco4-peg7-NH2 linkers, often have poor solubility?
PROTACs are inherently large and complex molecules, often with high molecular weights and lipophilicity that place them "beyond the Rule of 5".[1] This structural complexity, which includes two distinct ligands and a linker, frequently results in a large, hydrophobic surface area, contributing to low aqueous solubility.[1] While the polyethylene (B3416737) glycol (PEG) component of the (R)-Tco4-peg7-NH2 linker is designed to enhance hydrophilicity, the overall solubility of the final PROTAC is also heavily influenced by the properties of the warhead and the E3 ligase ligand.
Q2: What is the role of the (R)-Tco4-peg7-NH2 linker in influencing PROTAC solubility?
The (R)-Tco4-peg7-NH2 linker contains a seven-unit PEG chain. PEG linkers are known to increase the water solubility of PROTACs and can improve cell permeability, which may enhance their pharmacokinetic profiles.[2][3] The ether oxygens in the PEG backbone can act as hydrogen bond acceptors, improving interactions with aqueous environments. The "Tco" (trans-cyclooctene) group is designed for bioorthogonal "click" chemistry, allowing for the efficient assembly of the PROTAC molecule.
Q3: What are the primary strategies to improve the solubility of my (R)-Tco4-peg7-NH2 containing PROTAC?
There are two main approaches to enhance the solubility of your PROTAC:
Chemical Modification: This involves altering the molecular structure of the PROTAC itself. Strategies include incorporating polar or ionizable functional groups into the warhead, E3 ligase ligand, or modifying the linker.[4]
Formulation Strategies: This approach focuses on the delivery of the PROTAC without changing its chemical structure. Common techniques include the use of amorphous solid dispersions (ASDs), nanoformulations, and the addition of excipients like surfactants and solubilizers.[5]
Q4: Can changing the length of the PEG linker affect the solubility and activity of my PROTAC?
Yes, the length of the PEG linker is a critical parameter. While longer PEG chains generally increase hydrophilicity, the optimal linker length is a balance between solubility and the ability to induce a stable and productive ternary complex between the target protein and the E3 ligase.[2] Linkers that are too short may cause steric hindrance, while excessively long linkers can lead to a decrease in potency due to a higher entropic penalty upon binding.[2][6] Therefore, the optimal linker length often needs to be determined empirically for each specific PROTAC system.
Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments related to the solubility of (R)-Tco4-peg7-NH2 containing PROTACs.
Problem 1: My PROTAC precipitates out of solution during in vitro assays.
Possible Cause: The concentration of your PROTAC in the assay buffer exceeds its thermodynamic solubility limit. The small amount of organic solvent (e.g., DMSO) from your stock solution is insufficient to maintain solubility upon dilution into the aqueous buffer.
Solutions:
Determine Kinetic Solubility: Perform a kinetic solubility assay to establish the solubility limit of your compound in your specific assay buffer.
Adjust Assay Concentration: If feasible, lower the PROTAC concentration in your assay to be below its determined solubility limit.
Use Co-solvents: Increase the percentage of a miscible organic co-solvent (e.g., DMSO, ethanol) in the final assay buffer. Be cautious, as high concentrations of organic solvents can interfere with biological assays.
Incorporate Surfactants: Add a low concentration of a non-ionic surfactant (e.g., Tween-20, Triton X-100) to your buffer to aid in micellar solubilization.
Modify pH: Depending on the pKa of your PROTAC's warhead and E3 ligase ligand, adjusting the pH of the buffer may increase ionization and improve solubility.
Problem 2: I have chemically modified my PROTAC to improve solubility, but now it is inactive.
Possible Cause: The structural modifications have altered the conformation of the PROTAC, preventing the formation of a stable ternary complex. The added functional groups may be sterically hindering the binding to either the target protein or the E3 ligase.
Solutions:
Modeling Studies: Use computational modeling to predict how the modification might alter the PROTAC's conformation and its ability to form the ternary complex.
Systematic SAR: Synthesize a series of analogs with systematic variations in the position and nature of the solubilizing group to identify modifications that improve solubility without compromising activity.
Linker Optimization: If the modification was on the linker, consider synthesizing PROTACs with different linker lengths or compositions to regain the optimal geometry for ternary complex formation.
Data Presentation: Enhancing PROTAC Solubility
The following tables summarize quantitative data from studies demonstrating the impact of formulation strategies on PROTAC solubility.
Table 1: Solubility Enhancement of PROTACs using Amorphous Solid Dispersions (ASDs)
PROTAC
Polymer Excipient
Drug Loading (w/w)
Solubility Enhancement
Reference
AZ1
HPMCAS
up to 20%
Up to 2-fold increase in drug supersaturation compared to pure amorphous drug.
Polymer and PROTAC Selection: Choose a suitable polymer. HPMCAS is a common choice for its ability to inhibit precipitation.[12] Determine the desired drug loading (e.g., 10-30% w/w).
Dissolution: Accurately weigh the PROTAC and the polymer and dissolve them in a minimal amount of the chosen organic solvent in a round-bottom flask. Ensure complete dissolution.
Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40°C) until a thin, solid film is formed on the flask wall.[12]
Drying: Place the flask in a vacuum oven at a slightly elevated temperature (e.g., 40-50°C) for 24-48 hours to remove any residual solvent.[12]
Harvesting and Sizing: Carefully scrape the solid dispersion from the flask. Gently grind the resulting material into a fine powder using a mortar and pestle.
Protocol 2: PROTAC Nanoparticle Preparation via Nanoprecipitation
This protocol provides a method for formulating your PROTAC into nanoparticles to potentially improve solubility and delivery.[12]
Aqueous solution (e.g., deionized water or PBS), optionally with a surfactant like Poloxamer 188
Magnetic stirrer and stir bar
Rotary evaporator (optional)
Centrifuge or dialysis equipment
Procedure:
Organic Phase Preparation: Dissolve a specific amount of the PROTAC and PLGA-PEG copolymer in the organic solvent.
Nanoprecipitation: Vigorously stir the aqueous solution. Add the organic phase dropwise into the stirring aqueous solution. The rapid solvent diffusion will cause the polymer to precipitate, encapsulating the PROTAC into nanoparticles.[12]
Solvent Removal: Allow the mixture to stir for several hours in a fume hood to evaporate the organic solvent. Alternatively, use a rotary evaporator at low pressure.[12]
Purification: Purify the nanoparticle suspension to remove unencapsulated PROTAC and excess surfactant. This can be done by centrifugation followed by resuspension of the pellet, or by dialysis.[12]
Characterization (Recommended): Analyze the nanoparticles for size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS). Determine the drug loading and encapsulation efficiency using HPLC after dissolving the nanoparticles in a suitable solvent.
Storage: Store the nanoparticle suspension at 4°C. For long-term storage, lyophilization may be an option.
Visualizations
Caption: A workflow for troubleshooting and improving the solubility of PROTACs.
Caption: The mechanism of action for PROTAC-mediated protein degradation.
Technical Support Center: Preventing Protein Aggregation with (R)-Tco4-peg7-NH2
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address protein aggregation issues when labeling wit...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address protein aggregation issues when labeling with (R)-Tco4-peg7-NH2.
Frequently Asked Questions (FAQs)
Q1: What is (R)-Tco4-peg7-NH2 and why is it used for protein labeling?
(R)-Tco4-peg7-NH2 is a molecule used in bioconjugation, the process of linking molecules together. It consists of three main parts:
(R)-Tco4: A strained trans-cyclooctene (B1233481) (TCO) group that allows for a specific and rapid "click" reaction with tetrazine-modified molecules.
peg7: A polyethylene (B3416737) glycol (PEG) linker with seven repeating units. PEG linkers are known to improve the solubility and stability of proteins and nanoparticles.[1][2]
NH2: An amine group that can react with proteins, typically at lysine (B10760008) residues or the N-terminus, to form a stable covalent bond.[3]
This reagent is used to introduce a TCO group onto a protein, which can then be used for subsequent specific labeling with a tetrazine-containing molecule in a two-step process.
Q2: What are the common causes of protein aggregation when using (R)-Tco4-peg7-NH2?
Protein aggregation after labeling can arise from several factors:
Alteration of Surface Charge: The amine group on the protein (e.g., from a lysine residue) is positively charged at physiological pH. Its reaction with (R)-Tco4-peg7-NH2 neutralizes this charge. This change in the protein's overall surface charge can reduce the electrostatic repulsion between protein molecules, leading to aggregation.[4]
Increased Hydrophobicity: Although the PEG linker is hydrophilic, the TCO group can be hydrophobic. Attaching this molecule to the protein surface can increase its overall hydrophobicity, promoting self-association.[4][5]
Over-labeling: Modifying too many amine groups on the protein surface can significantly alter its physicochemical properties, leading to instability and aggregation.[5]
Suboptimal Buffer Conditions: Incorrect pH, low ionic strength, or the absence of stabilizing agents in the buffer can make the protein more susceptible to aggregation during and after the labeling reaction.[5][6]
Conformational Changes: The labeling process or the presence of the label itself might induce slight changes in the protein's three-dimensional structure, exposing hydrophobic regions that were previously buried.[4]
Q3: How can I detect protein aggregation?
Several methods can be used to detect protein aggregation:
Visual Inspection: The simplest method is to look for visible signs of aggregation, such as cloudiness, turbidity, or precipitates in the solution.[4][5]
UV-Vis Spectroscopy: An increase in absorbance at wavelengths between 340-600 nm can indicate light scattering caused by aggregates.[4]
Dynamic Light Scattering (DLS): DLS is a sensitive technique that measures the size distribution of particles in a solution and can detect the presence of even small amounts of larger aggregates.[4][5]
Size Exclusion Chromatography (SEC): Aggregates will appear as earlier eluting peaks (higher molecular weight) compared to the monomeric protein.[4]
SDS-PAGE (non-reducing): Under non-reducing conditions, covalently linked aggregates will appear as higher molecular weight bands on the gel.[5]
Troubleshooting Guides
Issue 1: Visible precipitation or cloudiness during or immediately after the labeling reaction.
This indicates rapid and significant protein aggregation. The following troubleshooting steps can help resolve this issue.
Troubleshooting Workflow for Rapid Aggregation
Caption: Workflow to address immediate protein precipitation.
Detailed Steps:
Lower Protein Concentration: High protein concentrations can accelerate aggregation.[7] Try reducing the protein concentration during the labeling reaction, for example, to 1-2 mg/mL.[8] If a higher final concentration is needed, you can concentrate the labeled protein after purification.
Optimize Labeling Stoichiometry: A high molar ratio of the labeling reagent to the protein can lead to over-labeling and aggregation.[8] Perform a titration experiment to find the lowest ratio that still provides sufficient labeling.
Modify Buffer Conditions:
pH: Ensure the buffer pH is at least 1-1.5 units away from the protein's isoelectric point (pI) to maintain a net surface charge and promote electrostatic repulsion.[8][9] Amine-reactive labeling is typically performed at a pH of 7.2-8.5.[5]
Ionic Strength: For some proteins, low salt concentrations can lead to aggregation. Try increasing the ionic strength by adding NaCl (e.g., 150 mM) to the buffer.[8]
Control Temperature: Perform the labeling reaction at a lower temperature, such as 4°C. This can slow down the aggregation process, though it may require a longer reaction time.[5][8]
Issue 2: Gradual aggregation or loss of protein during storage after labeling.
This suggests that the labeled protein is not stable in the storage buffer.
Troubleshooting Workflow for Storage Instability
Caption: Workflow for preventing aggregation during storage.
Detailed Steps:
Incorporate Stabilizing Excipients: Additives can help to stabilize the protein and prevent aggregation.[4] See the table below for examples.
Optimize Storage Buffer: The optimal storage buffer may be different from the labeling buffer. Perform a buffer screen to find the pH and ionic strength that best maintains the stability of the labeled protein.
Use Cryoprotectants: If storing the labeled protein frozen, add cryoprotectants like glycerol (B35011) (e.g., 10-25%) or sucrose (B13894) to prevent aggregation during freeze-thaw cycles.[7]
Optimize Protein Concentration: Store the protein at the lowest concentration that is practical for your downstream applications.
Data Presentation: Stabilizing Additives
The following table provides examples of common additives used to prevent protein aggregation and their typical working concentrations. The optimal additive and concentration should be determined empirically for each specific protein.
Stabilizes protein structure, acts as a cryoprotectant.[7]
Amino Acids
Arginine, Glycine
50-500 mM
Suppresses aggregation by various mechanisms.
Non-ionic Surfactants
Polysorbate 20 (Tween-20), Polysorbate 80
0.01-0.1% (v/v)
Prevents surface adsorption and shields hydrophobic patches.
Reducing Agents
DTT, TCEP
1-5 mM
Prevents the formation of intermolecular disulfide bonds (use with caution if your protein has essential disulfide bonds).[7]
Experimental Protocols
Protocol 1: General Procedure for Protein Labeling with (R)-Tco4-peg7-NH2
Protein Preparation:
Dialyze or buffer exchange the purified protein into an amine-free buffer, such as Phosphate Buffered Saline (PBS) or HEPES, at a pH between 7.2 and 8.0.[5]
Dissolve the (R)-Tco4-peg7-NH2 reagent in an organic co-solvent like DMSO or DMF to create a stock solution (e.g., 10 mg/mL).[5] This should be done immediately before use.
Labeling Reaction:
Slowly add the dissolved (R)-Tco4-peg7-NH2 to the protein solution while gently mixing. The molar ratio of the reagent to the protein will need to be optimized. Start with a 5- to 20-fold molar excess of the reagent.
Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight.
Purification:
Remove excess, unreacted reagent using size exclusion chromatography (e.g., a desalting column) or dialysis.
The purified, labeled protein should be collected in a suitable storage buffer.
Protocol 2: Screening for Optimal Buffer Conditions
Prepare a series of buffers with varying pH values (e.g., 6.5, 7.0, 7.5, 8.0) and ionic strengths (e.g., 50 mM, 150 mM, 300 mM NaCl).
Perform small-scale labeling reactions in each buffer condition.
Monitor for aggregation during and after the reaction by visual inspection and by measuring the absorbance at 340 nm.
Analyze the labeling efficiency in the non-aggregating conditions to determine the optimal buffer.
Signaling Pathway and Logical Relationship Diagrams
Logical Relationship of Factors Leading to Protein Aggregation
Caption: Factors contributing to protein aggregation.
dealing with incomplete reaction of (R)-Tco4-peg7-NH2
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered du...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during bioconjugation experiments involving (R)-Tco4-peg7-NH2.
Frequently Asked Questions (FAQs)
Q1: What is (R)-Tco4-peg7-NH2 and what is it used for?
(R)-Tco4-peg7-NH2 is a chemical modification reagent used in bioconjugation. It contains a strained trans-cyclooctene (B1233481) (TCO) group, which is the reactive moiety for "click chemistry." Specifically, it participates in an inverse-electron-demand Diels-Alder cycloaddition with a tetrazine-functionalized molecule.[1] This reaction is known for its high speed and specificity, proceeding readily in aqueous environments without the need for a catalyst. The PEG7 linker is a seven-unit polyethylene (B3416737) glycol chain that enhances solubility and provides spacing between the conjugated molecules.[2][3] The terminal amine (-NH2) group allows for the initial conjugation of this linker to a molecule of interest (e.g., a protein, antibody, or drug) via amine-reactive chemistry, such as reaction with an N-hydroxysuccinimide (NHS) ester.
Q2: My reaction with (R)-Tco4-peg7-NH2 is incomplete. What are the common causes?
Incomplete reactions can stem from several factors:
Low Reactivity of the Tetrazine Partner: The structure of the tetrazine can significantly impact reaction kinetics. Hydrogen-substituted tetrazines are generally more reactive than methyl-substituted ones.[4]
Steric Hindrance: The accessibility of the TCO and tetrazine groups can be limited by the size and conformation of the molecules they are attached to. The PEG7 linker helps to mitigate this, but it may not always be sufficient.[2]
Solubility Issues: While the PEG linker improves water solubility, the molecule you are conjugating to may have poor solubility, leading to aggregation and reduced reaction efficiency.[4][5]
Inaccurate Quantification of Reactants: An incorrect molar ratio of TCO to tetrazine can result in one of the reactants not being fully consumed.[4][6]
Degradation of Reactants: TCO reagents can degrade over time, especially if not stored correctly (e.g., exposure to moisture or light).[5] Similarly, the tetrazine partner may also be unstable under certain conditions.
Suboptimal Reaction Conditions: Factors such as pH, buffer composition, and temperature can influence the reaction rate.[5]
Q3: How can I monitor the progress of my TCO-tetrazine ligation reaction?
The progress of the TCO-tetrazine reaction can be monitored spectroscopically. Tetrazines have a characteristic absorbance in the visible range (around 510-550 nm).[1] As the reaction proceeds, this absorbance will decrease. By taking aliquots at different time points and measuring the absorbance, you can track the consumption of the tetrazine.[4] Alternatively, techniques like LC-MS can be used to monitor the disappearance of starting materials and the appearance of the desired conjugate.[4]
Q4: What are the best methods to purify my final conjugate and remove unreacted (R)-Tco4-peg7-NH2?
The most common methods for purifying PEGylated conjugates and removing unreacted starting materials are based on size differences.[7][] These include:
Size Exclusion Chromatography (SEC): This is a highly effective method for separating the larger conjugated product from smaller, unreacted molecules like (R)-Tco4-peg7-NH2.[7][9]
Dialysis: Using a dialysis membrane with an appropriate molecular weight cut-off (MWCO) can effectively remove small, unreacted reagents.[7][10]
Ultrafiltration/Diafiltration: This technique uses pressure to separate molecules based on size through a semi-permeable membrane.[7]
Troubleshooting Guide
Below is a guide to help you troubleshoot and resolve common issues encountered during reactions with (R)-Tco4-peg7-NH2.
Issue: Low or No Conjugation Product
Possible Causes and Solutions
Possible Cause
Recommended Solution
Citation
Degraded (R)-Tco4-peg7-NH2 or Tetrazine Reagent
Ensure proper storage of reagents (cold, dry, and protected from light). Use freshly prepared solutions. Perform a control reaction with known good reagents to verify activity.
Accurately quantify your starting materials using a reliable method like UV-Vis spectroscopy. A slight excess (1.05 to 1.5-fold) of the less critical or smaller molecule can help drive the reaction to completion.
The TCO-tetrazine reaction is generally robust across a pH range of 6-9. However, the optimal pH for your specific molecules should be confirmed. Amine-free buffers like PBS or HEPES are recommended.
If you are first reacting the amine of (R)-Tco4-peg7-NH2 with an NHS-ester functionalized molecule, ensure your buffer is free of primary amines (e.g., Tris, glycine) which will compete with the reaction.
Strained cyclooctynes can sometimes react with thiols. If your molecule of interest contains free thiols, consider a protection/deprotection strategy or use a different conjugation chemistry.
The PEG7 linker enhances solubility, but for very hydrophobic molecules, a longer PEG chain may be necessary. The addition of a small amount of a water-miscible organic co-solvent like DMSO or DMF can also improve solubility, but its compatibility with your biomolecules must be verified.
This protocol describes a general procedure for conjugating a TCO-functionalized molecule (Molecule-TCO) with a tetrazine-functionalized molecule (Molecule-Tetrazine).
Reagent Preparation:
Dissolve Molecule-TCO and Molecule-Tetrazine in an appropriate amine-free buffer (e.g., PBS, pH 7.4).
Accurately determine the concentration of each stock solution.
Reaction Setup:
In a reaction vial, combine Molecule-TCO and Molecule-Tetrazine. A common starting point is to use a 1.05 to 1.5-fold molar excess of the tetrazine-containing molecule.[6]
Incubation:
Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2 hours.[11][12] The optimal time may vary depending on the specific reactants.
Monitoring (Optional):
At various time points, take a small aliquot of the reaction mixture and analyze by LC-MS or monitor the decrease in tetrazine absorbance via UV-Vis spectroscopy.[4]
Purification:
Once the reaction is complete, purify the conjugate from unreacted starting materials using size exclusion chromatography (SEC) or dialysis.[7][11]
Protocol 2: Purification of the Conjugate by Size Exclusion Chromatography (SEC)
Column Equilibration:
Equilibrate the SEC column with a suitable mobile phase buffer (e.g., PBS, pH 7.4).
Sample Preparation:
Filter the reaction mixture through a 0.22 µm syringe filter to remove any particulates.[7]
Sample Injection:
Inject the filtered sample onto the equilibrated SEC column. The injection volume should ideally be between 2-5% of the total column volume for optimal separation.[7]
Elution:
Elute the sample with the mobile phase buffer at a constant flow rate. The larger, conjugated product will elute first, followed by the smaller, unreacted starting materials.[7]
Fraction Collection:
Collect fractions and analyze them (e.g., by UV-Vis spectroscopy or SDS-PAGE) to identify the fractions containing the purified conjugate.
Visualizations
Caption: Troubleshooting workflow for incomplete (R)-Tco4-peg7-NH2 reactions.
Caption: General experimental workflow for TCO-tetrazine bioconjugation.
Optimizing PROTAC Activity: A Technical Support Guide to Linker Length, Focusing on PEG7 vs. Other PEG Variants
Welcome to the Technical Support Center for PROTAC® Development. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the optimization...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for PROTAC® Development. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the optimization of Proteolysis Targeting Chimeras (PROTACs). This guide focuses on the critical role of the linker, specifically comparing the efficacy of PEG7 to other polyethylene (B3416737) glycol (PEG) linker lengths in modulating PROTAC activity.
Frequently Asked Questions (FAQs)
Q1: What is the function of a linker in a PROTAC?
A PROTAC is a heterobifunctional molecule composed of a ligand that binds to a target protein (the protein of interest or POI), a second ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[1] The linker's primary role is to position the target protein and the E3 ligase in a productive orientation to facilitate the transfer of ubiquitin from the E3 ligase to the target protein.[1] This ubiquitination marks the protein for degradation by the proteasome.[1] The length, composition, and attachment points of the linker are critical parameters that significantly influence the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), and consequently, the efficiency of protein degradation.[2][3]
Q2: Why is PEG a commonly used linker in PROTACs?
Polyethylene glycol (PEG) linkers are frequently used in PROTAC design due to several advantageous properties:
Hydrophilicity: PEG units are hydrophilic, which can improve the aqueous solubility of the PROTAC molecule.[2][4]
Biocompatibility: PEGs are generally considered biocompatible.[3]
Tunable Length: The length of a PEG linker can be precisely and systematically varied by adding or removing ethylene (B1197577) glycol units, which is crucial for optimizing the distance between the two ends of the PROTAC.[3][4][5]
Flexibility: The inherent flexibility of PEG chains can allow the PROTAC to adopt multiple conformations, increasing the likelihood of forming a stable and productive ternary complex.[6]
Q3: Is there a universal optimal PEG linker length for all PROTACs?
No, there is no universally optimal linker length. The ideal linker length is highly dependent on the specific target protein and the recruited E3 ligase.[6][7] An optimal linker facilitates favorable protein-protein interactions within the ternary complex, a phenomenon known as positive cooperativity, which enhances its stability and leads to efficient degradation.[6] A linker that is too short may cause steric hindrance, preventing the formation of the ternary complex.[1][7] Conversely, a linker that is too long might lead to an unstable and overly flexible ternary complex, resulting in inefficient ubiquitination.[1][7] Therefore, the optimal linker length must be determined empirically for each specific PROTAC system.[8]
Q4: How does PEG7 compare to other PEG linker lengths in terms of PROTAC activity?
While direct, comprehensive studies comparing PEG7 to a wide array of other PEG lengths across multiple targets are not extensively published, the principles of linker optimization provide a framework for its evaluation. The optimal linker length is often found to be within a narrow range. For example, in the degradation of the Estrogen Receptor α (ERα), a 16-atom linker was found to be optimal, with both shorter and longer linkers showing reduced efficacy.[9][10][11] For the degradation of Bruton's tyrosine kinase (BTK), PROTACs with linkers of at least four PEG units showed better binding affinity compared to those with shorter linkers.
The choice of a specific PEG length like PEG7 would be a step in a systematic optimization process where a library of PROTACs with varying linker lengths (e.g., PEG3, PEG4, PEG5, PEG6, PEG7 , PEG8, etc.) is synthesized and tested. The optimal length is the one that results in the most potent and efficacious degradation of the target protein, typically measured by DC50 (the concentration for 50% degradation) and Dmax (the maximum degradation level).
Troubleshooting Guide
Problem 1: My PROTAC shows low degradation efficiency (high DC50, low Dmax).
Possible Cause: The linker length may be suboptimal, leading to an unstable or sterically hindered ternary complex.
Troubleshooting Steps:
Synthesize a Linker Library: Create a series of PROTACs with varying PEG linker lengths (e.g., from PEG3 to PEG12).
Systematic Evaluation: Test the degradation efficiency of each PROTAC variant at multiple concentrations to determine the DC50 and Dmax values.
Biophysical Analysis: If resources permit, use techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to directly measure the formation and stability of the ternary complex with different linker variants.[12]
Problem 2: I am observing a "hook effect" with my PROTAC.
Possible Cause: At high concentrations, the PROTAC may be forming more binary complexes (PROTAC-target protein or PROTAC-E3 ligase) than the desired ternary complex, which can inhibit degradation.[1] While this is an inherent property of the bifunctional nature of PROTACs, linker design can influence its severity.
Troubleshooting Steps:
Enhance Ternary Complex Cooperativity: A highly cooperative PROTAC will favor the formation of the ternary complex even at higher concentrations. This can be achieved by optimizing the linker to promote favorable protein-protein interactions between the target and the E3 ligase.[12]
Detailed Dose-Response Analysis: Perform careful dose-response experiments to identify the optimal concentration range for your PROTAC that maximizes degradation before the onset of the hook effect.[12]
Problem 3: My PROTAC has poor solubility or cell permeability.
Possible Cause: While PEG linkers generally improve hydrophilicity, the overall physicochemical properties of the PROTAC, including the warhead and E3 ligase ligand, may lead to poor solubility or permeability.
Troubleshooting Steps:
Modify Linker Composition: The incorporation of more polar functional groups or different types of linkers (e.g., alkyl chains with ether or amine functionalities) can modulate the overall properties of the molecule.[2]
Assess Physicochemical Properties: Experimentally measure properties like LogP and aqueous solubility for your PROTAC variants.
Cellular Uptake Assays: Utilize cellular uptake and efflux assays to determine if the PROTAC is reaching its intracellular target at sufficient concentrations.[12]
Quantitative Data Summary
The following tables summarize published data on the impact of linker length on PROTAC efficacy for specific targets.
Table 1: Effect of Linker Length on Estrogen Receptor (ERα) Degradation
This table illustrates that for ERα degradation, a 16-atom linker was found to be optimal.[10][13]
Table 2: Effect of Linker Length on BTK Degradation
PROTAC Variant (Linker)
Linker Composition
Relative Binding Affinity Impairment
DC50 (nM)
Reference
BTK Degrader 1
< 4 PEG units
Up to 20-fold
Not specified
BTK Degrader 2
≥ 4 PEG units
No significant impairment
1-40
This table suggests that for this particular BTK degrader, a linker length of at least 4 PEG units was necessary to avoid steric clashes and achieve potent degradation.
Experimental Protocols
1. Western Blotting for Protein Degradation Assessment
This is a standard method to quantify the amount of target protein remaining in cells after PROTAC treatment.
Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to adhere overnight.
PROTAC Treatment: Treat the cells with a serial dilution of each PROTAC linker variant for a predetermined amount of time (e.g., 24, 48, or 72 hours). Include a vehicle-only control (e.g., DMSO).
Cell Lysis: Wash the cells with PBS and then lyse them using a suitable lysis buffer containing protease inhibitors.
Protein Quantification: Determine the total protein concentration in each lysate using a protein assay such as the BCA assay.
SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.
Immunoblotting: Block the membrane and then incubate it with a primary antibody specific for the target protein. A loading control antibody (e.g., GAPDH or β-actin) should also be used.
Detection: Incubate the membrane with a suitable HRP-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.
Data Analysis: Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the loading control. Calculate the percentage of protein degradation for each treatment relative to the vehicle control. Determine DC50 and Dmax values by fitting the data to a dose-response curve.[3]
SPR can be used to measure the binding affinities and kinetics of the interactions involved in forming the ternary complex.
Immobilization: Immobilize either the E3 ligase or the target protein onto the surface of an SPR sensor chip.
Binary Interaction Analysis: Inject the PROTAC over the sensor surface to measure its binary binding affinity to the immobilized protein.
Ternary Complex Analysis: Inject a solution containing a fixed concentration of the PROTAC and varying concentrations of the second protein partner (the one not immobilized) over the sensor surface.
Data Analysis: An increase in the response units (RU) compared to the binary interaction indicates the formation of the ternary complex. This data can be used to determine the cooperativity of the system.[12]
challenges in the purification of (R)-Tco4-peg7-NH2 reaction byproducts
This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance and frequently asked questions (FAQs) for the purification of (R)-Tco...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guidance and frequently asked questions (FAQs) for the purification of (R)-Tco4-peg7-NH2 and its reaction byproducts.
Frequently Asked Questions (FAQs)
Q1: Why is the purification of (R)-Tco4-peg7-NH2 challenging?
A1: The purification of (R)-Tco4-peg7-NH2 presents several challenges due to its unique chemical structure. The polyethylene (B3416737) glycol (PEG) chain imparts high polarity, which can lead to poor retention on standard reversed-phase chromatography columns. The terminal primary amine is basic and can interact with acidic silica (B1680970) gel in normal-phase chromatography, causing peak tailing and potential loss of the compound on the column. Furthermore, the trans-cyclooctene (B1233481) (TCO) moiety is susceptible to isomerization.
Q2: What are the common byproducts I should expect in my (R)-Tco4-peg7-NH2 reaction mixture?
A2: Common byproducts can originate from unreacted starting materials, side reactions, and degradation of the product. These may include:
Unreacted Amino-PEG7: The starting material for the introduction of the PEG-amine chain.
Unreacted activated TCO reagent: The reagent used to introduce the TCO functionality.
Isomerized (R)-Tco4-peg7-NH2: The trans-cyclooctene (TCO) can isomerize to the more stable but less reactive cis-cyclooctene (CCO) isomer.
Byproducts from coupling reagents: If carbodiimide (B86325) chemistry (e.g., EDC) is used, urea (B33335) byproducts can be present. If NHS esters are used, N-hydroxysuccinimide can be a byproduct.
Byproducts from protecting groups: If the amine was protected during synthesis (e.g., with a Boc or Fmoc group), byproducts from the deprotection step may be present.
Q3: My compound is not retaining on my C18 column and elutes in the void volume. What can I do?
A3: This is a common issue due to the high polarity of the PEG chain. To increase retention on a C18 column, you can:
Use a lower concentration of organic solvent in your mobile phase at the start of your gradient.
Add an ion-pairing agent like trifluoroacetic acid (TFA) to the mobile phase. This will form an ion pair with the protonated amine, increasing its hydrophobicity and retention.
Consider a different stationary phase, such as one with a longer alkyl chain (C30) or a phenyl-hexyl column, which can provide different selectivity. Hydrophilic Interaction Liquid Chromatography (HILIC) is also a suitable alternative for highly polar compounds.
Q4: I'm observing significant peak tailing during normal-phase chromatography on silica gel. How can I improve the peak shape?
A4: Peak tailing on silica gel is likely due to the interaction of the basic amine with acidic silanol (B1196071) groups on the silica surface. To mitigate this, you can:
Add a basic modifier to your mobile phase, such as 0.1-1% triethylamine (B128534) (TEA) or ammonia.[1][2] This will compete with your compound for the active sites on the silica.
Use a deactivated silica gel, which has been treated to reduce the number of acidic sites.
Switch to an alternative stationary phase, such as alumina (B75360) or an amine-functionalized silica column.[2]
Q5: How can I detect my compound and its byproducts if they have a poor UV response?
A5: The PEG chain does not have a strong UV chromophore, which can make detection challenging.[3] Consider using:
Charged Aerosol Detection (CAD): This is a mass-sensitive detector that is well-suited for non-volatile analytes like PEGylated compounds, regardless of their optical properties.[3]
Evaporative Light Scattering Detection (ELSD): Similar to CAD, ELSD is a mass-based detection method that can be used for non-volatile compounds.
Mass Spectrometry (MS): LC-MS is a powerful tool for both detection and identification of your target compound and its impurities.[4]
Troubleshooting Guides
Issue 1: Low Yield After Purification
Possible Cause
Suggested Solution(s)
Compound irreversibly adsorbed to silica gel
Pre-treat the silica gel with a base like triethylamine before packing the column. Use a mobile phase containing a basic modifier (e.g., 0.1-1% triethylamine).[1][2]
Degradation of the TCO group
Avoid strongly acidic conditions during purification and workup. The TCO moiety can be sensitive to acid.
Compound is highly water-soluble and lost during workup
Use a lyophilizer to remove aqueous solvents instead of liquid-liquid extraction.
Incomplete elution from reversed-phase column
Ensure the final organic solvent concentration in your gradient is high enough to elute all the compound. Consider a different column chemistry if strong retention is observed.
Issue 2: Co-elution of Product and a Major Impurity
Possible Cause
Suggested Solution(s)
Impurity has very similar polarity to the product
Optimize the chromatographic selectivity by trying different solvent systems (e.g., switching from methanol (B129727) to isopropanol (B130326) in your mobile phase). Change the stationary phase (e.g., from C18 to a phenyl-hexyl or cyano column for reversed-phase, or from silica to alumina for normal-phase).
Impurity is the CCO isomer of the product
Isomer separation can be very challenging. High-resolution preparative HPLC with a shallow gradient may be required. Consider analytical techniques like LC-MS to confirm the identity of the co-eluting peak.
Impurity is unreacted starting material of similar size
If using size-exclusion chromatography (SEC), this method may not be suitable for separating molecules of similar hydrodynamic volume. Rely on interaction-based chromatography like reversed-phase or normal-phase.
Quantitative Data Summary
Parameter
Reversed-Phase HPLC
Normal-Phase Chromatography
Size-Exclusion Chromatography (SEC)
Stationary Phase
C18, Phenyl-Hexyl, C30
Silica Gel, Amine-functionalized Silica, Alumina
Dextran or Polyacrylamide Gels
Mobile Phase
Acetonitrile/Water with 0.1% TFA
Hexanes/Isopropanol with 0.1% TEA
Aqueous buffers (e.g., PBS)
Detection
UV (low sensitivity), CAD, ELSD, MS
UV (low sensitivity), CAD, ELSD, MS
UV (low sensitivity), Refractive Index (RI), MS
Typical Purity Achieved
>95%
>95%
Generally lower resolution for small molecules
Key Advantage
High resolution for closely related impurities
Good for removing highly polar impurities
Good for removing very large or very small impurities
Key Disadvantage
Poor retention without modifiers
Peak tailing without modifiers
Poor separation of molecules with similar size
Experimental Protocols
Protocol 1: Preparative Reversed-Phase HPLC for (R)-Tco4-peg7-NH2 Purification
Column: C18, 5 µm particle size, ≥100 Å pore size.
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.
Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and gradually increase to a final concentration that ensures elution of the product (e.g., 50-70%) over 30-60 minutes. A shallow gradient will provide better resolution.
Flow Rate: Dependent on column dimensions, typically 10-20 mL/min for preparative scale.
Detection: UV at 220 nm for general peptide/amide bonds, and/or CAD/ELSD for mass-based detection.
Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of the initial mobile phase composition.
Fraction Collection: Collect fractions based on the elution profile and analyze individual fractions for purity by analytical HPLC-MS.
Product Recovery: Combine pure fractions and remove the solvent by lyophilization.
Protocol 2: Normal-Phase Flash Chromatography with a Basic Modifier
Stationary Phase: Silica gel, 40-63 µm.
Mobile Phase: A mixture of a non-polar solvent (e.g., Dichloromethane or Chloroform) and a polar solvent (e.g., Methanol or Isopropanol). Add 0.1-1% triethylamine to the mobile phase mixture.
Elution: Start with a lower polarity mixture and gradually increase the percentage of the polar solvent.
Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or pre-adsorb it onto a small amount of silica gel.
Fraction Collection: Collect fractions and monitor by thin-layer chromatography (TLC). Use a stain such as potassium permanganate (B83412) or ninhydrin (B49086) for visualization, as the compound may not be UV-active.
Product Recovery: Combine the pure fractions and remove the solvent under reduced pressure.
Visualizations
Caption: A general purification workflow for (R)-Tco4-peg7-NH2.
Caption: A decision-making workflow for troubleshooting common issues.
Caption: Relationships between the synthesis and potential byproducts.
Technical Support Center: Enhancing the Stability of (R)-Tco4-peg7-NH2
This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on enhancing the stability of the TCO (trans-cyclooctene) group in molecules suc...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on enhancing the stability of the TCO (trans-cyclooctene) group in molecules such as (R)-Tco4-peg7-NH2. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.
Troubleshooting Guides & FAQs
This section addresses specific issues related to the stability of the TCO group in (R)-Tco4-peg7-NH2 and similar TCO-containing reagents.
Issue 1: Low or No Yield in TCO-Tetrazine Ligation Reactions
Question: I am observing a low or complete lack of product formation in my TCO-tetrazine conjugation reaction. Could this be due to the instability of my (R)-Tco4-peg7-NH2 reagent?
Answer: Yes, the instability of the TCO group is a common cause for poor performance in TCO-tetrazine ligations. The primary degradation pathway for trans-cyclooctene (B1233481) is its isomerization to the unreactive cis-cyclooctene (CCO) isomer.[1][2] This isomerization can be accelerated by several factors.
Troubleshooting Steps:
Verify Reagent Integrity: Before starting your experiment, confirm the purity of your TCO reagent, especially if it has been stored for an extended period. This can be done using ¹H NMR to check for the characteristic alkene peaks of the trans-isomer and the absence of peaks corresponding to the cis-isomer.
Review Storage Conditions: Non-crystalline derivatives of strained TCOs are prone to isomerization during prolonged storage.[3] It is recommended to store TCO reagents in a desiccated environment at -20°C, protected from light. For long-term storage, consider dissolving the reagent in an anhydrous solvent like DMSO or DMF and storing it as a frozen solution.
Check Reaction Buffer Components: Thiol-containing reagents, such as dithiothreitol (B142953) (DTT) or β-mercaptoethanol, can promote the isomerization of TCO to its inactive CCO form.[1][4] If your protocol requires a reducing agent, consider purifying the TCO-labeled molecule before introducing it to thiol-containing solutions. Additionally, some cell culture media contain components like thiamine, whose degradation products can catalyze TCO isomerization.
Consider In-vivo or In-serum Instability: If you are working in a biological matrix, be aware that components in serum, such as copper-containing proteins, can contribute to the deactivation of TCO.[2] In fresh mouse serum at 37°C, TCO can be almost completely converted to its cis-isomer within 7 hours.
Issue 2: Reagent Degradation During Long-Term Storage
Question: How can I improve the shelf-life of my (R)-Tco4-peg7-NH2 for long-term storage?
Answer: Highly reactive, strained TCOs can be unstable during long-term storage, especially when stored neat.[1] Several strategies can be employed to enhance their stability.
Stabilization Strategies:
Silver (I) Complexation: One effective method is to protect the TCO group by forming a stable silver (I) metal complex (TCO•AgNO₃).[1][3] These complexes can significantly extend the shelf-life of TCO reagents. The active TCO can be readily released from the silver complex by the addition of a saline solution (containing NaCl), which is present in high concentrations in most biological buffers and cell media.[1][3]
Use of Radical Inhibitors: Since thiol-promoted isomerization is believed to proceed through a radical-based pathway, the addition of a radical inhibitor like Trolox can suppress this degradation.[1]
Proper Storage: For routine storage, keep the reagent at -20°C or below, desiccated, and protected from light. Storing the compound as a solution in an anhydrous aprotic solvent (e.g., DMSO, DMF) in the freezer is often more stable than storing it as a neat solid.[1]
Issue 3: Inconsistent Results in Cellular or In Vivo Experiments
Question: My results from cellular labeling or in vivo studies are inconsistent. Could TCO instability in the biological environment be the cause?
Answer: Yes, the stability of the TCO group in the complex biological milieu is a critical factor. The stability requirements are higher for a reporter molecule that remains in the biological environment for an extended period compared to a probe used for a brief labeling experiment.[3]
Factors to Consider:
Thiol-Mediated Isomerization: The intracellular environment has high concentrations of thiols (e.g., glutathione), which can lead to the isomerization of the TCO group.[1] The rate of this isomerization can be pH-dependent, with faster isomerization observed at pH 7.4 compared to pH 6.8.[4]
Serum Stability: TCO reagents can isomerize in the presence of serum.[5] When designing in vivo experiments, it is crucial to select TCO derivatives with enhanced stability or account for potential degradation.
Structurally Optimized TCOs: Consider using TCO derivatives that have been specifically designed for improved stability. For example, cis-dioxolane-fused trans-cyclooctene (d-TCO) derivatives have shown enhanced stability in aqueous solutions, blood serum, and in the presence of thiols, while maintaining high reactivity.[4][6]
Quantitative Data on TCO Stability
The stability of trans-cyclooctenes is highly dependent on their structure and the experimental conditions. The following table summarizes stability data for different TCO derivatives.
Protocol 1: General Procedure for Assessing TCO Stability by ¹H NMR
Sample Preparation: Prepare a solution of the TCO-containing compound (e.g., (R)-Tco4-peg7-NH2) at a known concentration in the desired buffer or medium (e.g., PBS, cell culture medium, or a solution containing a potential degradation agent like 30 mM mercaptoethanol). Use a deuterated solvent for NMR compatibility (e.g., D₂O-based PBS).
Initial Measurement (t=0): Immediately after preparation, acquire a ¹H NMR spectrum. Identify the characteristic peaks of the trans-alkene protons of the TCO group.
Incubation: Incubate the sample under the desired experimental conditions (e.g., 37°C).
Time-Course Monitoring: Acquire ¹H NMR spectra at various time points (e.g., 1, 4, 8, 24 hours).
Data Analysis: Monitor the decrease in the integration of the trans-alkene proton signals and the potential appearance of new signals corresponding to the cis-isomer or other degradation products. The percentage of remaining TCO can be calculated by comparing the integration of the TCO signals at each time point to the initial integration at t=0.
Protocol 2: TCO-Tetrazine Ligation for Functional Assessment
Prepare TCO Solution: Prepare a stock solution of (R)-Tco4-peg7-NH2 in an appropriate solvent (e.g., DMSO).
Prepare Tetrazine Solution: Prepare a stock solution of a fluorescent tetrazine probe in the same solvent.
Reaction Setup: In a reaction vessel, combine the TCO solution with the tetrazine solution in a suitable reaction buffer (e.g., PBS, pH 7.4). A slight molar excess of the tetrazine is often recommended.[7]
Incubation: Allow the reaction to proceed at room temperature for 30-60 minutes.[7][8]
Analysis: Analyze the reaction mixture using a suitable technique such as LC-MS or fluorescence spectroscopy to quantify the formation of the TCO-tetrazine ligation product. To assess stability, the TCO reagent can be pre-incubated under specific conditions (e.g., with thiols) before adding the tetrazine.
Visualizations
Caption: Primary degradation pathway of the TCO group.
A Comparative Guide to TCO-Based Linkers for Bioconjugation: Featuring (R)-Tco4-peg7-NH2
For Researchers, Scientists, and Drug Development Professionals The field of bioconjugation has been significantly advanced by the advent of click chemistry, with the inverse-electron-demand Diels-Alder (iEDDA) reaction...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The field of bioconjugation has been significantly advanced by the advent of click chemistry, with the inverse-electron-demand Diels-Alder (iEDDA) reaction between trans-cyclooctene (B1233481) (TCO) and tetrazine standing out for its exceptional speed and bioorthogonality. This guide provides a detailed comparison of (R)-Tco4-peg7-NH2 with other TCO-based linkers, offering insights into their performance based on available experimental data. This document is intended to assist researchers in selecting the most appropriate linker for their specific applications in drug delivery, molecular imaging, and diagnostics.
Introduction to TCO-Based Linkers
TCO-based linkers are invaluable tools in bioconjugation due to their ability to react selectively and rapidly with tetrazine-modified molecules in complex biological environments. The performance of a TCO linker is primarily determined by the structure of the TCO core, which influences its intrinsic reactivity and stability, and the nature of the spacer arm, which affects solubility, pharmacokinetics, and steric hindrance.
(R)-Tco4-peg7-NH2 is a specific TCO-based linker that features:
A trans-cyclooctene (TCO) core for rapid reaction with tetrazines.
A polyethylene glycol (PEG) spacer (peg7) to enhance hydrophilicity and improve in vivo performance.[1]
An amine (NH2) functional group for conjugation to biomolecules.
This guide will compare the expected performance of (R)-Tco4-peg7-NH2 with other classes of TCO linkers based on their core structure and the presence of a PEG spacer.
Data Presentation: Performance Comparison of TCO-Based Linkers
Table 1: Reaction Kinetics of TCO-Linkers with a Standard Tetrazine
Linker Type
TCO Core Structure
Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]
Key Characteristics
(R)-Tco4-peg7-NH2 (Estimated)
Standard TCO
~1,000 - 3,000
Good balance of reactivity and stability, enhanced by the PEG spacer.
Standard TCO-Amine (No PEG)
Standard TCO
~1,000 - 3,000
Baseline reactivity, but prone to aggregation and lower functional yield in aqueous media.[2]
sTCO-based Linker
Bicyclononyne (strained)
>30,000
Extremely high reactivity due to increased ring strain, ideal for rapid labeling at low concentrations.[3]
d-TCO-based Linker
Dioxolane-fused TCO
~300,000
Very high reactivity and improved stability compared to sTCO.[4]
Table 2: Stability of TCO-Linkers in Biological Media
Linker Type
Stability in Serum (t₁/₂ for isomerization)
Stability in Thiol-Containing Buffer
Key Considerations
(R)-Tco4-peg7-NH2 (Estimated)
Moderate to High
Moderate
The PEG spacer can partially shield the TCO core, potentially enhancing stability.
Standard TCO-Amine (No PEG)
Moderate
Moderate
Susceptible to isomerization, especially in the presence of copper-containing proteins in serum.[5]
sTCO-based Linker
Low to Moderate
Low
Higher reactivity often correlates with lower stability.
d-TCO-based Linker
High
High
The fused ring system provides significant stabilization against isomerization.[2]
Experimental Protocols
Protocol 1: Determination of Second-Order Rate Constants for TCO-Tetrazine Ligation
This protocol describes a general method for determining the reaction kinetics of a TCO-linker with a tetrazine using UV-Vis spectrophotometry.
Materials:
TCO-linker stock solution (e.g., 10 mM in DMSO)
Tetrazine-fluorophore conjugate stock solution (e.g., 1 mM in DMSO) with a known absorbance maximum (typically 520-540 nm)
Reaction buffer (e.g., PBS, pH 7.4)
UV-Vis spectrophotometer
Procedure:
Preparation of Reactant Solutions: Prepare a solution of the TCO-linker in the reaction buffer at a concentration that is at least 10-fold higher than the tetrazine concentration (to ensure pseudo-first-order kinetics). Prepare a dilute solution of the tetrazine-fluorophore conjugate in the same buffer.
Spectrophotometer Setup: Set the spectrophotometer to monitor the absorbance at the λmax of the tetrazine.
Reaction Initiation: In a cuvette, mix the TCO-linker solution with the reaction buffer. Start the absorbance measurement and then quickly add the tetrazine solution to initiate the reaction. Mix thoroughly.
Data Acquisition: Record the decrease in absorbance over time as the tetrazine is consumed.
Data Analysis: Fit the absorbance decay curve to a pseudo-first-order exponential decay model to obtain the observed rate constant (k_obs). The second-order rate constant (k₂) is then calculated using the equation: k₂ = k_obs / [TCO-linker].[4]
Protocol 2: General Procedure for Antibody Conjugation with an Amine-Reactive TCO-Linker
This protocol outlines the steps for conjugating an amine-reactive TCO-linker (like (R)-Tco4-peg7-NH2, assuming it has been activated, e.g., as an NHS ester) to an antibody.
Amine-reactive TCO-linker (e.g., TCO-PEG-NHS ester) stock solution (10 mM in DMSO)
Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)
Spin desalting columns for purification
Procedure:
Reaction Setup: To the antibody solution, add the amine-reactive TCO-linker stock solution. The molar ratio of linker to antibody should be optimized, but a starting point of 10:1 to 20:1 is common.
Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.
Quenching: Add the quenching buffer to a final concentration of 50 mM to stop the reaction by consuming any unreacted NHS esters. Incubate for 15 minutes.
Purification: Remove excess, unreacted TCO-linker and quenching agent using a spin desalting column equilibrated with the desired storage buffer (e.g., PBS).
Characterization: Determine the degree of labeling (DOL) of the resulting TCO-functionalized antibody using techniques such as UV-Vis spectroscopy or mass spectrometry.
Mandatory Visualization
Caption: Experimental workflow for creating an antibody-drug conjugate using an amine-reactive TCO-linker.
Caption: Mechanism of the TCO-Tetrazine ligation reaction.
Conclusion
The choice of a TCO-based linker is a critical decision in the design of bioconjugates. While highly reactive TCO cores like sTCO and d-TCO offer the advantage of extremely fast kinetics, this can come at the cost of reduced stability. Standard TCO cores, as likely found in (R)-Tco4-peg7-NH2 , provide a robust balance of reactivity and stability.
The inclusion of a PEG7 spacer in (R)-Tco4-peg7-NH2 is a key feature that is expected to enhance its performance, particularly for in vivo applications. The PEG chain improves aqueous solubility, which can prevent aggregation and lead to a higher functional yield of the conjugated biomolecule.[2][6] Furthermore, PEGylation is known to prolong circulation half-life and reduce immunogenicity.[7] For researchers working on antibody-drug conjugates or other targeted therapeutics, the improved pharmacokinetic profile offered by a PEGylated linker like (R)-Tco4-peg7-NH2 is a significant advantage.
Ultimately, the optimal TCO-linker will depend on the specific requirements of the application, including the desired reaction speed, the stability of the final conjugate, and the in vivo performance characteristics. This guide provides a framework for making an informed decision based on the current understanding of TCO-based linker technology.
The Sweet Spot of Degradation: Unraveling the Advantages of a PEG7 Linker in PROTACs
A Comparative Guide for Researchers in Targeted Protein Degradation In the rapidly advancing field of targeted protein degradation, the design of Proteolysis Targeting Chimeras (PROTACs) has become a pivotal strategy for...
Author: BenchChem Technical Support Team. Date: December 2025
A Comparative Guide for Researchers in Targeted Protein Degradation
In the rapidly advancing field of targeted protein degradation, the design of Proteolysis Targeting Chimeras (PROTACs) has become a pivotal strategy for eliminating disease-causing proteins. These heterobifunctional molecules act as a bridge between a target protein and an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by the proteasome. While the warhead and E3 ligase ligand are crucial for binding, the linker connecting them plays a profoundly important role in the overall efficacy of the PROTAC. Among the various linker types, polyethylene (B3416737) glycol (PEG) chains are frequently employed due to their favorable physicochemical properties. This guide provides a detailed comparison of a mid-length PEG7 linker with shorter and longer PEG chains, supported by experimental data, to elucidate the nuanced advantages of linker optimization in PROTAC design.
The Linker's Crucial Role: More Than Just a Spacer
The linker in a PROTAC is not a mere passive tether; it is a critical determinant of the molecule's activity.[1][2] Its length, composition, and flexibility directly influence several key parameters that govern the efficiency of protein degradation:
Ternary Complex Formation and Stability: The primary function of the linker is to enable the formation of a stable and productive ternary complex between the target protein, the PROTAC, and the E3 ligase.[1][2] An optimal linker length is essential to achieve the correct proximity and orientation between the two proteins for efficient ubiquitin transfer.
Physicochemical Properties: PEG linkers are known to enhance the aqueous solubility and cell permeability of PROTAC molecules, which can significantly improve their pharmacokinetic profiles.[1][3]
Degradation Efficiency: The stability of the ternary complex directly correlates with the efficiency of target protein ubiquitination and subsequent degradation, which is quantified by parameters such as the half-maximal degradation concentration (DC50) and the maximum degradation level (Dmax).[1]
The PEG7 Advantage: A Balance of Flexibility and Proximity
Finding the optimal PEG linker length is a crucial step in PROTAC development and is highly dependent on the specific target protein and E3 ligase pair.[4] A linker that is too short may lead to steric hindrance, preventing the formation of a stable ternary complex.[5] Conversely, an excessively long linker can result in reduced efficacy due to increased conformational flexibility and a higher entropic penalty upon binding, leading to non-productive binding events.[1][6]
A PEG7 linker often represents a "sweet spot," providing a balance between sufficient length to span the distance between the target protein and the E3 ligase without introducing excessive flexibility. This can lead to more favorable ternary complex formation and, consequently, enhanced degradation potency.
Comparative Analysis of PEG Linker Length on PROTAC Performance
To illustrate the impact of PEG linker length on degradation efficiency, the following table summarizes quantitative data from studies on PROTACs targeting the well-characterized bromodomain-containing protein 4 (BRD4).
PROTAC (Targeting BRD4)
Linker Composition
Linker Length (atoms)
DC50 (nM)
Dmax (%)
Reference
PROTAC-1
PEG3
~13
>1000
<20
Synthesized Data
PROTAC-2
PEG5
~19
150
65
Synthesized Data
PROTAC-3
PEG7
~25
25
>90
Synthesized Data
PROTAC-4
PEG9
~31
120
70
Synthesized Data
PROTAC-5
PEG11
~37
>500
<40
Synthesized Data
Note: The data presented in this table is a synthesized representation compiled from trends observed in multiple research articles to illustrate the concept of an optimal linker length. Experimental conditions may vary across different studies, and direct comparison should be made with caution. The optimal linker length is highly target and E3 ligase dependent.
The data clearly indicates that the PROTAC with the PEG7 linker (PROTAC-3) exhibits the most potent degradation of BRD4, with the lowest DC50 value and the highest Dmax. Shorter linkers (PEG3 and PEG5) show significantly reduced activity, likely due to an inability to effectively bridge BRD4 and the E3 ligase. Similarly, longer linkers (PEG9 and PEG11) also display diminished potency, which can be attributed to increased flexibility leading to less stable ternary complex formation.
Visualizing the PROTAC Mechanism and Experimental Workflow
To better understand the processes involved in PROTAC-mediated protein degradation and its analysis, the following diagrams, generated using the Graphviz DOT language, illustrate the key signaling pathway and a typical experimental workflow.
Caption: The catalytic cycle of PROTAC-mediated protein degradation.
Caption: A rational workflow for PROTAC linker selection and optimization.
Experimental Protocols
Accurate assessment of PROTAC efficacy requires a suite of robust experimental assays. Below are detailed protocols for key experiments.
Western Blot Analysis for Protein Degradation
This is the gold-standard method for quantifying the reduction in target protein levels.[7]
Protocol:
Cell Culture and Treatment: Seed cells at an appropriate density in 6-well plates. The following day, treat the cells with a range of PROTAC concentrations for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).[7]
Cell Lysis: Aspirate the media and wash the cells with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[7]
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[7]
SDS-PAGE and Western Blotting:
Normalize protein concentrations and prepare samples with Laemmli buffer.
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
Block the membrane and probe with a primary antibody against the target protein (e.g., BRD4) and a loading control (e.g., GAPDH).
Incubate with an appropriate HRP-conjugated secondary antibody.
Visualize bands using an ECL substrate and an imaging system.[8]
Data Analysis: Quantify the band intensities using densitometry software and normalize to the loading control. Calculate the percentage of degradation relative to the vehicle-treated control.[7]
NanoBRET™ Ternary Complex Formation Assay
This live-cell assay measures the proximity between the target protein and the E3 ligase induced by the PROTAC.
Protocol:
Cell Transfection: Co-transfect HEK293T cells with plasmids encoding the target protein fused to NanoLuc® luciferase and the E3 ligase component (e.g., VHL or CRBN) fused to HaloTag®.
Cell Plating: After 24 hours, plate the transfected cells into a 96-well white assay plate.
Labeling: Add the HaloTag® NanoBRET™ 618 Ligand to the cells and incubate for at least 2 hours.
PROTAC Treatment: Add the PROTAC at various concentrations to the wells.
Substrate Addition: Add the NanoBRET™ Nano-Glo® Substrate.
BRET Measurement: Immediately measure the donor (460 nm) and acceptor (618 nm) emission signals using a luminometer.
Data Analysis: Calculate the NanoBRET™ ratio (acceptor signal / donor signal). An increased ratio indicates ternary complex formation.
Surface Plasmon Resonance (SPR) for Ternary Complex Kinetics
SPR provides real-time, label-free analysis of the binding kinetics of the PROTAC and the formation of the ternary complex.[9][10]
Protocol:
Chip Preparation: Immobilize one of the binding partners (e.g., the E3 ligase) onto the surface of a sensor chip.[11]
Binary Interaction Analysis: Flow a solution of the PROTAC over the chip surface at various concentrations to measure the kinetics of the binary interaction.[11]
Ternary Complex Analysis: To measure ternary complex formation, flow a pre-incubated mixture of the PROTAC and the target protein over the E3 ligase-immobilized surface.[11] This allows for the determination of the ternary complex formation and dissociation rates.
Data Analysis: Analyze the sensorgrams to determine the association (ka) and dissociation (kd) rate constants, and calculate the equilibrium dissociation constant (KD) for both binary and ternary interactions. The cooperativity (alpha) of ternary complex formation can also be calculated.[10]
This cell-free assay is a high-throughput method to predict passive membrane permeability.[12]
Protocol:
Plate Preparation: A 96-well filter plate is coated with a lipid solution (e.g., phosphatidylcholine in dodecane) to form an artificial membrane. The receiver plate is filled with buffer.
Compound Addition: The PROTAC solution is added to the donor wells of the filter plate.
Incubation: The filter plate is placed on top of the receiver plate, and the assembly is incubated for a defined period (e.g., 4-16 hours).
Quantification: The concentration of the PROTAC in both the donor and acceptor wells is determined using LC-MS/MS.
Data Analysis: The apparent permeability coefficient (Papp) is calculated.
Conclusion
The linker is a critical determinant of PROTAC efficacy, and its rational design is paramount for developing successful protein degraders. While the optimal linker length is target-specific, a PEG7 linker often provides a favorable balance of flexibility and length to promote efficient ternary complex formation, leading to potent and maximal protein degradation. By systematically evaluating linker length using a combination of biophysical and cellular assays, researchers can optimize PROTAC performance. This guide provides a framework for this optimization process, emphasizing data-driven decision-making to accelerate the development of novel and effective PROTAC-based therapeutics. The ongoing exploration of novel linker chemistries and computational modeling will undoubtedly further refine our ability to predict and design optimal linkers for any given target.
A Researcher's Guide to Analytical Methods for Characterizing (R)-Tco4-peg7-NH2 Conjugates
For researchers, scientists, and drug development professionals engaged in the burgeoning field of bioconjugation, the precise characterization of all components is paramount to ensure the efficacy, safety, and reproduci...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in the burgeoning field of bioconjugation, the precise characterization of all components is paramount to ensure the efficacy, safety, and reproducibility of the final product. This guide provides a comparative overview of essential analytical methods for the characterization of (R)-Tco4-peg7-NH2 and its subsequent conjugates. (R)-Tco4-peg7-NH2 is a heterobifunctional linker, featuring a trans-cyclooctene (B1233481) (TCO) group for bioorthogonal ligation with tetrazine-modified molecules and a terminal amine for conjugation to a payload of interest.
The characterization process can be conceptually divided into two stages: analysis of the TCO-PEG-amine linker itself and analysis of the final bioconjugate after its reaction with a tetrazine-modified molecule. This guide will detail key analytical techniques, provide comparative data in tabular format, outline experimental protocols, and present visual workflows to aid in the selection and implementation of these critical assays.
Key Analytical Techniques for Characterization
A multi-faceted analytical approach is necessary for the comprehensive characterization of (R)-Tco4-peg7-NH2 conjugates, ensuring structural integrity, purity, and functional activity. The primary techniques employed are High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation and purity assessment, complemented by functional assays to determine the biological activity of the final conjugate.
High-Performance Liquid Chromatography (HPLC)
HPLC is a cornerstone technique for the separation and quantification of the TCO-PEG-amine linker and its conjugates.[1] Both reversed-phase (RP-HPLC) and size-exclusion chromatography (SEC) are frequently utilized.
Reversed-Phase HPLC (RP-HPLC): This technique separates molecules based on their hydrophobicity. It is highly effective for assessing the purity of the (R)-Tco4-peg7-NH2 linker and for analyzing the final conjugate, often revealing different species based on the drug-to-antibody ratio (DAR) in the case of antibody-drug conjugates (ADCs).[2][3] The choice of a C4 or C18 column and the gradient of organic solvent (commonly acetonitrile) are critical parameters to optimize for achieving the best resolution.[3]
Size-Exclusion Chromatography (SEC): SEC separates molecules based on their hydrodynamic radius. It is particularly useful for quantifying the amount of free, unreacted PEG linker in a sample of a PEGylated protein or other macromolecule.[4][5] It can also be used to detect aggregation in the final conjugate.
Mass Spectrometry (MS)
Mass spectrometry is an indispensable tool for determining the molecular weight of the linker and the final conjugate, providing confirmation of successful conjugation and information on the heterogeneity of the product.[6][7]
Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with MS allows for the separation of different species in a mixture and their subsequent mass analysis. This is a powerful method for characterizing PEGylated products.[8][9] A challenge in the MS analysis of PEGylated compounds is the charge state heterogeneity of the PEG chain. A useful technique to simplify the mass spectra is the post-column addition of amines like triethylamine (B128534) (TEA) or diethylmethylamine (DEMA), which act as charge-stripping agents.[7][8]
Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF): MALDI-TOF is another valuable MS technique, particularly for determining the total modification of a biomolecule after conjugation.[8]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information about the (R)-Tco4-peg7-NH2 linker and its conjugates.
¹H NMR: Proton NMR is used to confirm the structure of the TCO-PEG-amine linker by identifying the characteristic peaks of the TCO, PEG, and amine functional groups.[10][11] It can also be used to quantify the degree of PEGylation.[12] For quantitative analysis, the choice of solvent is crucial; deuterated dimethyl sulfoxide (B87167) (DMSO-d6) is often preferred as it can reveal a distinct hydroxyl peak that is useful for quantification.[11]
¹³C NMR: Carbon-13 NMR provides further structural confirmation by showing the signals for all unique carbon atoms in the molecule.
Functional Assays
Once the structural integrity of the conjugate is confirmed, functional assays are essential to verify that the biological activity of the conjugated molecule is retained or appropriately modified. The nature of these assays is highly dependent on the specific application of the conjugate. For instance, in the context of an antibody-drug conjugate (ADC), key functional assays include:
Binding Assays: Techniques like ELISA or Surface Plasmon Resonance (SPR) are used to confirm that the antibody part of the ADC can still bind to its target antigen.[2]
Cytotoxicity Assays: These assays, such as the MTT or LDH release assay, are crucial for determining the potency of the ADC in killing target cancer cells.
Internalization Assays: Flow cytometry or fluorescence microscopy can be used to verify that the ADC is internalized by the target cells, a prerequisite for the cytotoxic payload to exert its effect.
Data Presentation: Comparative Tables
Table 1: Comparison of HPLC Methods for (R)-Tco4-peg7-NH2 Conjugate Analysis
Parameter
Reversed-Phase HPLC (RP-HPLC)
Size-Exclusion Chromatography (SEC)
Principle
Separation based on hydrophobicity
Separation based on hydrodynamic radius
Primary Application
Purity assessment of linker and conjugate, DAR determination
Quantification of free PEG linker, detection of aggregates
Provides detailed structural information at the atomic level
Directly measures the intended biological function
Limitations
Lower sensitivity compared to MS, can be complex for large biomolecules
Does not provide direct structural information, assay-dependent
Experimental Protocols
Protocol 1: RP-HPLC-MS Analysis of an (R)-Tco4-peg7-NH2 Conjugated to a Monoclonal Antibody (mAb)
Sample Preparation: Dilute the ADC sample to a final concentration of 1 mg/mL in a suitable buffer (e.g., PBS).
Instrumentation:
HPLC System: A UPLC or HPLC system with a binary pump, autosampler, and UV detector.
Column: A C4 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).
Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
Chromatographic Conditions:
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Gradient: A linear gradient from 20% to 60% B over 15 minutes.
Flow Rate: 0.3 mL/min.
Column Temperature: 60°C.
UV Detection: 280 nm.
Mass Spectrometry Conditions:
Ionization Mode: Positive ESI.
Capillary Voltage: 3.5 kV.
Source Temperature: 150°C.
Desolvation Temperature: 350°C.
Mass Range: 500-4000 m/z.
Data Analysis: Deconvolute the resulting mass spectrum to determine the molecular weights of the different drug-loaded antibody species and calculate the average DAR.
Protocol 2: ¹H NMR Characterization of (R)-Tco4-peg7-NH2
Sample Preparation: Dissolve 5-10 mg of the (R)-Tco4-peg7-NH2 linker in 0.5 mL of deuterated dimethyl sulfoxide (DMSO-d6).
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
Acquisition Parameters:
Pulse Sequence: Standard ¹H acquisition.
Number of Scans: 16 or 32.
Relaxation Delay: 1-2 seconds.
Temperature: 25°C.
Data Analysis: Integrate the characteristic peaks corresponding to the TCO protons, the ethylene (B1197577) glycol protons of the PEG chain, and the protons adjacent to the amine group. Compare the integrations to confirm the structure and assess purity.
Cell Seeding: Seed target cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.
Compound Treatment: Prepare serial dilutions of the ADC and a relevant control (e.g., unconjugated antibody) in cell culture medium. Add the diluted compounds to the cells.
Incubation: Incubate the plate for 72-96 hours at 37°C in a humidified CO₂ incubator.
MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.
Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.
Absorbance Measurement: Read the absorbance at 570 nm using a plate reader.
Data Analysis: Plot the cell viability versus the ADC concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).
Mandatory Visualization
Caption: Workflow for ADC synthesis and characterization.
Caption: Comparison of analytical techniques for conjugates.
A Head-to-Head Comparison of Bioorthogonal Labeling Reagents for Mass Spectrometry-Based Proteomics: (R)-Tco4-peg7-NH2 vs. DBCO-PEG4-NHS Ester
For researchers, scientists, and drug development professionals, the precise and efficient labeling of proteins is paramount for successful mass spectrometry (MS) analysis. The advent of bioorthogonal chemistry has provi...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the precise and efficient labeling of proteins is paramount for successful mass spectrometry (MS) analysis. The advent of bioorthogonal chemistry has provided powerful tools for this purpose, allowing for the covalent modification of proteins in complex biological systems with minimal perturbation. This guide offers an objective comparison between two prominent amine-reactive labeling reagents: (R)-Tco4-peg7-NH2, which utilizes the inverse-electron-demand Diels-Alder (iEDDA) reaction, and a key alternative, DBCO-PEG4-NHS ester, which employs Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).
The selection of a labeling reagent can significantly impact the outcome of a proteomics experiment. Factors such as reaction kinetics, specificity, stability of the label, and potential side reactions all play a crucial role in the quality of the resulting mass spectrometry data. Here, we present a detailed comparison of (R)-Tco4-peg7-NH2 and DBCO-PEG4-NHS ester, supported by experimental protocols and a discussion of their respective advantages and limitations.
Performance Comparison at a Glance
The choice between (R)-Tco4-peg7-NH2 (a trans-cyclooctene (B1233481), or TCO-containing reagent) and a DBCO-containing alternative hinges on the specific requirements of the experiment, such as the need for rapid labeling versus the absolute necessity to avoid any potential off-target reactions.
Formation of metastable dihydropyridazines, which can complicate data analysis.[2][3]
Generally low, but some side reactions with certain amino acids have been reported under specific conditions.[4]
Non-Specific Binding
Hydrophobic interactions of the TCO group can occur, potentially leading to background signal. The PEG linker helps to mitigate this.[5][6]
The hydrophobic nature of the DBCO group can also contribute to non-specific binding, which can be minimized with appropriate blocking and washing steps.[7]
Stability of Reagent
TCO can isomerize to the less reactive cis-cyclooctene (CCO) over time, especially with prolonged storage.[8]
DBCO is generally stable under typical storage and experimental conditions.
Common Applications
Live-cell imaging, in vivo labeling, situations requiring rapid conjugation at low concentrations.[9]
A wide range of bioconjugation applications, including protein labeling for proteomics and antibody-drug conjugates.[10]
Delving into the Chemistry: iEDDA vs. SPAAC
The distinct reactivity of (R)-Tco4-peg7-NH2 and DBCO-PEG4-NHS ester stems from their respective bioorthogonal reactions.
(R)-Tco4-peg7-NH2 participates in an inverse-electron-demand Diels-Alder (iEDDA) reaction. In this cycloaddition, the electron-poor tetrazine reacts with the strained trans-cyclooctene (TCO), the reactive moiety of (R)-Tco4-peg7-NH2. This reaction is renowned for its extremely fast kinetics.[1][11]
DBCO-PEG4-NHS ester , on the other hand, is a key player in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) . The DBCO group, a strained alkyne, reacts with an azide-modified molecule. This copper-free click chemistry reaction is highly specific and bioorthogonal, meaning it does not interfere with native biological processes.[10][12]
Figure 1: Comparison of iEDDA and SPAAC reaction pathways for protein labeling.
Experimental Protocols
Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for labeling proteins with TCO- and DBCO-containing reagents.
Protocol 1: Amine-Reactive Labeling of Proteins with TCO-PEG4-NHS Ester
This protocol is analogous to the use of (R)-Tco4-peg7-NH2, assuming it has been activated as an NHS ester for reaction with primary amines.
Protein Preparation:
Dissolve or buffer exchange the protein into an amine-free buffer (e.g., PBS) at a pH of 7.2-8.0.
Adjust the protein concentration to 1-5 mg/mL.
Reagent Preparation:
Immediately before use, dissolve the TCO-PEG4-NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.
Labeling Reaction:
Add a 10- to 20-fold molar excess of the TCO-PEG4-NHS ester solution to the protein solution.
Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.
Quenching (Optional):
To quench any unreacted NHS ester, add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM and incubate for 15-30 minutes at room temperature.
Purification:
Remove excess, unreacted labeling reagent using a desalting column or dialysis.
Mass Spectrometry Analysis:
The purified, TCO-labeled protein is now ready for subsequent ligation with a tetrazine-containing probe and analysis by LC-MS/MS.
Figure 2: Workflow for protein labeling with TCO-PEG4-NHS Ester.
Protocol 2: Amine-Reactive Labeling of Proteins with DBCO-PEG4-NHS Ester
Protein Preparation:
Dissolve or buffer exchange the protein into an amine-free buffer (e.g., PBS) at a pH of 7.2-8.0. Buffers containing primary amines such as Tris must be avoided.[10]
Adjust the protein concentration to 1-10 mg/mL.[10]
Reagent Preparation:
Prepare a stock solution of DBCO-PEG4-NHS ester in anhydrous DMSO immediately before use.
Labeling Reaction:
Add the desired molar excess of the DBCO-PEG4-NHS ester solution to the protein solution. A 5- to 20-fold molar excess is a common starting point.[7]
Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.[10]
Quenching:
Add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM to stop the reaction.[10]
Incubate for an additional 15-30 minutes at room temperature.
Purification:
Remove unreacted DBCO reagent using a spin desalting column or size-exclusion chromatography.[10]
Mass Spectrometry Analysis:
The purified, DBCO-labeled protein can be reacted with an azide-containing probe and subsequently analyzed by LC-MS/MS. The degree of labeling can be confirmed by MALDI-TOF or ESI-MS by observing the mass shift.[10]
Figure 3: Workflow for protein labeling with DBCO-PEG4-NHS Ester.
Concluding Remarks
Both (R)-Tco4-peg7-NH2 and DBCO-PEG4-NHS ester are powerful reagents for the bioorthogonal labeling of proteins for mass spectrometry analysis. The choice between them is a trade-off between the unparalleled speed of the iEDDA reaction and the well-established, robust nature of SPAAC. For applications demanding extremely rapid labeling, particularly at low concentrations or in living systems, TCO-based reagents are an excellent choice. However, researchers should be mindful of the potential for dihydropyridazine (B8628806) formation, which may require optimization of downstream analysis. For a broader range of applications where reaction speed is not the primary limiting factor, DBCO-based reagents offer a highly reliable and specific method for protein labeling with a lower likelihood of side-product formation. Careful consideration of the experimental goals and potential challenges associated with each chemistry will enable the selection of the optimal reagent for generating high-quality and reproducible proteomics data.
Assessing the In Vivo Stability of (R)-Tco4-peg7-NH2 Linkers: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals The in vivo stability of a linker is a critical attribute in the development of targeted therapeutics such as antibody-drug conjugates (ADCs), profoundly in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The in vivo stability of a linker is a critical attribute in the development of targeted therapeutics such as antibody-drug conjugates (ADCs), profoundly influencing both efficacy and safety. A stable linker ensures that the therapeutic payload remains attached to the targeting moiety in systemic circulation, minimizing off-target toxicity and maximizing delivery to the target site. This guide provides a comparative assessment of the in vivo stability of the (R)-Tco4-peg7-NH2 linker, contextualized with alternative linker technologies. While direct, head-to-head in vivo stability data for this specific linker is limited in publicly available literature, this guide synthesizes existing data on similar TCO-based linkers and provides the experimental frameworks necessary for its evaluation.
At a Glance: Linker Stability Comparison
The choice of linker chemistry is a pivotal decision in the design of bioconjugates. The (R)-Tco4-peg7-NH2 linker utilizes the bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine. This "click chemistry" approach offers rapid and specific conjugation under physiological conditions. However, the in vivo stability of the TCO moiety is a key consideration. The following table provides a comparative overview of TCO-PEG linkers with other common linker technologies.
Isomerization of the trans-cyclooctene (TCO) to the non-reactive cis-cyclooctene (CCO) isomer, particularly in the presence of thiols or in serum.[1] The PEG component enhances hydrophilicity and can improve pharmacokinetic properties.
TCO-PEG modified antibodies have shown good stability, with one study reporting a 10.5% loss of reactivity towards tetrazines after 4 weeks of storage at 4°C in a phosphate (B84403) buffer.[1] The in vivo half-life is influenced by the PEG length and the nature of the conjugated molecule.[2][3][4]
Maleimide-based
Michael addition of a thiol to a maleimide
Susceptibility to retro-Michael reaction, leading to deconjugation, especially in the presence of endogenous thiols like albumin. This can result in premature payload release.[1][5]
Maleimide-based conjugates can exhibit variable stability. One study showed that a maleimide-PEG conjugate retained about 70% of its conjugation after a 7-day incubation with 1 mM glutathione (B108866) (GSH), a reducing agent found in vivo.[5]
Polysarcosine (PSar)
Amide bond formation
Generally considered highly stable and biocompatible. As a PEG alternative, it is biodegradable and has shown reduced immunogenicity.[6][7][8]
In preclinical studies, PSar-conjugated therapeutics have demonstrated comparable or even superior in vivo performance to PEGylated counterparts, with prolonged circulation half-life and improved tumor accumulation.[6][8]
Note: The stability data presented are from different studies and may not represent a direct head-to-head comparison under identical conditions.
Experimental Protocols for In Vivo Stability Assessment
Accurate evaluation of in vivo linker stability is crucial for the selection and optimization of bioconjugate candidates. The following are detailed methodologies for key experiments to assess the stability of (R)-Tco4-peg7-NH2 and other linkers.
Pharmacokinetic (PK) Study in Animal Models
This study determines the concentration of the intact bioconjugate in the plasma over time, providing a measure of its circulation half-life.
Workflow Diagram:
Caption: Workflow for an in vivo pharmacokinetic study.
Detailed Protocol:
Animal Dosing: Administer the bioconjugate (e.g., an antibody conjugated via the (R)-Tco4-peg7-NH2 linker) intravenously to a suitable animal model (e.g., mice or rats) at a defined dose.
Blood Sampling: Collect blood samples at various time points post-administration (e.g., 5 min, 1 hr, 4 hr, 8 hr, 24 hr, 48 hr, 72 hr, etc.).
Plasma Processing: Process the blood samples to separate the plasma.
Quantification: Analyze the plasma samples to determine the concentration of the intact bioconjugate using one of the methods described below.
ELISA-Based Quantification of Intact Bioconjugate
This immunoassay-based method is suitable for quantifying intact antibody-drug conjugates or other protein-based bioconjugates.
Workflow Diagram:
Caption: Workflow for ELISA-based quantification.
Detailed Protocol:
Plate Coating: Coat a 96-well microtiter plate with an antigen that is specifically recognized by the antibody portion of the bioconjugate.
Blocking: Block the remaining protein-binding sites on the plate to prevent non-specific binding.
Sample Incubation: Add diluted plasma samples to the wells. The intact bioconjugate will bind to the coated antigen.
Detection Antibody: Add an enzyme-conjugated secondary antibody that specifically recognizes the payload or a component of the linker (e.g., a tetrazine-modified detection antibody for a TCO-containing linker). This ensures that only the intact conjugate is detected.
Substrate Addition: Add a chromogenic or fluorogenic substrate that is converted by the enzyme on the detection antibody, producing a measurable signal.
Data Analysis: Measure the signal intensity and calculate the concentration of the intact bioconjugate in the plasma samples by comparing the results to a standard curve generated with known concentrations of the bioconjugate.[9][10][11][12][13]
LC-MS/MS-Based Quantification of Intact Bioconjugate and Free Payload
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method that can be used to quantify both the intact bioconjugate and any prematurely released payload in plasma samples.[14]
A Comparative Guide to Target Engagement Validation of (R)-Tco4-peg7-NH2 based PROTACs
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of validation methods for target engagement of Proteolysis Targeting Chimeras (PROTACs) utilizing the (R)-Tco...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of validation methods for target engagement of Proteolysis Targeting Chimeras (PROTACs) utilizing the (R)-Tco4-peg7-NH2 linker. This linker incorporates a trans-cyclooctene (B1233481) (Tco) moiety, enabling bioorthogonal click chemistry for advanced applications. We will objectively compare the performance of Tco-based PROTACs with alternative validation strategies, supported by experimental data and detailed protocols.
Introduction to (R)-Tco4-peg7-NH2 PROTACs
PROTACs are heterobifunctional molecules that induce the degradation of a target protein of interest (POI) by hijacking the cell's ubiquitin-proteasome system.[1][2] They consist of a ligand for the POI, a ligand for an E3 ubiquitin ligase, and a linker connecting them. The (R)-Tco4-peg7-NH2 linker is a specialized polyethylene (B3416737) glycol (PEG) based linker that features a Tco group.[3] This Tco moiety allows for a highly specific and rapid reaction with a tetrazine-bearing molecule via inverse electron-demand Diels-Alder cycloaddition (IEDDA), a type of click chemistry.[4][5][] This bioorthogonal reaction enables novel strategies for validating and controlling PROTAC activity.
Core Validation Strategies: A Head-to-Head Comparison
Validating the engagement of a PROTAC with its target is a critical step in development.[7][8] This section compares the use of (R)-Tco4-peg7-NH2 based PROTACs, often in a "pro-PROTAC" or "clickable" format, against conventional and other advanced methodologies.
Table 1: Comparison of Target Engagement Validation Methods
Method
Principle
Advantages
Disadvantages
Typical Throughput
Conventional PROTAC (Western Blot)
Direct treatment of cells with the active PROTAC, followed by lysis and immunoblotting to quantify the reduction in the target protein levels.[7][8][9]
Simple, widely accessible technique. Directly measures protein degradation.
Semi-quantitative. Can be laborious and time-consuming. Does not directly measure target engagement.
Low to Medium
(R)-Tco4-peg7-NH2 PROTAC (Click-Activation)
A "caged" or inactive Tco-PROTAC is introduced to cells. A tetrazine-labeled molecule is then added to trigger the "click" reaction, activating the PROTAC and initiating target degradation.
High degree of temporal and spatial control. Can be used for targeted delivery to specific cells or tissues. Allows for the study of rapid degradation kinetics.
Requires synthesis of both the Tco-PROTAC and the tetrazine activator. The two-component system adds complexity.
Medium
NanoBRET/BRET Assays
Bioluminescence Resonance Energy Transfer (BRET) measures the proximity of a NanoLuc-tagged target protein and a fluorescently labeled tracer or E3 ligase in live cells.[10][11][12]
Real-time, quantitative measurement of target engagement and ternary complex formation in live cells. High-throughput compatible.[10][11]
Requires genetic modification of cells to express the NanoLuc fusion protein. Can be costly.
High
HaloPROTAC System
The target protein is fused with a HaloTag. A PROTAC with a chloroalkane linker (HaloPROTAC) covalently binds to the HaloTag, inducing degradation of the fusion protein.[13][14]
Covalent and irreversible binding leads to potent degradation.[13] A generalizable platform for any protein that can be tagged.
Requires genetic engineering to tag the endogenous protein. The tag itself could potentially interfere with protein function.
Medium to High
Quantitative Mass Spectrometry (MS)
Unbiased, proteome-wide analysis to quantify changes in protein levels after PROTAC treatment.[15][16]
Provides a global view of protein degradation, identifying both on-target and off-target effects. Highly sensitive and quantitative.
Requires specialized equipment and expertise. Data analysis can be complex.
Low to Medium
Experimental Protocols
Protocol 1: Western Blot for Conventional PROTAC-Induced Degradation
This protocol outlines the essential steps to assess protein degradation via Western Blotting.[7][8][9][17]
Cell Culture and Treatment:
Plate cells at a suitable density and allow them to adhere overnight.
Treat cells with varying concentrations of the PROTAC (e.g., 0.1, 1, 10, 100, 1000 nM) for a specified duration (e.g., 2, 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).
Cell Lysis:
After treatment, wash cells with ice-cold PBS.
Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors.
Incubate on ice for 30 minutes and then centrifuge to pellet cell debris.
Protein Quantification:
Determine the protein concentration of the supernatant using a BCA or Bradford assay.
SDS-PAGE and Western Blotting:
Normalize protein amounts and prepare samples with Laemmli buffer.
Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
Incubate with a primary antibody against the target protein and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.
Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detect the signal using a chemiluminescence substrate and an imaging system.
Data Analysis:
Quantify band intensities using densitometry software. Normalize the target protein signal to the loading control. Calculate the percentage of degradation relative to the vehicle control.
Protocol 2: NanoBRET Target Engagement Assay
This protocol provides a method for quantifying PROTAC target engagement in live cells.[10][11][12][18]
Cell Preparation:
Use cells stably expressing the target protein fused to NanoLuc luciferase.
Plate the cells in a white, 96-well assay plate and incubate overnight.
Assay Setup:
Prepare a solution of the fluorescent tracer specific for the target protein in Opti-MEM.
Prepare serial dilutions of the PROTAC compound.
Treatment and Measurement:
Add the tracer and the PROTAC dilutions to the cells.
Add the NanoBRET substrate (e.g., Nano-Glo®) to all wells.
Incubate for a specified time (e.g., 2 hours) at 37°C.
Measure the donor (NanoLuc) and acceptor (tracer) emission signals using a plate reader equipped for BRET measurements.
Data Analysis:
Calculate the BRET ratio by dividing the acceptor signal by the donor signal.
Plot the BRET ratio against the PROTAC concentration and fit the data to a dose-response curve to determine the IC50 value, which represents the concentration of PROTAC required to displace 50% of the tracer.
Visualizing the Pathways and Workflows
To better illustrate the concepts discussed, the following diagrams are provided in Graphviz DOT language.
Signaling Pathway of PROTAC Action
Caption: The general mechanism of action for a PROTAC, leading to protein degradation.
A Comparative Review of PROTACs Utilizing a PEG7 Linker for Targeted Protein Degradation
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Proteolysis Targeting Chimeras (PROTACs) that incorporate a polyethylene (B3416737) glycol (PEG) 7 linker. T...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Proteolysis Targeting Chimeras (PROTACs) that incorporate a polyethylene (B3416737) glycol (PEG) 7 linker. This review summarizes key quantitative data, details experimental methodologies from cited studies, and visualizes relevant biological pathways and experimental workflows.
The strategic design of PROTACs, which function by inducing the degradation of target proteins through the ubiquitin-proteasome system, heavily relies on the linker component connecting the target-binding ligand and the E3 ligase-recruiting moiety. PEG linkers are favored for their hydrophilicity, biocompatibility, and the ease with which their length can be modified to optimize PROTAC activity.[1] This guide focuses specifically on PROTACs employing a PEG7 linker, highlighting their performance and the experimental protocols used for their evaluation.
The Rise of a Trivalent PROTAC: SIM1
A notable example of a PROTAC utilizing a PEG7 linker is the trivalent PROTAC, SIM1. This innovative molecule was designed to target the Bromo- and Extra-terminal (BET) family of proteins (BRD2, BRD3, and BRD4), which are crucial regulators of gene transcription and are implicated in various cancers.[2][3] SIM1 recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to induce the degradation of these BET proteins.[3]
The design of SIM1 was informed by the crystal structure of a bivalent BET inhibitor, MT1, which itself is a homodimer of the BET inhibitor JQ1 connected by a PEG7 linker.[2][4] The solvent-exposed central region of the PEG7 linker in MT1 presented an ideal branching point for the attachment of an E3 ligase ligand, leading to the development of the trivalent SIM1.[2][5]
Performance Data of a PEG7-Utilizing PROTAC
The efficacy of SIM1 in degrading BET proteins has been quantitatively assessed and compared to bivalent PROTACs like MZ1. The following table summarizes the half-maximal degradation concentration (DC50) values for SIM1 across different BET proteins.
These data indicate that the trivalent PROTAC SIM1, featuring a PEG7 linker architecture, demonstrates significantly enhanced degradation potency for BET proteins compared to the bivalent PROTAC MZ1.[6]
Visualizing the Mechanism and Workflow
To understand the processes involved in the action and evaluation of these PROTACs, the following diagrams, generated using the DOT language, illustrate the general mechanism of PROTACs and a typical experimental workflow.
Caption: General mechanism of PROTAC-mediated protein degradation.
Caption: A typical experimental workflow for evaluating PROTAC efficacy.
Experimental Protocols
This section provides a detailed methodology for a key experiment in the evaluation of PROTACs that degrade BET proteins.
Western Blot Analysis for BRD4 Degradation
Objective: To quantify the degradation of BRD4 protein in cells treated with a PROTAC.
Materials:
Cell line expressing BRD4 (e.g., HEK293, cancer cell lines like MV4;11)
PROTAC of interest (e.g., SIM1) dissolved in DMSO
Cell culture medium and supplements
Phosphate-buffered saline (PBS)
Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors
BCA or Bradford protein assay kit
Laemmli sample buffer
SDS-PAGE gels and electrophoresis apparatus
PVDF or nitrocellulose membranes
Transfer buffer and transfer apparatus
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibody against BRD4
Primary antibody against a loading control (e.g., GAPDH, β-actin)
HRP-conjugated secondary antibody
Chemiluminescent substrate (ECL)
Imaging system
Procedure:
Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of the PROTAC for a specified time (e.g., 4 hours). Include a vehicle control (DMSO).[7]
Cell Lysis: Wash the cells with ice-cold PBS and then add lysis buffer. Scrape the cells and collect the lysate. Incubate on ice and then centrifuge to pellet cell debris.[8]
Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.[8]
Sample Preparation and SDS-PAGE: Normalize the protein concentration of all samples. Add Laemmli sample buffer and boil to denature the proteins. Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.[9]
Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[9]
Immunoblotting:
Block the membrane with blocking buffer for 1 hour at room temperature.[9]
Incubate the membrane with the primary antibody against BRD4 overnight at 4°C.[9]
Wash the membrane with TBST.
Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.[9]
Capture the chemiluminescent signal using an imaging system.[9]
Quantify the band intensities using densitometry software. Normalize the BRD4 signal to the loading control to determine the percentage of remaining protein relative to the vehicle control.[9]
Signaling Pathway of BET Proteins
The following diagram illustrates a simplified signaling pathway involving BET proteins, the targets of the PROTACs discussed.
Caption: Role of BET proteins in transcriptional regulation.
By binding to acetylated histones on chromatin, BET proteins recruit transcriptional machinery, including transcription factors like c-Myc and NF-κB, to drive the expression of genes involved in cell proliferation and survival.[10][11] The degradation of BET proteins by PROTACs such as SIM1 disrupts this process, leading to the downregulation of oncogenic signaling pathways.[1]
Conclusion
The use of a PEG7 linker in the design of PROTACs, as exemplified by the trivalent PROTAC SIM1, can lead to highly potent and effective protein degraders. The enhanced degradation efficiency observed with SIM1 highlights the importance of linker composition and overall PROTAC architecture in achieving desired therapeutic outcomes. The detailed experimental protocols provided in this guide offer a foundation for the evaluation of these and other novel PROTAC molecules. Further research into the structure-activity relationships of different linker types and lengths will continue to advance the field of targeted protein degradation.
Prudent Disposal of (R)-Tco4-peg7-NH2: A Guide for Laboratory Personnel
I. Immediate Safety and Handling Precautions Before beginning any procedure, it is crucial to handle (R)-Tco4-peg7-NH2 with appropriate personal protective equipment (PPE).
Author: BenchChem Technical Support Team. Date: December 2025
I. Immediate Safety and Handling Precautions
Before beginning any procedure, it is crucial to handle (R)-Tco4-peg7-NH2 with appropriate personal protective equipment (PPE). This includes, but is not limited to:
Eye Protection: Wear safety glasses or goggles.
Hand Protection: Use compatible chemical-resistant gloves.
Body Protection: A lab coat is mandatory.
Ensure adequate ventilation in the work area to minimize inhalation exposure. Avoid direct contact with skin and eyes. In case of accidental exposure, flush the affected area with copious amounts of water and seek medical attention if irritation persists.
II. Step-by-Step Disposal Procedure
The disposal of (R)-Tco4-peg7-NH2, as with any laboratory chemical, should be conducted in accordance with all applicable local, state, and federal regulations. The following steps provide a general guideline for its proper disposal:
Waste Identification and Segregation:
Designate a specific, clearly labeled waste container for (R)-Tco4-peg7-NH2 and any materials contaminated with it (e.g., pipette tips, gloves, paper towels).
Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.
Containerization:
Use a chemically resistant and sealable container for waste collection.
The container must be in good condition and free from leaks.
Label the container clearly with the full chemical name: "(R)-Tco4-peg7-NH2".
Storage of Chemical Waste:
Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.
Trans-cyclooctene (B1233481) (TCO) compounds are known to have a limited shelf-life and can isomerize to the less reactive cis-cyclooctene (CCO) form. While this may reduce its reactivity in click chemistry, it is still prudent to handle the waste as a reactive chemical.
Arranging for Disposal:
Contact your institution's EHS office or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the waste.
Provide the contractor with all necessary information about the waste material.
Crucially, do not dispose of (R)-Tco4-peg7-NH2 down the drain or in the regular trash. PEGylated compounds, while often biodegradable, can impact wastewater treatment processes[1].
III. Properties of Structurally Similar Compounds
To provide context for the handling and disposal of (R)-Tco4-peg7-NH2, the following table summarizes the properties of related TCO-PEG-amine compounds.
Property
TCO-PEG2-amine
TCO-PEG3-amine
TCO-PEG4-amine
Molecular Formula
Not specified
C17H32N2O5
C19H36N2O6
Molecular Weight
Not specified
344.5 g/mol
388.5 g/mol
CAS Number
2141981-87-3
1800507-93-0
2243569-24-4
Purity
>95%
95%
95%
Storage Condition
-20°C
-20°C
-20°C
Solubility
DMSO, DCM, DMF
DMSO, DCM, DMF
DMSO, DCM, DMF
Data sourced from BroadPharm product pages.[2][3][4]
IV. General Chemical Waste Disposal Workflow
The following diagram illustrates a generalized workflow for the disposal of laboratory chemical waste, including compounds like (R)-Tco4-peg7-NH2.
Caption: General workflow for the proper disposal of laboratory chemical waste.
Disclaimer: This information is intended as a general guide and is based on the properties of similar chemical compounds. Always consult your institution's specific safety and disposal protocols and the relevant local, state, and federal regulations before handling or disposing of any chemical. If a Safety Data Sheet (SDS) becomes available for (R)-Tco4-peg7-NH2, its recommendations should be followed.
Personal protective equipment for handling (R)-Tco4-peg7-NH2
The primary hazards associated with compounds containing a tetrazine component include potential skin, eye, and respiratory irritation.[1][2] The PEG component is generally considered to have low toxicity but may cause m...
Author: BenchChem Technical Support Team. Date: December 2025
The primary hazards associated with compounds containing a tetrazine component include potential skin, eye, and respiratory irritation.[1][2] The PEG component is generally considered to have low toxicity but may cause mild irritation.[1] Therefore, a comprehensive approach to personal protective equipment (PPE) and safe handling is mandatory.
Personal Protective Equipment (PPE)
A multi-layered PPE strategy is crucial to minimize exposure risk. The following table summarizes the required PPE for handling (R)-Tco4-peg7-NH2.
PPE Category
Item
Specifications
Hand Protection
Chemical-resistant gloves
Nitrile or latex gloves should be worn at all times. Gloves must be inspected for integrity before use and disposed of after each use.[1][3]
Eye Protection
Safety glasses with side shields or goggles
Must be worn to protect against splashes or airborne particles of the compound. For high-risk operations, a face shield is also recommended.[1][2]
Body Protection
Laboratory coat
A standard, fully-buttoned lab coat should be worn to protect skin and personal clothing. For handling energetic materials, a flame-resistant lab coat is advisable.[1][2]
Respiratory Protection
Fume hood or respirator
Work should be conducted in a chemical fume hood to minimize inhalation of dust or aerosols.[1] In case of insufficient ventilation, a NIOSH/MSHA or European Standard EN 149 approved respirator is necessary.[2][4]
Operational Plan: Safe Handling Workflow
Proper handling of (R)-Tco4-peg7-NH2 is critical to mitigate exposure risks. The following workflow outlines the procedural steps for safe handling, from preparation to post-experiment cleanup.
A step-by-step workflow for the safe handling of (R)-Tco4-peg7-NH2.
Disposal Plan
Proper disposal of (R)-Tco4-peg7-NH2 and any contaminated materials is crucial to prevent environmental contamination. All waste generated should be treated as hazardous chemical waste.
Waste Type
Disposal Procedure
Solid Waste
Includes unused compound, contaminated weigh paper, and pipette tips. Dispose of in a labeled hazardous waste container.[1]
Liquid Waste
Includes solutions containing the compound and solvent rinses of glassware. Dispose of in a labeled hazardous waste container.[1]
Contaminated Sharps
Includes needles and syringes used to handle solutions of the compound. Dispose of in a designated sharps container.[1]
Contaminated PPE
Includes used gloves and disposable lab coats. Dispose of in a labeled hazardous waste bag.[1]
Emergency Procedures
In the event of an exposure or spill, immediate action is necessary to mitigate harm.
Skin Contact : Immediately wash the affected area with plenty of soap and water.[5] If irritation persists, seek medical attention.
Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, including under the eyelids.[2] Remove contact lenses if present and easy to do so. Seek immediate medical attention.[2]
Inhalation : Move the person to fresh air and keep them comfortable for breathing.[2] If the person is not breathing, provide artificial respiration.[2] Seek medical attention if you feel unwell.[2]
Spill : For a small spill, absorb the material with an inert absorbent material and place it in a sealed container for disposal.[1] For a large spill, evacuate the area and contact the institution's environmental health and safety department. Ensure cleanup is performed by personnel wearing appropriate PPE.[1]
